YKL-5-124

Core Science & Biosynthesis

Technical Deep Dive: YKL-5-124

Selective Covalent CDK7 Inhibitor [1][2][3][4][5][6][7]

Executive Summary

YKL-5-124 is a chemical probe designed to resolve a longstanding ambiguity in transcriptional biology: the specific contribution of Cyclin-dependent kinase 7 (CDK7) versus its paralogs CDK12 and CDK13.[4][5][7] Unlike first-generation inhibitors like THZ1, which promiscuously target CDK7, 12, and 13, YKL-5-124 is a highly selective, covalent inhibitor of CDK7.[1][4][5][6][7]

This compound has redefined the understanding of CDK7 function. While previously thought to be essential for global RNA Polymerase II (Pol II) phosphorylation, data derived using YKL-5-124 demonstrates that CDK7 inhibition primarily drives cell cycle arrest at the G1/S transition via E2F downregulation, with minimal impact on global Pol II C-terminal domain (CTD) phosphorylation.[7]

Chemical Identity & Mechanism of Action[2][8]

Chemical Structure & Design

YKL-5-124 was developed through a hybridization strategy. It combines the covalent acrylamide "warhead" of THZ1 with the pyrrolidinopyrazole core of PF-3758309 (a PAK4 inhibitor).[4] This structural optimization retains the ability to covalently modify CDK7 while eliminating the off-target activity against CDK12/13 that confounded earlier studies.

• Molecular Weight: 515.62 g/mol [8]

• Formula: C₂₈H₃₃N₇O₃[8]

• Solubility: Soluble in DMSO (up to 20 mM); Ethanol (up to 20 mM).[8]

Mechanism: Covalent Targeting of Cys312

YKL-5-124 functions as an irreversible inhibitor.[1][2][3][4][7] It binds to the ATP-binding pocket of CDK7 and forms a covalent thioether bond with a specific cysteine residue located outside the canonical kinase active site.

• Target Residue: Cysteine 312 (C312).[4][6][7]

• Binding Kinetics:

  analysis reveals that YKL-5-124 modifies CDK7 approximately 11-fold faster than THZ1, contributing to its superior selectivity profile.

• Validation: Mutation of C312 to Serine (C312S) renders CDK7 completely resistant to YKL-5-124, confirming on-target specificity.[4]

Selectivity Profile (Kinome-Wide)

The following table contrasts the selectivity of YKL-5-124 against related CDKs.

Kinase Target	IC50 (nM)	Activity Status
CDK7 / Mat1 / CycH	9.7	Potent Inhibition
CDK7 (monomer)	53.5	Potent Inhibition
CDK2	1300	>100-fold Selectivity
CDK9	3020	>300-fold Selectivity
CDK12	>10,000	Inactive
CDK13	>10,000	Inactive

Biological Characterization: The "CAK" Phenotype

The deployment of YKL-5-124 revealed that CDK7's primary essential function in many cancer lines is its role as a CDK-Activating Kinase (CAK) , rather than a global transcriptional initiator.

Pathway Visualization

The diagram below illustrates the divergent downstream effects of YKL-5-124 compared to pan-CDK inhibitors.

Figure 1: Mechanism of Action. YKL-5-124 selectively blocks the CAK activity of CDK7, leading to cell cycle arrest, while sparing the global transcriptional machinery often affected by less selective inhibitors.[4][7]

Experimental Protocols

Reconstitution & Storage

Critical: Covalent inhibitors are reactive electrophiles. Avoid buffers containing thiols (DTT, β-mercaptoethanol) during initial dilution, as they will quench the compound.

• Stock Preparation: Dissolve powder in 100% DMSO to reach a concentration of 10 mM.

• Aliquoting: Store in small aliquots (e.g., 20 µL) at -80°C to prevent freeze-thaw cycles.

• Stability: Stable for 6 months at -80°C.

Cellular Target Engagement Assay

To verify YKL-5-124 is engaging CDK7 in your specific cell line, use a "washout" western blot strategy.

Materials:

• Cell line of interest (e.g., HAP1, Jurkat, SCLC lines).[9]

• YKL-5-124 (Treatment).[1][2][4][5][10][9]

• Biotinylated-THZ1 (Probe).[10]

• Streptavidin-agarose beads.

Protocol:

• Treatment: Treat cells with YKL-5-124 (e.g., 100 nM) or DMSO for 4–6 hours.[10]

• Lysis: Harvest cells and lyse in buffer without DTT .

• Probe Labeling: Incubate lysate with 1 µM Biotin-THZ1 overnight at 4°C.

  • Logic: If YKL-5-124 has successfully covalently bound Cys312, the biotin-probe cannot bind.

• Pulldown: Add streptavidin beads for 2 hours.

• Wash & Elute: Wash beads 3x with lysis buffer. Elute by boiling in SDS loading buffer.

• Detection: Western blot for CDK7.[10][9]

  • Result: A disappearance of the CDK7 band in the YKL-5-124 treated lane indicates successful target engagement (competition).

Functional Readout (Western Blot Markers)

When assessing the downstream impact, do not rely solely on Pol II phosphorylation. Use the following marker panel:

Marker	Expected Change	Biological Significance
p-CDK1 (Thr161)	Decrease	Loss of CAK activity (Primary Phenotype)
p-CDK2 (Thr160)	Decrease	Loss of CAK activity
p-Pol II (Ser5/7)	No Change	Distinguishes YKL-5-124 from THZ1
Total Pol II	No Change	Control
PARP (Cleaved)	Minimal/None	YKL-5-124 is generally cytostatic, not cytotoxic (unlike THZ1)

Advanced Applications & Therapeutic Context[4][10]

Small Cell Lung Cancer (SCLC)

Research indicates that SCLC is uniquely sensitive to CDK7 inhibition. While YKL-5-124 induces genomic instability and micronucleus formation in SCLC models, it also triggers an immune response signaling pathway.[9]

• Synergy: YKL-5-124 has shown potential when combined with anti-PD-1 immunotherapy, as the drug-induced immune signaling can sensitize "cold" tumors to checkpoint blockade.

Distinguishing Transcriptional Addiction

YKL-5-124 is the "gold standard" control for validating transcriptional addiction.

• If a cancer cell line dies upon THZ1 treatment but survives YKL-5-124 treatment, the vulnerability is likely driven by CDK12 or CDK13 , not CDK7.

• If the cell line arrests/dies with YKL-5-124, the dependency is likely driven by E2F/Cell Cycle dysregulation (e.g., MYC-driven cancers).

References

• Olson, C. M., et al. (2019). "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype."[2] Cell Chemical Biology, 26(6), 792-803.[1][2][5]

  • [11]

• Zhang, H., et al. (2020). "CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer." Cancer Cell, 37(1), 37-54.

• Kwiatkowski, N., et al. (2014). "Targeting transcription regulation in cancer with a covalent CDK7 inhibitor." Nature, 511, 616–620. (Reference for THZ1 comparison).

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. YKL-5-124 | CDK7 inhibitor | Probechem Biochemicals [probechem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rndsystems.com [rndsystems.com]
• 9. e3s-conferences.org [e3s-conferences.org]
• 10. researchgate.net [researchgate.net]
• 11. selleckchem.com [selleckchem.com]

Precision Dissection of CDK7 Function: A Technical Guide to YKL-5-124 and Transcriptional Control

Content Type: Technical Whitepaper Audience: Researchers, Senior Scientists, and Drug Discovery Professionals Focus: Mechanism of Action, Experimental Protocols, and Transcriptional Profiling

Executive Summary: The Selectivity Paradigm

For nearly a decade, the study of Cyclin-Dependent Kinase 7 (CDK7) was dominated by the inhibitor THZ1. While THZ1 revolutionized our understanding of transcriptional addiction in cancer, its "polypharmacology"—inhibiting CDK7, CDK12, and CDK13—conflated the roles of these kinases.

YKL-5-124 represents the next generation of chemical probes: a highly selective, covalent inhibitor that targets CDK7 without appreciable activity against CDK12 or CDK13.[1] This specificity has unveiled a critical biological distinction: while CDK7 is an essential master regulator of the cell cycle (via the CDK-Activating Kinase [CAK] complex), its role in transcription initiation is surprisingly redundant in many cellular contexts.

This guide provides the technical framework for utilizing YKL-5-124 to dissect these distinct signaling arms, offering validated protocols for target engagement and transcriptional profiling.

Mechanism of Action & Chemical Biology

Structural Basis of Inhibition

YKL-5-124 functions as an irreversible covalent inhibitor.[2][3][4][5] It exploits a specific cysteine residue located outside the canonical ATP-binding pocket, ensuring high selectivity over other CDKs that lack this reactive handle.

• Target Residue: Cysteine 312 (C312) on CDK7.[6][7]

• Binding Mode: The acrylamide warhead of YKL-5-124 forms a covalent bond with the thiol group of C312.

• Selectivity Profile: Unlike THZ1, which targets the analogous cysteines in CDK12 (C1039) and CDK13 (C1017), YKL-5-124 is sterically tuned to avoid these off-targets.

Quantitative Pharmacology

The following data summarizes the potency and selectivity of YKL-5-124 compared to the first-generation inhibitor THZ1.

Target Kinase	YKL-5-124 IC50 (nM)	THZ1 IC50 (nM)	Biological Implication
CDK7 / CycH / MAT1	9.7	3.2	Potent inhibition of CAK & TFIIH activity.
CDK12 / CycK	> 10,000 (Inactive)	250	YKL-5-124 spares Elongation Factor activity.
CDK13 / CycK	> 10,000 (Inactive)	~200	YKL-5-124 spares Elongation Factor activity.
CDK9 / CycT1	3,020	> 1,000	Minimal impact on P-TEFb.[7]
CDK2 / CycA	1,300	> 1,000	Minimal direct inhibition of cell cycle effectors.

Key Insight: The lack of CDK12/13 inhibition is the defining feature of YKL-5-124.[4] If your phenotype requires "transcriptional collapse" of Super-Enhancers (SE), YKL-5-124 alone may not be sufficient, as CDK12/13 can compensate for CDK7 in maintaining Pol II CTD phosphorylation.

The Transcriptional Paradox: Redundancy in Initiation

The canonical view posits that CDK7 (as part of TFIIH) is the sole kinase responsible for phosphorylating Serine 5 (Ser5) and Serine 7 (Ser7) on the C-terminal domain (CTD) of RNA Polymerase II (Pol II), a step essential for promoter clearance.

However, experiments using YKL-5-124 have forced a revision of this model.

The "Buffer" Hypothesis

Treatment with YKL-5-124 leads to:

• Cell Cycle Arrest: Rapid G1/S block due to loss of CDK1/2 T-loop phosphorylation (the CAK function).

• Stable Pol II CTD: Surprisingly, global levels of Ser5-P and Ser7-P often remain unchanged.

Why? The data suggests a functional redundancy. When CDK7 is selectively inhibited, CDK12 and CDK13 (and potentially CDK9) can sustain sufficient CTD phosphorylation to maintain basal transcription. Only the dual inhibition of CDK7 (via YKL-5-124) and CDK12/13 (via THZ531) recapitulates the total loss of transcription seen with THZ1.

Pathway Visualization

The following diagram illustrates the divergence in signaling downstream of CDK7 and how YKL-5-124 isolates the cell cycle arm.

Caption: YKL-5-124 blocks the CAK function (left) causing arrest, while CDK12/13 compensate for CDK7 loss in transcription (right), maintaining Pol II phosphorylation.

Validated Experimental Protocols

To rigorously use YKL-5-124, you must validate target engagement and use appropriate transcriptional readouts. Standard RNA-seq is often insufficient due to the stability of mature mRNA.

Protocol A: Target Engagement via Probe Displacement

Objective: Confirm YKL-5-124 has covalently modified CDK7 in your specific cell line. Principle: YKL-5-124 competes with a biotinylated probe (bio-THZ1) for the C312 site. If YKL-5-124 engages the target, the probe cannot bind, and CDK7 will not be pulled down by streptavidin.

Reagents:

• YKL-5-124 (Test compound)[1][2][3][4][5][7][8][9]

• Bio-THZ1 (Biotinylated probe, 1 µM final)[8]

• Streptavidin-conjugated magnetic beads

• Lysis Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 1% Triton X-100, 1 mM EDTA, protease/phosphatase inhibitors.

Step-by-Step Workflow:

• Treatment: Treat cells (e.g., 1x10^7 cells) with YKL-5-124 (100–500 nM) or DMSO for 4–6 hours.

• Lysis: Harvest cells, wash with PBS, and lyse on ice for 30 min. Clarify by centrifugation (15,000 x g, 10 min).

• Probe Labeling: Add Bio-THZ1 (1 µM) to the lysate.[8] Incubate overnight at 4°C with rotation.

  • Note: Bio-THZ1 binds any CDK7 molecules NOT modified by YKL-5-124.

• Pull-Down: Add streptavidin beads (washed) to the lysate. Incubate for 2 hours at 4°C.

• Wash: Wash beads 3x with Lysis Buffer to remove non-specific binding.

• Elution & Blot: Boil beads in 2x SDS-PAGE sample buffer. Perform Western Blot for CDK7 .

  • Result Interpretation:

    • DMSO Control: Strong CDK7 band (Probe binds free CDK7).

    • YKL-5-124 Treated: No/Faint CDK7 band (Target is "masked" by inhibitor).

Protocol B: Transcriptional Profiling (ChIP-seq / PRO-seq)

Objective: Assess the impact on nascent transcription and Pol II pausing. Why PRO-seq? Standard RNA-seq measures steady-state mRNA, which has a long half-life. PRO-seq (Precision Run-On sequencing) maps active RNA Polymerases, providing immediate readout of transcriptional pausing or termination.

Critical Considerations for YKL-5-124:

• Spike-In Normalization (Essential): Since CDK inhibitors can cause global downregulation of transcription, standard normalization (Reads Per Million) will mask the effect. You must use an exogenous spike-in (e.g., Drosophila S2 cells) added at a fixed ratio to cell number prior to lysis.

• Antibody Selection:

  • Pol II Total: RPB1 (N-terminus) – e.g., Santa Cruz sc-899.

  • Ser5-P: Abcam ab5131 (initiation marker).

  • Ser2-P: Abcam ab5095 (elongation marker).

• Timepoints: Effects on Pol II pausing can be rapid. Recommended timepoints: 2h, 6h, and 24h.

Workflow Visualization:

Caption: PRO-seq workflow emphasizing the critical Spike-In step for accurate normalization of global transcriptional changes.

References

• Olson, C. M., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chemical Biology, 26(6), 792-803. [Link]

• Kwiatkowski, N., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature, 511(7511), 616-620. [Link]

• Nilson, K. A., et al. (2015). THZ1 Reveals Roles for Cdk7 in Co-transcriptional Capping and Pausing. Molecular Cell, 59(4), 576-587. [Link]

• Zhang, H., et al. (2020). CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer. Cancer Cell, 37(1), 37-54. [Link]

• ENCODE Project Consortium. Guidelines for Experiments Generating ChIP-seq Data. [Link]

Sources

• 1. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Control of Expression of Key Cell Cycle Enzymes Drives Cell Line-Specific Functions of CDK7 in Human PDAC Cells [mdpi.com]

Technical Guide: YKL-5-124 Target Engagement & Selective CDK7 Inhibition

[1][2][3][4]

Executive Summary

YKL-5-124 is a highly selective, irreversible chemical probe targeting Cyclin-dependent kinase 7 (CDK7) .[1][2][3] Unlike first-generation covalent CDK7 inhibitors (e.g., THZ1), which exhibit significant off-target activity against CDK12 and CDK13, YKL-5-124 achieves superior specificity by exploiting a unique structural window in the CDK7 ATP-binding pocket.

This guide details the technical mechanisms of YKL-5-124 target engagement, providing validated protocols for confirming binding in cellular systems. It emphasizes the biotin-THZ1 competitive pull-down assay as the gold standard for validating occupancy and distinguishes on-target CDK7 effects (cell cycle arrest) from off-target CDK12/13 effects (transcriptional collapse).

Mechanistic Basis of Target Engagement[7]

Covalent Mechanism

YKL-5-124 functions as an ATP-competitive inhibitor that forms a covalent bond with a specific cysteine residue on CDK7.[4]

• Target Residue: Cysteine 312 (C312) located outside the canonical kinase domain hinge region.

• Reaction Type: Michael addition via an acrylamide warhead.

• Selectivity Filter: While CDK12 and CDK13 possess homologous cysteines, the steric geometry of YKL-5-124 prevents effective alignment with these residues, resulting in >100-fold selectivity for CDK7.

The "Selectivity Gap"

The critical distinction between YKL-5-124 and THZ1 lies in the "selectivity gap." THZ1 inhibits CDK7, CDK12, and CDK13 with nanomolar potency.[5] YKL-5-124 inhibits CDK7 similarly but is virtually inactive against CDK12/13.[6][2][7] This allows researchers to decouple CDK7's role as a CDK-Activating Kinase (CAK) from the transcriptional elongation roles of CDK12/13.

Table 1: Comparative Potency & Selectivity Profile

Target Kinase	YKL-5-124 IC50 (nM)	THZ1 IC50 (nM)	Biological Consequence of Inhibition
CDK7/CycH/Mat1	9.7	~3.2	G1/S Arrest (CAK Inhibition)
CDK12	> 10,000 (Inactive)	~50	Loss of Pol II Ser2 Phos; Transcriptional defects
CDK13	> 10,000 (Inactive)	~50	Transcriptional elongation defects
CDK2	1,300	> 1,000	S-phase progression
CDK9	3,020	~200	Pause release inhibition

Data compiled from Olson et al., 2019 and subsequent validation studies.

Protocol: Cellular Target Engagement Assay

The most robust method to verify YKL-5-124 target engagement in cells is a competitive pull-down assay using a biotinylated analogue of THZ1 (bio-THZ1). Since THZ1 binds CDK7, CDK12, and CDK13, bio-THZ1 acts as a "pan-probe." Pre-treatment with YKL-5-124 should block bio-THZ1 binding to CDK7 only, leaving CDK12/13 binding intact.

Experimental Logic Visualization

Caption: Logic of the Competitive Pull-down Assay. YKL-5-124 covalently occupies CDK7, preventing Bio-THZ1 binding.[4][7] It does not bind CDK12, allowing Bio-THZ1 to pull down CDK12 successfully.

Detailed Methodology

Reagents Required:

• YKL-5-124 (10 mM stock in DMSO).

• Biotin-THZ1 (bio-THZ1) probe (10 µM working stock).

• Streptavidin-conjugated magnetic beads (e.g., Dynabeads MyOne C1).

• Lysis Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 1 mM EDTA, Phosphatase/Protease inhibitors.

Step-by-Step Protocol:

• Cell Treatment:

  • Seed cells (e.g., HAP1, Jurkat, or MOLT4) at 70-80% confluence.

  • Treat cells with YKL-5-124 at varying concentrations (e.g., 0, 10, 100, 1000 nM) for 4 to 6 hours .

  • Control: Treat parallel samples with THZ1 (positive control for pan-inhibition) and DMSO (negative control).

• Lysis:

  • Harvest cells and wash 2x with ice-cold PBS.

  • Lyse in ice-cold Lysis Buffer for 30 minutes with intermittent vortexing.

  • Clarify lysate by centrifugation (14,000 x g, 15 min, 4°C).

  • Normalize protein concentration (e.g., BCA assay) to 1–2 mg/mL.

• Probe Incubation (The Competition Step):

  • Add bio-THZ1 to the clarified lysate to a final concentration of 1 µM .[8]

  • Incubate overnight at 4°C with gentle rotation.

  • Note: If YKL-5-124 has successfully engaged CDK7 in the live cells, the C312 site is blocked. Bio-THZ1 cannot bind.

• Pull-Down:

  • Add pre-washed Streptavidin magnetic beads (30 µL slurry per sample).

  • Incubate for 1–2 hours at 4°C.

  • Magnetically separate beads and discard supernatant (flow-through).

• Washing & Elution:

  • Wash beads 3x with Lysis Buffer.

  • Wash beads 1x with PBS to remove detergent.

  • Elute bound proteins by boiling in 2x SDS-PAGE Sample Buffer (95°C, 5-10 min).

• Western Blot Analysis:

  • Run samples on SDS-PAGE.

  • Blot for CDK7 (Target) and CDK12 (Specificity Control).

  • Success Criteria:

    • DMSO Lane: Strong CDK7 and CDK12 bands.

    • YKL-5-124 Lane: Loss of CDK7 band (dose-dependent); Retention of CDK12 band .

    • THZ1 Lane: Loss of both CDK7 and CDK12 bands.

Functional Validation: The "CAK-Only" Phenotype

To confirm that the target engagement translates to the specific biological modulation expected of YKL-5-124, you must assess downstream signaling. YKL-5-124 separates CDK7's CAK activity from the general transcriptional machinery.

Signaling Pathway Differentiation

Caption: YKL-5-124 inhibits CDK7-driven CAK activity (CDK1/2 phosphorylation) but spares CDK12/13-driven Pol II phosphorylation.[4][2][9]

Key Functional Readouts

• CAK Activity (On-Target Effect):

  • Assay: Western blot for p-CDK1 (Thr161) and p-CDK2 (Thr160) .[4]

  • Result: YKL-5-124 treatment causes a rapid, dose-dependent decrease in these phosphorylation marks, leading to G1/S cell cycle arrest.

• Pol II Phosphorylation (Selectivity Control):

  • Assay: Western blot for Pol II p-Ser2, p-Ser5, and p-Ser7 .

  • Result: Unlike THZ1, YKL-5-124 does NOT cause global loss of Pol II CTD phosphorylation .[4] This confirms the compound is not inhibiting CDK12/13 and that CDK7 activity is redundant or non-essential for global Pol II phosphorylation in many contexts.

References

• Olson, C. M., Liang, Y., Leggett, A., et al. (2019). Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype.[4][9] Cell Chemical Biology, 26(6), 792-803.[7] [Link]

• Kwiatkowski, N., Zhang, T., Rahl, P. B., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor (THZ1).[4][9] Nature, 511, 616–620. [Link]

• Zhang, T., Kwiatkowski, N., Olson, C. M., et al. (2020). Covalent targeting of remote cysteine residues to develop CDK12 and CDK13 inhibitors. Nature Chemical Biology, 12, 876–883. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclin-dependent kinase 7 inhibitor THZ1 in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]

Targeting the CAK-Replication Stress Axis: A Technical Deep Dive into YKL-5-124

Topic: YKL-5-124 Signaling Pathway Involvement Content Type: Technical Whitepaper Audience: Researchers, Drug Discovery Scientists, Translational Biologists

Executive Summary: The Evolution of CDK7 Inhibition

YKL-5-124 represents a paradigm shift in the chemical interrogation of Cyclin-Dependent Kinase 7 (CDK7).[1] Unlike first-generation inhibitors (e.g., THZ1) which function as "pan-transcriptional" suppressors due to off-target activity against CDK12 and CDK13, YKL-5-124 is a highly selective, covalent inhibitor.[2][3]

For the translational scientist, the utility of YKL-5-124 lies in its ability to uncouple the dual functions of CDK7. By selectively inhibiting the CDK-Activating Kinase (CAK) module while largely sparing the global transcriptional machinery, YKL-5-124 induces a specific phenotype characterized by cell cycle arrest, replication stress, and genomic instability . This specific stress phenotype has recently been identified as a potent trigger for "viral mimicry," activating the cGAS-STING pathway and sensitizing immunologically "cold" tumors (like SCLC) to checkpoint blockade.

Mechanism of Action: Covalent Precision

Chemical Biology

YKL-5-124 achieves its potency through irreversible covalent bonding to a non-catalytic cysteine residue (Cys312 ) located outside the ATP-binding pocket of CDK7.[2]

• Selectivity Factor: Cys312 is unique to CDK7 among the CDK family.[2] CDK12 and CDK13 lack this residue, rendering them impervious to YKL-5-124 at physiological concentrations.

• Kinetics: The compound exhibits a rapid inactivation rate (

  ), approximately 11-fold faster than THZ1, ensuring complete target engagement before rapid turnover can restore kinase activity.

The Signaling Paradox (Cell Cycle vs. Transcription)

A critical distinction for researchers designing assays is the downstream effect profile:

• THZ1 (First Gen): Inhibits CDK7, CDK12, and CDK13. Result: Global loss of RNAPII CTD phosphorylation (Ser2/5/7) and massive transcriptional collapse.

• YKL-5-124 (Next Gen): Inhibits CDK7 selectively.[1][2][3][4][5][6] Result: Minimal change in global RNAPII CTD phosphorylation.

  • Why? It appears CDK12/13 can compensate for CDK7 in maintaining basal transcription.[3]

  • The Consequence: The primary phenotype is Cell Cycle Arrest (G1/S) due to the failure of CDK7 to act as a CAK for CDK1 and CDK2.

Signaling Pathway Architecture

The following diagram illustrates the divergence between the cell cycle blockade and the induction of immune signaling via replication stress.

Figure 1: The YKL-5-124 Signaling Axis. Note the bifurcation where cell cycle arrest and replication stress are the dominant outcomes, leading to secondary immune activation.

Experimental Protocols & Validation

To rigorously validate YKL-5-124 activity in your specific model, avoid generic proliferation assays. Use the following targeted workflows.

Protocol: Validating Target Engagement (Competition Assay)

Rationale: Prove that the biological effect is due to CDK7 binding, not off-target toxicity.

• Lysate Preparation: Treat cells with YKL-5-124 (dose range: 10 nM – 1 µM) for 4–6 hours.

• Probe Incubation: Incubate lysates with Bio-THZ1 (biotinylated THZ1 probe, 1 µM) overnight at 4°C.[4]

  • Logic: If YKL-5-124 has covalently bound Cys312, Bio-THZ1 cannot bind.

• Pulldown: Add Streptavidin-agarose beads for 2 hours.

• Analysis: Wash beads 3x with lysis buffer. Boil in SDS sample buffer.

• Western Blot: Probe for CDK7.

  • Success Criteria: Disappearance of the CDK7 band in the pulldown lane with increasing YKL-5-124 concentration (indicates active site occupancy).

Protocol: Western Blotting for Pathway Markers

Rationale: Distinguish YKL-5-124 from pan-CDK inhibitors.

Target Protein	Phospho-Site	Expected Outcome (YKL-5-124)	Expected Outcome (THZ1)
CDK1	Thr161 (T-loop)	Strong Decrease	Strong Decrease
CDK2	Thr160 (T-loop)	Strong Decrease	Strong Decrease
RNAPII	Ser5 / Ser7	No/Minimal Change	Strong Decrease
RNAPII	Ser2	No/Minimal Change	Strong Decrease
PARP	Cleaved	Increase (Apoptosis)	Increase
H2AX	Ser139	Increase (Replication Stress)	Increase

Protocol: Assessing "Viral Mimicry" (Immune Activation)

Rationale: Confirming the cGAS-STING mechanism in SCLC or MYC-driven models.

• Treatment: Treat cells with YKL-5-124 (100 nM) for 48–72 hours.

• Micronuclei Visualization: Fix cells and stain with DAPI. Count extranuclear DNA aggregates (micronuclei) using fluorescence microscopy.

• Cytokine Analysis (qPCR/ELISA):

  • Extract RNA or collect supernatant.

  • Measure CXCL10, CCL5, IFNB1 .

  • Control: Co-treat with a STING inhibitor (e.g., H-151) to prove cytokine release is STING-dependent.

Quantitative Data Profile

The following data summarizes the selectivity profile, crucial for justifying YKL-5-124 over other inhibitors in grant applications or study designs.

Table 1: Kinase Selectivity Profile ( )

Data sourced from Olson et al. (2019) and BenchChem comparative analysis.

Kinase Target	YKL-5-124 (nM)	THZ1 (nM)	Biological Implication
CDK7 / CycH / MAT1	9.7	3.2	Potent on-target inhibition.[2]
CDK12 / CycK	> 10,000 (Inactive)	158	YKL avoids "transcriptional shutdown."
CDK13 / CycK	> 10,000 (Inactive)	69	YKL avoids "transcriptional shutdown."
CDK2 / CycA	1,300	> 1,000	>100-fold selectivity window.[2]
CDK9 / CycT1	3,020	> 1,000	Minimal interference with elongation.

Logic Diagram: Experimental Decision Tree

Use this workflow to determine if YKL-5-124 is the correct tool for your hypothesis.

Figure 2: Selection logic for CDK7 inhibitors.

References

• Olson, C. M., et al. (2019). Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype.[3][7] Cell Chemical Biology, 26(6), 792-803.[7]

• Zhang, H., et al. (2020). CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer.[7] Cancer Cell, 37(1), 37-54.[7]

• Yao, L., et al. (2022). CDK7 controls E2F- and MYC-driven proliferative and metabolic vulnerabilities in multiple myeloma. Blood, 140(12), 1367-1380.

• BenchChem. A Head-to-Head Battle of Selectivity: Cdk7-IN-8 vs. YKL-5-124. BenchChem Technical Guides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CDK7 Inhibitor THZ1 Induces the Cell Apoptosis of B-Cell Acute Lymphocytic Leukemia by Perturbing Cellular Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. e3s-conferences.org [e3s-conferences.org]

Technical Deep Dive: YKL-5-124 Covalent Inhibition of CDK7

Decoupling Cell Cycle Regulation from Transcriptional Control

Executive Summary: The Precision Shift

For years, the field of cyclin-dependent kinase (CDK) inhibition was clouded by polypharmacology. Early tools like THZ1 were instrumental in validating CDK7 as a target but suffered from significant off-target activity against CDK12 and CDK13.[1][2] This overlap made it impossible to distinguish the effects of CDK7 inhibition (Cell Cycle/CAK activity) from CDK12/13 inhibition (Transcriptional Elongation).

YKL-5-124 represents the solution to this deconvoluting challenge. It is a highly selective, irreversible covalent inhibitor of CDK7 that spares CDK12/13.[3][4] Unlike its predecessors, YKL-5-124 induces a predominant G1/S cell cycle arrest without the global transcriptional shutdown associated with RNAPII CTD hypophosphorylation.[2]

This guide details the mechanistic basis, validated application protocols, and data interpretation frameworks for using YKL-5-124 to interrogate CDK7’s role as the CDK-Activating Kinase (CAK).

Mechanistic Architecture

2.1 The Covalent Advantage

YKL-5-124 achieves its selectivity through a "bait-and-switch" structural logic. It utilizes a reversible scaffold that positions an electrophilic acrylamide "warhead" in precise proximity to Cysteine 312 (Cys312) located outside the ATP-binding pocket of CDK7.

• Specificity: Cys312 is unique to CDK7 among the CDKs targeted by THZ1-like scaffolds. CDK12 and CDK13 lack this accessible cysteine, rendering them immune to the covalent lock.

• Kinetics: The compound exhibits a rapid

  (inactivation rate), leading to permanent silencing of the kinase until new protein is synthesized.

2.2 Pathway Impact: The CAK Phenotype

By selectively inhibiting CDK7, YKL-5-124 prevents the phosphorylation of the T-loop threonines on downstream effector kinases, specifically CDK1 (Thr161) and CDK2 (Thr160) . This results in a failure to transition from G1 to S phase, distinct from the apoptotic transcriptional crisis triggered by pan-CDK inhibitors.

Figure 1: Mechanism of Action. YKL-5-124 covalently modifies Cys312, selectively blocking the CAK activity of CDK7.[1] Note the minimal impact on RNAPII compared to downstream cell cycle effectors.[1]

Pharmacological Profile & Selectivity Data

The following data consolidates biochemical profiling from the seminal characterization by Olson et al. (2019).

Table 1: Kinase Selectivity Profile (IC50)

Target Kinase	YKL-5-124 IC50 (nM)	THZ1 IC50 (nM)	Interpretation
CDK7 / CycH / MAT1	9.7	3.2	Potent on-target inhibition.[1][4][5]
CDK12 / CycK	> 10,000 (Inactive)	158	Crucial Differentiator: YKL-5-124 spares CDK12.
CDK13 / CycK	> 10,000 (Inactive)	69	YKL-5-124 spares CDK13.
CDK9 / CycT1	3020	~10	High selectivity against transcriptional CDKs.
CDK2 / CycA	1300	--	Moderate selectivity against downstream targets.

Key Insight: The >1000-fold window between CDK7 and CDK12/13 allows researchers to attribute observed phenotypes strictly to CDK7 inhibition, removing the "transcriptional noise" inherent in THZ1 data.

Validated Experimental Protocols

As an application scientist, you must validate that the inhibitor is engaging the target inside the cell, not just in a test tube. The following protocols are the gold standard for YKL-5-124.

Protocol A: Target Engagement via Bio-THZ1 Competition

Objective: Prove YKL-5-124 has covalently bound to CDK7 in live cells.[4]

Principle: Since YKL-5-124 binds irreversibly to the ATP pocket/Cys312, it should prevent a subsequent "probe" molecule (Biotin-THZ1) from binding. If you treat cells with YKL-5-124, lyse them, and then add Bio-THZ1, you should see no pull-down of CDK7.

Workflow Steps:

• Treatment: Treat cells (e.g., Jurkat or HAP1) with YKL-5-124 (100 nM) or DMSO for 4–6 hours.

• Lysis: Harvest cells in mild lysis buffer (50 mM Tris pH 7.4, 150 mM NaCl, 1% NP-40, protease/phosphatase inhibitors).

  • Expert Note: Do not use SDS or strong denaturants yet; the kinase must remain folded for the probe to bind.

• Probe Incubation: Add Bio-THZ1 (1 µM) to the lysate.[6] Incubate overnight at 4°C with rotation.

  • Causality: Bio-THZ1 targets the same site. If YKL-5-124 is already there, Bio-THZ1 cannot bind.

• Pull-Down: Add Streptavidin-agarose beads. Rotate for 1–2 hours.

• Wash & Elute: Wash beads 3x with lysis buffer. Boil in 2x SDS-PAGE sample buffer to elute.

• Western Blot: Probe for CDK7 .

  • Result: DMSO lane = Strong CDK7 band. YKL-5-124 lane = No/Faint CDK7 band (indicating target occlusion).

Protocol B: Assessing CAK Activity (Downstream Readout)

Objective: Functional validation of CDK7 inhibition.

Principle: CDK7 is the CAK (CDK-Activating Kinase).[1][4] Its primary job is to phosphorylate the T-loops of CDK1 and CDK2.

Workflow Steps:

• Synchronization (Optional but Recommended): Synchronize cells in G1/S using a double thymidine block if precise cycle timing is required.

• Treatment: Treat with YKL-5-124 (dose titration: 0, 50, 100, 500 nM) for 24 hours.

• Lysis: Use RIPA buffer with high concentrations of phosphatase inhibitors (Fluoride/Vanadate cocktail).

  • Expert Note: T-loop phosphorylation is labile. Without inhibitors, you will get false negatives.

• Western Blot Targets:

  • p-CDK1 (Thr161): Expect dose-dependent decrease .

  • p-CDK2 (Thr160): Expect dose-dependent decrease .

  • Total CDK1/CDK2: Loading controls (should remain stable).

  • RNAPII CTD (Ser5/7): Expect minimal change (unlike THZ1).

Figure 2: Target Engagement Workflow. The competition assay validates that YKL-5-124 has physically occupied the CDK7 active site, preventing Bio-THZ1 binding.

Therapeutic Implications & References

Therapeutic Context

YKL-5-124 has revealed that certain cancers, particularly Small Cell Lung Cancer (SCLC) and MYCN-amplified Neuroblastoma , are uniquely dependent on the cell-cycle driving activity of CDK7.

• SCLC: YKL-5-124 triggers genomic instability and an inflammatory immune response, suggesting synergy with anti-PD-1 immunotherapies.

• Safety Profile: Unlike pan-CDK inhibitors, YKL-5-124 does not indiscriminately induce cell death in healthy cells, as normal cells can tolerate transient CAK inhibition better than highly proliferative tumor cells.

References

• Olson, C. M., et al. (2019).[7] Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype.[1][2][8] Cell Chemical Biology, 26(6), 792–803.[4]

  • Core reference for chemical structure, selectivity profile, and initial biological characterization.

• Zhang, H., et al. (2020).[9] CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer. Cancer Cell, 37(1), 37–54.

  • Reference for SCLC application and immune-oncology synergy.

• Kwiatkowski, N., et al. (2014).[1] Targeting transcription regulation in cancer with a covalent CDK7 inhibitor.[1][2][8][10] Nature, 511, 616–620.

  • Reference for THZ1 and the baseline for comparing selectivity.

• Chipumha, E., et al. (2021). Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma.[6] Frontiers in Oncology.

  • Application in Neuroblastoma and combination strategies.[6]

Sources

• 1. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma [frontiersin.org]
• 9. CDK7 inhibitor THZ1 enhances antiPD-1 therapy efficacy via the p38α/MYC/PD-L1 signaling in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ashpublications.org [ashpublications.org]

The Selective Profile of YKL-5-124: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the precise selectivity of a chemical probe is paramount to interpreting experimental results and predicting therapeutic potential. This in-depth technical guide provides a comprehensive overview of the selectivity profile of YKL-5-124, a potent, selective, and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).

Introduction to YKL-5-124: A Covalent CDK7 Inhibitor

YKL-5-124 is a small molecule inhibitor that has emerged as a critical tool for dissecting the dual roles of CDK7 in cell cycle regulation and transcription.[1][2] It functions as an irreversible, covalent inhibitor, forming a stable bond with a specific cysteine residue (C312) located near the active site of CDK7.[3] This covalent mechanism of action contributes to its high potency and prolonged target engagement within the cellular environment.

CDK7 is a core component of two crucial protein complexes: the CDK-activating kinase (CAK) complex and the general transcription factor TFIIH.[1] Through the CAK complex, CDK7 phosphorylates and activates other CDKs, such as CDK1 and CDK2, thereby driving cell cycle progression.[4] As a subunit of TFIIH, CDK7 phosphorylates the C-terminal domain of RNA Polymerase II, a key step in the initiation of transcription.[1] The ability to selectively inhibit CDK7 with a tool compound like YKL-5-124 allows for the deconvolution of these two fundamental cellular processes.

Biochemical Selectivity Profile of YKL-5-124

The cornerstone of a chemical probe's utility is its selectivity for the intended target over other related proteins. YKL-5-124 has been demonstrated to be highly selective for CDK7 over other members of the CDK family.

Table 1: In Vitro Inhibitory Activity of YKL-5-124 against a Panel of Cyclin-Dependent Kinases [2][5][6]

Kinase Target	IC50 (nM)	Fold Selectivity vs. CDK7/Mat1/CycH
CDK7/Mat1/CycH	9.7	1
CDK7 (alone)	53.5	5.5
CDK2	1300	~134
CDK9	3020	~311
CDK12	>10,000	>1030
CDK13	>10,000	>1030

The data clearly indicates that YKL-5-124 is a potent inhibitor of the active CDK7 complex (CDK7/Mat1/CycH) with an IC50 in the low nanomolar range.[2][5] Importantly, it displays significant selectivity against other key cell cycle and transcriptional CDKs. For instance, it is over 100-fold more selective for CDK7 than for CDK2 and CDK9.[5][7] Furthermore, YKL-5-124 is reported to be inactive against the closely related transcriptional kinases CDK12 and CDK13 at concentrations up to 10 µM.[1][5]

While a comprehensive, publicly available kinome-wide scan against a broad panel of kinases is not readily accessible, KiNativ™ profiling in Jurkat cells has been performed to assess selectivity in a cellular context, confirming the high selectivity of YKL-5-124 for CDK7.[3]

Cellular Target Engagement and Phenotypic Consequences

The potent and selective inhibition of CDK7 by YKL-5-124 translates to distinct cellular phenotypes, primarily impacting cell cycle progression.

Cell Cycle Arrest

Treatment of cells with YKL-5-124 leads to a robust arrest at the G1/S transition phase of the cell cycle.[4][5] This is a direct consequence of inhibiting the CAK activity of CDK7, which prevents the activation of downstream CDKs, such as CDK2, that are essential for entry into the S phase.[4] This effect is dose-dependent, with higher concentrations of YKL-5-124 leading to a greater accumulation of cells in the G1 phase and a corresponding decrease in the S phase population.[5]

Inhibition of E2F-driven Gene Expression

A key molecular consequence of YKL-5-124 treatment is the inhibition of E2F-driven gene expression.[5][8] The E2F family of transcription factors regulates the expression of genes crucial for DNA replication and cell cycle progression. The suppression of this transcriptional program is a downstream effect of the G1 arrest induced by CDK7 inhibition.

Impact on RNA Polymerase II Phosphorylation

Interestingly, despite CDK7's role in phosphorylating the C-terminal domain (CTD) of RNA Polymerase II (Pol II), treatment with YKL-5-124 has been shown to have little effect on the overall phosphorylation status of Pol II.[1][5] This finding suggests that other kinases may compensate for the loss of CDK7 activity in this context or that the primary and most sensitive cellular consequence of selective CDK7 inhibition is the disruption of cell cycle control.

Experimental Protocols for Assessing YKL-5-124 Selectivity

To enable researchers to independently validate and build upon the known selectivity profile of YKL-5-124, this section provides detailed, step-by-step methodologies for key experiments.

Biochemical Kinase Inhibition Assay

This protocol is designed to determine the in vitro inhibitory potency (IC50) of YKL-5-124 against a panel of purified kinases.

Objective: To quantify the concentration of YKL-5-124 required to inhibit 50% of the enzymatic activity of a given kinase.

Materials:

• Recombinant human kinases (e.g., CDK7/Mat1/CycH, CDK2/CycE, CDK9/CycT1)

• YKL-5-124

• Kinase-specific substrate peptide

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection reagent

• White, opaque 384-well assay plates

Procedure:

• Compound Preparation: Prepare a serial dilution of YKL-5-124 in DMSO. A typical starting concentration is 1000-fold the final desired highest concentration. Further dilute the compound in kinase assay buffer.

• Reaction Setup:

  • Add 2.5 µL of the diluted YKL-5-124 or DMSO (vehicle control) to the wells of the assay plate.

  • Add 2.5 µL of the kinase/substrate mixture (at 2x the final desired concentration) to each well.

  • Incubate for 10-15 minutes at room temperature.

• Initiate Reaction: Add 5 µL of ATP solution (at 2x the final desired concentration, typically at the Km for the specific kinase) to each well to start the kinase reaction.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Stop Reaction and Detect ADP:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature to convert the generated ADP to a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each YKL-5-124 concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm the direct binding of a compound to its target protein in a cellular context.[9][10] It relies on the principle that ligand binding stabilizes the target protein against thermal denaturation.

Objective: To demonstrate that YKL-5-124 physically interacts with and stabilizes CDK7 in intact cells.

Materials:

• Cell line of interest (e.g., HAP1, Jurkat)

• YKL-5-124

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., PBS with protease inhibitors)

• PCR tubes

• Thermal cycler

• Ultracentrifuge

• SDS-PAGE and Western blotting reagents

• Anti-CDK7 antibody

Procedure:

• Cell Treatment: Treat cultured cells with the desired concentration of YKL-5-124 or DMSO for a specific duration (e.g., 1-2 hours) at 37°C.

• Cell Harvesting and Washing: Harvest the cells and wash them with PBS to remove any unbound compound.

• Resuspension and Aliquoting: Resuspend the cell pellet in PBS and aliquot the cell suspension into PCR tubes.

• Heat Shock: Place the PCR tubes in a thermal cycler and heat them to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling to 4°C.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature).

• Clarification of Lysates: Separate the soluble protein fraction from the precipitated, denatured proteins by ultracentrifugation (e.g., 100,000 x g for 20 minutes at 4°C).

• Western Blot Analysis:

  • Collect the supernatant (soluble fraction).

  • Determine the protein concentration of each sample.

  • Analyze equal amounts of protein from each sample by SDS-PAGE and Western blotting using an anti-CDK7 antibody.

• Data Analysis:

  • Quantify the band intensity for CDK7 at each temperature for both the YKL-5-124-treated and DMSO-treated samples.

  • Plot the band intensity against the temperature to generate a melting curve for CDK7 in the presence and absence of the inhibitor.

  • A shift in the melting curve to higher temperatures for the YKL-5-124-treated sample indicates stabilization of CDK7 and confirms target engagement.

Visualizing Pathways and Workflows

To provide a clearer understanding of the concepts discussed, the following diagrams illustrate the key signaling pathways and experimental workflows.

CDK7's Dual Roles in the Cell

Caption: Dual roles of CDK7 in cell cycle and transcription, and the inhibitory action of YKL-5-124.

Experimental Workflow for Kinase Selectivity Profiling

Caption: A streamlined workflow for determining the selectivity profile of a kinase inhibitor.

Conclusion and Future Directions

YKL-5-124 stands out as a highly potent and selective covalent inhibitor of CDK7. Its well-defined selectivity profile, particularly its discrimination against other CDK family members, makes it an invaluable tool for probing the specific functions of CDK7 in cellular processes. The primary cellular phenotype of YKL-5-124 treatment is a robust cell cycle arrest, driven by the inhibition of CDK7's CAK activity.

For researchers in the field of cell cycle regulation, transcription, and oncology drug discovery, YKL-5-124 offers a precise means to investigate CDK7-dependent pathways. Future studies could leverage this selectivity to explore synthetic lethal interactions with other cancer-relevant mutations and to further delineate the nuanced roles of CDK7 in various pathological contexts. The methodologies outlined in this guide provide a solid foundation for such investigations, ensuring the generation of robust and reproducible data.

References

• Zhang H, Christensen CL, Dries R, et al. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer. Cancer Cell. 2020;37(1):37-54.e9. Available from: [Link]

• Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. Available from: [Link]

• Selective CDK7 inhibition with YKL-5-124 leads to aberrant cell cycle progression in NB cells. ResearchGate. Available from: [Link]

• YKL-5-124. Gray Lab, Dana-Farber Cancer Institute. Available from: [Link]

• Yang A, Jiang J, Li Z, et al. Therapeutic efficacy of selective CDK7 inhibition in pancreatic cancer mediated by induction of R-loop formation, DNA replication stress and genomic instability. Cancer Res. 2022;82(22_Suppl):A057. Available from: [Link]

• Garcia-Alvarez B, de Wijn R, St-Gallay S, et al. Kinome-wide Selectivity Profiling of ATP-competitive Mammalian Target of Rapamycin (mTOR) Inhibitors and Characterization of Their Binding Kinetics. J Biol Chem. 2012;287(13):10636-10645. Available from: [Link]

• Exploring the effects of CDK7 inhibition by YKL-5-124 on the molecular mechanisms and the ways it triggers cytokines production. E3S Web of Conferences. 2021;245:03027. Available from: [Link]

• Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. Available from: [Link]

• Selective CDK7 inhibition with YKL-5-124 leads to aberrant cell cycle progression in NB cells. ResearchGate. Available from: [Link]

• Jafari R, Almqvist H, Axelsson H, et al. The cellular thermal shift assay for evaluating drug target interactions in cells. Nat Protoc. 2014;9(9):2100-2122. Available from: [Link]

• Martinez Molina D, Jafari R, Ignatushchenko M, et al. Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science. 2013;341(6141):84-87. Available from: [Link]

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. graylab.stanford.edu [graylab.stanford.edu]
• 4. rndsystems.com [rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Kinome-wide Selectivity Profiling of ATP-competitive Mammalian Target of Rapamycin (mTOR) Inhibitors and Characterization of Their Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

YKL-5-124: A Catalyst for Anti-Tumor Immunity Through Targeted CDK7 Inhibition

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of YKL-5-124, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). We will delve into its core mechanism of action, its profound impact on the tumor cell cycle, and its emerging role as a modulator of the anti-tumor immune response. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and leverage the therapeutic potential of YKL-5-124.

Introduction: The Rationale for Targeting CDK7 in Oncology

Cyclin-Dependent Kinase 7 (CDK7) stands as a pivotal regulator of two fundamental cellular processes: cell cycle progression and gene transcription.[1][2][3] Its dual role makes it an attractive target in oncology. As the catalytic core of the CDK-activating kinase (CAK) complex, CDK7 phosphorylates and activates other CDKs, such as CDK1 and CDK2, which are essential for cell cycle transitions.[2] Furthermore, as a component of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain of RNA Polymerase II, a critical step in the initiation of transcription.[4]

The dysregulation of CDK7 activity is a common feature in many cancers, contributing to uncontrolled proliferation and transcriptional addiction to oncogenic drivers.[5] YKL-5-124 was developed as a highly selective, irreversible covalent inhibitor of CDK7, offering a powerful tool to dissect the specific functions of this kinase and a promising therapeutic agent.[2][6][7] This guide will explore the multifaceted effects of YKL-5-124, with a particular focus on its ability to instigate a robust anti-tumor immune response.

The Molecular Profile of YKL-5-124

YKL-5-124 is a small molecule inhibitor that forms a covalent bond with a cysteine residue near the active site of CDK7.[2] This irreversible binding leads to sustained inhibition of its kinase activity.

Property	Description	Source(s)
Target	Cyclin-Dependent Kinase 7 (CDK7)	[6][7][8]
Mechanism	Covalent, irreversible inhibitor	[6][7]
Selectivity	>100-fold selectivity for CDK7 over CDK9 and CDK2; inactive against CDK12 and CDK13	[6][7][8]
Reported IC50	53.5 nM (for CDK7) and 9.7 nM (for CDK7/Mat1/CycH complex)	[6][7]

Core Mechanism of Action: Dual Impact on Cell Cycle and Transcription

The primary mechanism of action of YKL-5-124 is the direct inhibition of CDK7's kinase activity. This has two major downstream consequences within the cancer cell: disruption of the cell cycle and modulation of transcription.

Induction of Cell Cycle Arrest

By inhibiting the CAK activity of CDK7, YKL-5-124 prevents the activating phosphorylation of key cell cycle CDKs, including CDK1 and CDK2.[2] This leads to a halt in cell cycle progression, predominantly at the G1/S transition.[1][5][8] The direct consequence of this is a reduction in the phosphorylation of the Retinoblastoma (Rb) protein.[5] Hypophosphorylated Rb remains bound to the E2F transcription factor, thereby repressing the expression of genes required for S-phase entry and DNA replication.[2][5][6][7][8]

Figure 1: YKL-5-124 induces G1/S cell cycle arrest.

Induction of Genomic Instability

A critical and therapeutically relevant consequence of CDK7 inhibition by YKL-5-124 is the induction of DNA replication stress and subsequent genomic instability.[1][3][9] While YKL-5-124 has a less pronounced effect on global transcription compared to dual CDK7/12/13 inhibitors, its impact on the cell cycle machinery leads to a cascade of events culminating in DNA damage.[2] This manifests as the formation of micronuclei, which are small, extranuclear bodies containing damaged chromosome fragments.[1][9] The presence of micronuclei is a hallmark of genomic instability and serves as a key trigger for an innate immune response.[1]

YKL-5-124 and the Anti-Tumor Immune Response: A Paradigm Shift

The induction of genomic instability by YKL-5-124 provides a direct link to the activation of the host immune system against the tumor. This process transforms the tumor microenvironment from immunologically "cold" to "hot," making it more susceptible to immune-mediated clearance.

Triggering an Innate Immune Sensing Pathway

The micronuclei generated as a result of YKL-5-124-induced replication stress can rupture, exposing cytosolic DNA. This is a danger signal that is recognized by innate immune sensors, such as the cGAS-STING pathway. Activation of this pathway leads to the production of type I interferons and a host of pro-inflammatory cytokines and chemokines.[1]

Remodeling the Tumor Microenvironment

Transcriptomic analysis of cancer cells treated with YKL-5-124 reveals a significant upregulation of genes associated with immune response signaling.[1] This includes the increased expression and secretion of key chemokines such as CXCL9 and CXCL10, which are potent attractants for T cells.[1] Additionally, an increase in TNFα signaling is observed, which plays a crucial role in the recruitment and maturation of dendritic cells.[1] This orchestrated release of inflammatory mediators helps to recruit and activate immune cells within the tumor microenvironment.

Figure 2: YKL-5-124-mediated induction of an anti-tumor immune response.

Synergistic Combination with Immunotherapy

The immunomodulatory effects of YKL-5-124 provide a strong rationale for its combination with immune checkpoint inhibitors, such as anti-PD-1 antibodies.[1] By increasing the infiltration of T cells into the tumor, YKL-5-124 can sensitize tumors to checkpoint blockade, leading to a more robust and durable anti-tumor response.[1] Preclinical studies in mouse models of small cell lung cancer have demonstrated that the combination of YKL-5-124 and anti-PD-1 therapy results in significantly delayed tumor growth and prolonged survival compared to either agent alone.[1]

Experimental Protocols for Investigating YKL-5-124

The following are representative protocols for assessing the cellular and immunological effects of YKL-5-124.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of YKL-5-124 on cell cycle distribution.

Methodology:

• Seed cancer cells at an appropriate density and allow them to adhere overnight.

• Treat cells with a dose range of YKL-5-124 (e.g., 0-2000 nM) or DMSO as a vehicle control for 24-72 hours.[6][7]

• Pulse-label the cells with 10 µM 5-ethynyl-2'-deoxyuridine (EdU) for 1-2 hours prior to harvesting.

• Harvest cells by trypsinization, wash with PBS, and fix with 4% paraformaldehyde.

• Permeabilize the cells with a saponin-based buffer.

• Perform the click-iT reaction to conjugate a fluorescent azide to the EdU.

• Stain total DNA with a fluorescent dye (e.g., propidium iodide or DAPI).

• Analyze the cell population using a flow cytometer. The percentage of cells in G1, S, and G2/M phases can be quantified based on their DNA content and EdU incorporation.[10][11]

Western Blot Analysis of CDK Activity

Objective: To assess the inhibition of CDK7's CAK activity by YKL-5-124.

Methodology:

• Treat cells with YKL-5-124 at various concentrations and time points.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against phospho-CDK1 (Thr161), phospho-CDK2 (Thr160), total CDK1, and total CDK2 overnight at 4°C.[2][10] Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

In Vivo Tumor Growth and Immune Profiling

Objective: To evaluate the anti-tumor efficacy and immunomodulatory effects of YKL-5-124 in a preclinical cancer model.

Methodology:

• Establish tumors in immunocompetent mice by subcutaneous or orthotopic injection of cancer cells.

• Once tumors reach a palpable size, randomize the mice into treatment groups (e.g., vehicle, YKL-5-124, anti-PD-1, and combination).

• Administer YKL-5-124 (e.g., at a well-tolerated dose such as 10 mg/kg) and the checkpoint inhibitor according to an established schedule.[1]

• Monitor tumor growth by caliper measurements and mouse body weight as a measure of toxicity.[1]

• At the end of the study, or at specified time points, euthanize the mice and harvest the tumors.

• A portion of the tumor can be processed for histological analysis.

• The remainder of the tumor can be dissociated into a single-cell suspension for immune profiling by flow cytometry. This involves staining with a panel of antibodies against various immune cell markers (e.g., CD3, CD4, CD8 for T cells; CD11c for dendritic cells; F4/80 for macrophages).

• Tumor lysates can also be analyzed for cytokine and chemokine levels using multiplex assays.[4]

Figure 3: A generalized experimental workflow for studying YKL-5-124.

Conclusion and Future Directions

YKL-5-124 is a powerful and selective tool for inhibiting CDK7, leading to profound effects on cancer cell proliferation and survival. Its ability to induce genomic instability and subsequently trigger a productive anti-tumor immune response opens up new avenues for cancer therapy. The synergy observed between YKL-5-124 and immune checkpoint blockade highlights the potential of this combination to overcome immunotherapy resistance and improve patient outcomes.[1]

Future research should focus on identifying predictive biomarkers of response to YKL-5-124, both as a monotherapy and in combination with immunotherapy. Further elucidation of the specific DNA damage repair pathways affected by CDK7 inhibition will provide a more detailed understanding of the mechanism of action.[4] Ultimately, the translation of these preclinical findings into well-designed clinical trials is a critical next step in realizing the therapeutic promise of YKL-5-124.[1]

References

• Zhang, Z., et al. (2020). CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer . Cancer Cell, 37(1), 37-54.e9. [Link]

• Yang, A., et al. (2022). Therapeutic efficacy of selective CDK7 inhibition in pancreatic cancer mediated by induction of R-loop formation, DNA replication stress and genomic instability . Cancer Research, 82(22 Suppl), A057. [Link]

• Olson, C. M., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype . Cell Chemical Biology, 26(6), 792-803.e10. [Link]

• Zhang, Z., et al. (2020). CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer . PubMed. [Link]

• YKL-5-124 is a Selective, Irreversible and Covalent CDK7 Inhibitor . Hölzel Diagnostika. [Link]

• Li, Y. (2021). Exploring the effects of CDK7 inhibition by YKL-5-124 on the molecular mechanisms and the ways it triggers cytokines production . E3S Web of Conferences, 245, 03027. [Link]

• Laganà, A., et al. (2023). CDK7 controls E2F- and MYC-driven proliferative and metabolic vulnerabilities in multiple myeloma . Blood, 141(23), 2853–2868. [Link]

• Selective CDK7 inhibition with YKL-5-124 leads to aberrant cell cycle... . ResearchGate. [Link]

• Vilarrasa-Blasi, J., et al. (2022). Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma . Frontiers in Oncology, 12, 831641. [Link]

Sources

• 1. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. ashpublications.org [ashpublications.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma [frontiersin.org]

Protocols & Analytical Methods

YKL-5-124: A Comprehensive Guide to Cell Culture Assays for the Selective CDK7 Inhibitor

This document provides a detailed guide for researchers, scientists, and drug development professionals on the use of YKL-5-124, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), in cell culture-based assays. This guide is designed to provide not only step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring robust and reproducible results.

Introduction: The Significance of Targeting CDK7 with YKL-5-124

Cyclin-Dependent Kinase 7 (CDK7) is a critical regulator of two fundamental cellular processes: transcription and cell cycle progression. As a component of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain of RNA polymerase II, a key step in transcription initiation. Additionally, CDK7 acts as a CDK-activating kinase (CAK), phosphorylating and activating other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which in turn drive the cell through its various phases.[1] Given its dual role, CDK7 has emerged as a compelling target in oncology.

YKL-5-124 is a highly selective, irreversible, and covalent inhibitor of CDK7. It has demonstrated significant anti-tumor activity in various cancer models, including those of prostate cancer, neuroblastoma, and small cell lung cancer. The primary mechanism of action of YKL-5-124 is the induction of cell cycle arrest, predominantly at the G1/S transition, by inhibiting the CAK activity of CDK7.[2][3] This guide will provide the necessary protocols to investigate the cellular effects of YKL-5-124 in relevant cancer cell lines.

I. Essential Preparations and Cell Line Selection

YKL-5-124 Stock Solution Preparation and Handling

Proper preparation and storage of YKL-5-124 are paramount for consistent experimental outcomes.

Parameter	Recommendation	Source
Solvent	DMSO	[4][5]
Stock Concentration	10 mM	[2]
Storage	Aliquot and store at -80°C for up to 6 months. Avoid repeated freeze-thaw cycles.	[5]

Protocol for 10 mM Stock Solution:

• YKL-5-124 has a molecular weight of approximately 515.61 g/mol .[4]

• To prepare a 10 mM stock solution, dissolve 5.16 mg of YKL-5-124 in 1 mL of high-quality, anhydrous DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot into smaller volumes (e.g., 10-20 µL) in sterile, low-binding microcentrifuge tubes.

• Store aliquots at -80°C. For daily use, a fresh aliquot should be thawed and diluted in the appropriate cell culture medium.

Note on Solubility: While YKL-5-124 is soluble in DMSO, it may precipitate in aqueous solutions at high concentrations. It is crucial to ensure that the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[3]

Recommended Cell Lines and Culture Conditions

The choice of cell line is critical for studying the effects of YKL-5-124. Below are recommended cell lines based on their relevance to cancers where CDK7 inhibition has shown promise.

Cell Line	Cancer Type	Recommended Culture Medium	Seeding Density (for 96-well plate)
LNCaP	Prostate Cancer	RPMI-1640 + 10% FBS	5,000 - 10,000 cells/well
VCaP	Prostate Cancer	DMEM + 10% FBS	10,000 - 15,000 cells/well
MDA-PCa-2b	Prostate Cancer	BRFF-HPC1 + 20% FBS	15,000 - 20,000 cells/well
A673	Ewing Sarcoma	DMEM + 10% FBS	8,000 - 12,000 cells/well
SK-ES-1	Ewing Sarcoma	McCoy's 5A + 15% FBS	10,000 - 15,000 cells/well
TC-71	Ewing Sarcoma	Iscove's Modified Dulbecco's Medium + 20% FBS, 4mM L-Glutamine, 1X ITS	10,000 - 15,000 cells/well

General Cell Culture Practices: All cell lines should be maintained in a humidified incubator at 37°C with 5% CO2. Regular mycoplasma testing is essential to ensure the validity of experimental results.

II. Core Cellular Assays to Characterize YKL-5-124 Activity

This section details the protocols for fundamental assays to assess the impact of YKL-5-124 on cell viability, apoptosis, and cell cycle progression.

Cell Viability Assay: Quantifying Cytotoxicity

The CellTiter-Glo® Luminescent Cell Viability Assay is a robust method for determining the number of viable cells in culture based on the quantification of ATP.

Protocol:

• Cell Seeding: Seed cells in a 96-well, opaque-walled plate at the recommended density in 100 µL of culture medium and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of YKL-5-124 in culture medium. A suggested starting concentration range is 1 nM to 10 µM. Add the desired concentrations of YKL-5-124 to the wells. Include a vehicle control (DMSO) at the same final concentration as the highest YKL-5-124 concentration.

• Incubation: Incubate the plate for 24, 48, or 72 hours. The duration will depend on the cell line's doubling time and the experimental question.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the results as a dose-response curve and determine the IC50 value (the concentration of YKL-5-124 that inhibits cell growth by 50%).

Apoptosis Assay: Detecting Programmed Cell Death

The Annexin V/Propidium Iodide (PI) assay is a widely used method to detect apoptosis by flow cytometry. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that is unable to cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with YKL-5-124 at concentrations around the IC50 value for 24 to 48 hours. Include a positive control for apoptosis (e.g., staurosporine) and a vehicle control.

• Cell Harvesting:

  • Collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsinization.

  • Wash the cells with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4).[6][7][8]

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (50 µg/mL).

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry: Analyze the samples on a flow cytometer within one hour.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Cell Cycle Analysis: Unveiling the Mechanism of Arrest

Propidium iodide staining followed by flow cytometry is a standard method for analyzing the distribution of cells in different phases of the cell cycle based on their DNA content.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with YKL-5-124 at various concentrations for 24 hours. A 24-hour time point is often sufficient to observe cell cycle effects.[3]

• Cell Harvesting: Collect cells by trypsinization, wash with PBS, and centrifuge.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing to prevent clumping. Fix for at least 30 minutes on ice.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution (50 µg/mL PI, 0.1% Triton X-100, and 100 µg/mL RNase A in PBS).

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer.

Data Analysis:

• The DNA content histogram will show distinct peaks corresponding to the G1, S, and G2/M phases of the cell cycle.

• Quantify the percentage of cells in each phase using cell cycle analysis software.

• Treatment with YKL-5-124 is expected to cause an accumulation of cells in the G1 phase and a corresponding decrease in the S and G2/M phases.

III. Mechanistic Insights: Western Blotting for CDK7 Pathway Analysis

To confirm the on-target activity of YKL-5-124, Western blotting can be employed to assess the phosphorylation status of key downstream targets of CDK7.

Key Proteins to Analyze:

• p-CDK1 (Thr161) and p-CDK2 (Thr160): As CDK7 is the CDK-activating kinase, its inhibition by YKL-5-124 should lead to a decrease in the phosphorylation of these activating sites on CDK1 and CDK2.[9]

• Total CDK1 and CDK2: To ensure that the observed decrease in phosphorylation is not due to a decrease in total protein levels.

• Total CDK7: To confirm equal protein loading.

• β-actin or GAPDH: As a loading control.

Protocol Outline:

• Cell Lysis: After treatment with YKL-5-124, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Interpreting the Results:

A dose-dependent decrease in the phosphorylation of CDK1 and CDK2, with no significant change in their total protein levels, would confirm the inhibitory effect of YKL-5-124 on CDK7's kinase activity.

IV. Visualizing the Science: Diagrams and Workflows

CDK7 Signaling Pathway

Caption: The dual role of CDK7 in cell cycle and transcription, and its inhibition by YKL-5-124.

Experimental Workflow for YKL-5-124 Cellular Assays

Caption: A streamlined workflow for characterizing the cellular effects of YKL-5-124.

V. Quality Control and Reproducibility

To ensure the integrity and reproducibility of your findings, adhere to the following quality control measures:

• Cell Line Authentication: Regularly authenticate your cell lines using short tandem repeat (STR) profiling.

• Reagent Quality: Use high-quality, validated reagents and antibodies.

• Assay Controls: Always include appropriate positive, negative, and vehicle controls in every experiment.

• Biological Replicates: Perform each experiment with a minimum of three biological replicates to ensure statistical significance.

• Data Documentation: Maintain detailed records of all experimental procedures, including cell passage numbers, reagent lot numbers, and instrument settings.

By following the detailed protocols and understanding the underlying scientific principles outlined in this guide, researchers can confidently and effectively utilize YKL-5-124 to investigate the critical role of CDK7 in cancer biology and contribute to the development of novel therapeutic strategies.

References

• Zhang, T., et al. (2020). CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer. Cancer Cell, 37(1), 37-54.e9.

• Cytion. A673 Cells. [Link]

• Galbraith, M. D., et al. (2019). Control of Expression of Key Cell Cycle Enzymes Drives Cell Line-Specific Functions of CDK7 in Human PDAC Cells. International Journal of Molecular Sciences, 20(23), 5895.

• bioRxiv. (2024). Physiologically refined cell culture conditions uncover oncogene-dependent metabolic signatures in Ewing sarcoma spheroids. [Link]

• Childhood Cancer Repository. TC-71 Cell Line Data Sheet. [Link]

• ImmunoStep. Annexin V Binding Buffer, 10 X. [Link]

• G-Biosciences. Propidium Iodide Solution. [Link]

• Holt, L. J., et al. (2009). CDK Substrate Phosphorylation and Ordering the Cell Cycle. Science, 325(5948), 1671–1675.

• Public Health England. A673. [Link]

• DSMZ. SK-ES-1. [Link]

• Childhood Cancer Repository. Cell Line Data Sheet for TC-71. [Link]

• Wang, L., et al. (2022). Identification and characterization of slow-cycling cells in Ewing sarcoma. Oncology Letters, 24(4), 356.

• IHC WORLD. Propidium Iodide (PI) Fluorescence Counterstain Protocol. [Link]

• ResearchGate. How do I study phosphorylation of CDK2 by western blot?. [Link]

• Agilent. Automated Methods for Conducting Cell Culture Quality Control Studies and Assay Optimization. [Link]

• The University of Iowa. DNA Staining with PI: Complex Hypotonic Solution. [Link]

• Creative Bioarray. TC-71. [Link]

• Sandy, E. (2021, March 21). Western Blotting | Beginner Data Interpretation Tutorial & Step-by-Step Protocol Explained [Video]. YouTube. [Link]

• Establishment and Characterisation of Metastatic Extraskeletal Ewing Sarcoma Mouse Models. (2019). Cancers, 11(11), 1735.
• An Oral Formulation of YK-4-279: Preclinical Efficacy and Acquired Resistance Patterns in Ewing Sarcoma. (2015). Molecular Cancer Therapeutics, 14(3), 607–617.

• ResearchGate. Can anyone please provide me with a recipe for making Annexin V binding buffer?. [Link]

• A western blot assay to measure cyclin dependent kinase activity in cells or in vitro without the use of radioisotopes. (2013). FEBS Letters, 587(18), 3043–3048.

• Biotech Spain. Designing 'fit-for-purpose' quality control protocols for biologics and nucleic acid therapeutics. [Link]

• Global analysis of Cdk1 substrate phosphorylation sites provides insights into evolution. (2009). Science, 325(5948), 1671–1675.

• Technology Networks. CellTiter Glo 2.0: A Novel Luminescent Cell Viability Assay with Greatly Enhanced Storage Stability. [Link]

• Zhang, T., et al. (2020). CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer. Cancer Cell, 37(1), 37-54.e9.

• Cellosaurus. TC-71 (CVCL_2213). [Link]

Sources

• 1. bcrj.org.br [bcrj.org.br]
• 2. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. bdbiosciences.com [bdbiosciences.com]
• 8. researchgate.net [researchgate.net]
• 9. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

YKL-5-124 in vivo study design

Application Note: In Vivo Study Design for Selective CDK7 Inhibitor YKL-5-124

Abstract & Scope

This guide details the experimental design for in vivo studies utilizing YKL-5-124 , a highly selective, covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1] Unlike first-generation dual CDK7/12/13 inhibitors (e.g., THZ1), YKL-5-124 specifically targets the CDK-Activating Kinase (CAK) module of CDK7 without significant off-target activity against CDK12 or CDK13.

Critical Scientific Distinction: Researchers must note that YKL-5-124 predominantly induces a cell-cycle arrest (G1/S) phenotype rather than the global transcriptional collapse associated with pan-CDK inhibitors. Consequently, study endpoints must be calibrated to detect cytostasis and CAK inhibition (pCDK1/2 reduction) rather than solely RNA Polymerase II (RNAPII) downregulation.

Compound Profile & Formulation

Mechanism of Action: YKL-5-124 binds covalently to Cysteine 312 (C312) of CDK7.[2] This irreversible binding blocks the ATP-binding pocket, preventing CDK7 from phosphorylating the T-loops of CDK1 and CDK2 (essential for cell cycle progression).

Chemical Properties:

• Molecular Weight: ~500-600 g/mol (varies by salt form).

• Solubility: Low in aqueous buffers; requires organic co-solvents for in vivo delivery.

Recommended Formulation (Intraperitoneal - IP): For murine studies, a formulation balancing solubility with tolerability is required.

• Vehicle: 10% DMSO + 10% Tween-80 + 80% D5W (5% Dextrose in Water).

• Preparation:

  • Dissolve YKL-5-124 stock powder in 100% DMSO (calculate volume for 10% final).

  • Add Tween-80 (10% final volume) and vortex until homogenous.

  • Slowly add pre-warmed (37°C) D5W (80% final volume) while vortexing to prevent precipitation.

  • QC: Solution should be clear. If turbid, sonicate briefly. Prepare fresh daily.

Experimental Design Strategy

Dosing Regimen

Unlike cytotoxic chemotherapy, YKL-5-124 acts as a cytostatic agent.[2] Continuous target coverage is essential to maintain cell cycle arrest.

Parameter	Recommendation	Rationale
Route	Intraperitoneal (IP)	Ensures rapid absorption and consistent bioavailability in rodents.
Dose	10 mg/kg	Validated effective dose (Olson et al., 2019).[1] Doses up to 15 mg/kg are tolerated.
Frequency	QD (Once Daily)	Covalent binding provides sustained target occupancy despite plasma clearance.
Schedule	5 Days On / 2 Days Off	Mimics clinical cycles and allows recovery from minor systemic stress.
Duration	3–6 Weeks	Sufficient time to observe divergence in tumor growth curves (cytostasis).

Cohort Design

• Group A: Vehicle Control (n=8-10)

• Group B: YKL-5-124 (10 mg/kg) (n=8-10)

• Group C: Positive Control (Optional, e.g., Cisplatin or THZ1 for toxicity comparison).

Efficacy Endpoints

• Tumor Volume: Measured 2-3 times weekly. Expect stabilization (flat line) rather than rapid regression.

• Survival: Time to reach endpoint volume (e.g., 1000 mm³).

• Immune Infiltration (Advanced): YKL-5-124 triggers genomic instability and micronuclei formation, potentially enhancing T-cell infiltration. Flow cytometry of tumors at endpoint is recommended.

Detailed Protocol: Efficacy Study

Step 1: Inoculation & Randomization

• Inject

  tumor cells (e.g., SCLC lines like H69 or DMS53) subcutaneously into the flank of immunocompromised mice (NSG or Nude).

• Monitor growth until tumors reach 150–200 mm³ .

• Randomization: Sort mice by tumor volume and distribute into groups using a "snake" method to ensure identical mean volumes and standard deviations across cohorts.

Step 2: Treatment Phase

• Weigh mice daily before dosing. Stop Rule: >15% weight loss requires a dosing holiday.

• Administer YKL-5-124 (10 mg/kg) IP daily in the AM.

• Record clinical observations: Hunching, ruffled fur (signs of toxicity).

Step 3: Pharmacodynamic (PD) Harvest Crucial for validating mechanism.

• Timing: Harvest tumors 3–6 hours after the final dose. This captures the maximal inhibition of downstream signaling.

• Tissue Processing:

  • Half Tumor: Flash freeze in liquid nitrogen (for Western Blot/PCR).

  • Half Tumor: Fix in 10% Neutral Buffered Formalin (for IHC).

Pharmacodynamic Validation (The "Self-Validating" Pillar)

To prove the drug worked, you must demonstrate specific inhibition of the CAK complex, not just general toxicity.

Primary Biomarkers (Western Blot):

• p-CDK1 (Thr161): Decrease indicates successful CDK7 inhibition (CDK7 phosphorylates this site).

• p-CDK2 (Thr160): Decrease indicates successful CDK7 inhibition.

• Total CDK1/CDK2: Should remain unchanged.

Secondary Biomarkers:

• RNAPII CTD (pSer5/7): Unlike THZ1, YKL-5-124 may show minimal change here.[2][3] Do not use this as a primary failure criterion.

• Micronuclei (IHC/IF): Increased DAPI-positive micronuclei indicates replication stress induced by the drug.

Target Engagement Assay (Ex Vivo): Use a biotin-THZ1 competitive pulldown .

• Lyse tumor tissue from Vehicle and Treated mice.

• Incubate lysates with biotin-THZ1 probe.[4]

• Streptavidin pull-down followed by Western Blot for CDK7.

• Result: Treated tumors should show loss of CDK7 signal in the pull-down (active site occupied by YKL-5-124), while Vehicle tumors show strong signal.

Visualizations

Figure 1: Mechanism of Action & Downstream Effects

This diagram illustrates the selective pathway of YKL-5-124 compared to pan-CDK inhibitors.[1]

Caption: YKL-5-124 selectively blocks CAK activity, leading to cell cycle arrest and replication stress, with minimal impact on global transcription (RNAPII).[2]

Figure 2: In Vivo Study Workflow

Caption: Timeline for efficacy evaluation. Critical harvest timing ensures accurate PD assessment.

References

• Olson, C. M., et al. (2019). Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype.[1][5] Cancer Discovery, 9(6), 792-803.[5]

• Zhang, H., et al. (2020). CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer. Cancer Cell, 37(1), 37-54.

• Kwiatkowski, N., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature, 511(7511), 616-620.

• Selleck Chemicals. YKL-5-124 Product Data Sheet (Solubility & Handling).

Sources

• 1. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cancer-research-network.com [cancer-research-network.com]

Application Note: Quantifying the Pharmacodynamic Effect of YKL-5-124 on CDK1 Activity via Western Blot Analysis of Phospho-CDK1 (Thr161)

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing Western blotting to measure the pharmacodynamic effects of YKL-5-124, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The primary endpoint of this protocol is the quantification of phosphorylation of CDK1 at Threonine 161 (pCDK1), a direct downstream marker of CDK7 activity.

Scientific Rationale: The CDK7-CDK1 Signaling Axis

Cyclin-Dependent Kinase 1 (CDK1), also known as Cell Division Cycle protein 2 (CDC2), is a master regulator of the cell cycle, primarily driving the transition from G2 phase into mitosis (M-phase).[1][2] For CDK1 to become catalytically active, it must form a complex with its regulatory partners, Cyclin A or Cyclin B, and undergo a critical activating phosphorylation event.[3][4]

This key activation step is performed by the CDK-Activating Kinase (CAK) complex, of which CDK7 is the catalytic subunit.[5] CDK7 phosphorylates CDK1 within its activation segment, specifically on the Threonine 161 residue (Thr161).[3][6] This phosphorylation event induces a conformational change in CDK1, enabling substrate binding and full kinase activity.[7]

YKL-5-124 is a potent, selective, and irreversible covalent inhibitor of CDK7.[8][9][10] By covalently binding to CDK7, YKL-5-124 inhibits its kinase activity.[11] Consequently, the downstream phosphorylation of CDK7 substrates, including the activating phosphorylation of CDK1 at Thr161, is suppressed.[6][8][12] Therefore, measuring the levels of pCDK1 (Thr161) by Western blot serves as a robust and direct pharmacodynamic biomarker for assessing the cellular engagement and inhibitory activity of YKL-5-124.[6][13]

Signaling Pathway and Inhibitory Mechanism

The following diagram illustrates the canonical activation pathway of CDK1 and the specific point of inhibition by YKL-5-124.

Caption: CDK1 activation pathway and inhibition by YKL-5-124.

Experimental Workflow Overview

A successful experiment requires careful planning from cell culture to final data analysis. The workflow is designed to preserve the phosphorylation status of proteins and ensure reproducible results.

Caption: High-level workflow for Western blot analysis.

Detailed Protocol: Western Blot for pCDK1 (Thr161)

This protocol is optimized for cultured cells (e.g., HAP1, Jurkat, or neuroblastoma cell lines) treated with YKL-5-124.[6][8][13]

• Cell Culture: Appropriate cell line and complete growth medium.

• Inhibitor: YKL-5-124 (e.g., Selleck Chemicals, Tocris) dissolved in DMSO to create a 10 mM stock solution.[9]

• Lysis Buffer: RIPA Buffer supplemented with Protease and Phosphatase Inhibitor Cocktails.

• Protein Assay: BCA Protein Assay Kit.

• SDS-PAGE: Acrylamide gels (10% or 12%), SDS-PAGE running buffer.

• Transfer: PVDF membrane, transfer buffer.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

  • Expert Tip: BSA is often preferred over non-fat milk for blocking when probing for phosphoproteins, as milk contains phosphoproteins (e.g., casein) that can increase background noise.

• Primary Antibodies:

  • Rabbit anti-Phospho-CDK1 (Thr161) (Recommended dilution 1:500-1:2000).[14]

  • Mouse or Rabbit anti-Total CDK1 (Recommended dilution 1:1000).

  • Mouse anti-GAPDH or β-Actin (Loading control, recommended dilution 1:5000).

• Secondary Antibodies:

  • HRP-conjugated Goat anti-Rabbit IgG.

  • HRP-conjugated Goat anti-Mouse IgG.

• Detection: Enhanced Chemiluminescence (ECL) substrate.

1. Cell Seeding and Treatment: a. Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. b. Allow cells to adhere and grow for 24 hours. c. Prepare serial dilutions of YKL-5-124 in complete growth medium. A typical dose-response range is 0, 50, 100, 250, 500, and 1000 nM.[8][13] Include a DMSO-only vehicle control. d. Replace the medium with the inhibitor-containing medium and incubate for a specified time (e.g., 6 to 24 hours).[6][13]

2. Cell Lysis and Protein Extraction: a. Aspirate the medium and wash cells once with ice-cold PBS. b. Add 100-150 µL of ice-cold Lysis Buffer (with freshly added protease/phosphatase inhibitors) to each well. c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. d. Incubate on ice for 30 minutes, vortexing briefly every 10 minutes. e. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. f. Transfer the supernatant (protein lysate) to a new pre-chilled tube.

3. Protein Quantification: a. Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions. b. Calculate the volume of lysate needed to obtain 20-30 µg of total protein per sample.

4. Sample Preparation and SDS-PAGE: a. To the calculated volume of lysate, add 4X Laemmli sample buffer and bring the final volume to 20 µL with Lysis Buffer. b. Boil the samples at 95-100°C for 5 minutes. c. Load 20-30 µg of protein per lane onto a 10% or 12% SDS-PAGE gel. Include a pre-stained protein ladder. d. Run the gel until the dye front reaches the bottom.

5. Protein Transfer: a. Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.[15] b. After transfer, briefly rinse the membrane with deionized water and stain with Ponceau S to verify transfer efficiency. c. Destain with TBST until the protein bands are visible and the background is clear.

6. Immunoblotting: a. Blocking: Incubate the membrane in 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[16] b. Primary Antibody Incubation: Dilute the primary antibodies in 5% BSA/TBST. It is crucial to probe for pCDK1, Total CDK1, and a loading control.

• Incubate the membrane with anti-pCDK1 (Thr161) antibody overnight at 4°C with gentle agitation.[17][18]
• Self-Validation: After detecting pCDK1, the same membrane can be stripped and re-probed for Total CDK1 and then the loading control. This ensures that any change in the pCDK1 signal is not due to changes in total CDK1 protein levels or loading errors. c. Washing: Wash the membrane three times for 10 minutes each with TBST. d. Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in 5% BSA/TBST) for 1 hour at room temperature.[17] e. Final Washes: Wash the membrane three times for 10 minutes each with TBST.

7. Signal Detection: a. Prepare the ECL substrate according to the manufacturer's instructions. b. Incubate the membrane with the ECL substrate for 1-5 minutes.[17] c. Capture the chemiluminescent signal using a digital imaging system or autoradiography film. Adjust exposure time to be within the linear range of detection.

Data Interpretation and Expected Results

The primary outcome of this experiment is to observe the effect of YKL-5-124 on the phosphorylation state of CDK1.

Treatment Group	pCDK1 (Thr161) Signal	Total CDK1 Signal	Loading Control (GAPDH)	Interpretation
Vehicle (DMSO)	Strong Signal	Strong Signal	Strong Signal	Baseline CDK7 activity and CDK1 phosphorylation.
YKL-5-124 (Low Dose)	Reduced Signal	Unchanged	Unchanged	Partial inhibition of CDK7 by YKL-5-124.
YKL-5-124 (High Dose)	Faint / No Signal	Unchanged	Unchanged	Potent inhibition of CDK7, leading to loss of CDK1 activation.

A successful experiment will demonstrate a dose-dependent decrease in the signal for pCDK1 (Thr161) with increasing concentrations of YKL-5-124, while the signals for Total CDK1 and the loading control remain consistent across all lanes.[6][8][13] This result provides direct evidence that YKL-5-124 is engaging its target, CDK7, and inhibiting its downstream signaling function in a cellular context.

References

• YKL-5-124 is a Selective, Irreversible and Covalent CDK7 Inhibitor . Active Bio-Tech. Available from: [Link]

• Cell cycle regulators (article) . Khan Academy. Available from: [Link]

• Hochegger, H., Takeda, S., & Hunt, T. (2007). An essential role for Cdk1 in S phase control is revealed via chemical genetics in vertebrate cells . Journal of Cell Biology. Available from: [Link]

• Xu, Y., & Zhang, Y. (2021). Exploring the effects of CDK7 inhibition by YKL-5-124 on the molecular mechanisms and the ways it triggers cytokines production . E3S Web of Conferences. Available from: [Link]

• CDK1 | Cell Cycle Structural Biology . Newcastle University. Available from: [Link]

• Olson, C. M., et al. (2019). Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype . Cell Chemical Biology. Available from: [Link]

• Dopeso, H., et al. (2021). Selective CDK7 inhibition with YKL-5-124 leads to aberrant cell cycle progression in NB cells . ResearchGate. Available from: [Link]

• Olson, C. M., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype . PMC - NIH. Available from: [Link]

• Cyclins and CDKs Cell Cycle Regulation . (2018). YouTube. Available from: [Link]

• CDK Signaling Pathway . Creative Diagnostics. Available from: [Link]

• Susor, A., et al. (2015). Role of Cyclin-Dependent Kinase 1 in Translational Regulation in the M-Phase . PMC - NIH. Available from: [Link]

• Cirillo, D., et al. (2023). The Cyclin-dependent kinase 1: more than a cell cycle regulator . PMC - NIH. Available from: [Link]

• Cyclin-dependent kinase 1 . Wikipedia. Available from: [Link]

• Anti-Phospho-CDK1 (T161) Antibody . Boster Biological Technology. Available from: [Link]

• Protocol for Caveolin1 Antibody Western Blot (WB) AP Detection . Synaptic Systems. Available from: [Link]

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Role of Cyclin-Dependent Kinase 1 in Translational Regulation in the M-Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CDK1 | Cell Cycle Structural Biology | Newcastle University [research.ncl.ac.uk]
• 4. youtube.com [youtube.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclin-dependent kinase 1 - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. apexbt.com [apexbt.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cancer-research-network.com [cancer-research-network.com]
• 13. researchgate.net [researchgate.net]
• 14. bosterbio.com [bosterbio.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. docs.abcam.com [docs.abcam.com]
• 17. ptglab.com [ptglab.com]
• 18. sysy.com [sysy.com]

Application Note: Precision Dose-Response Generation for YKL-5-124 (Covalent CDK7 Inhibitor)

) and kinetic parameters of the irreversible CDK7 inhibitor YKL-5-124.

Abstract & Core Logic

YKL-5-124 is a highly selective, covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3][4] Unlike first-generation inhibitors (e.g., THZ1) which promiscuously target CDK12/13, YKL-5-124 specifically targets Cysteine 312 (Cys312) within the CDK7 ATP-binding pocket.

The Covalent Paradox: Standard equilibrium-based dose-response protocols often fail for covalent inhibitors like YKL-5-124. Because the drug forms an irreversible bond, the apparent

is time-dependent—it will shift leftward (lower concentration) as incubation time increases until it theoretically approaches the concentration of the enzyme.

This guide provides a modified protocol that accounts for:

• Time-Dependent Inhibition: Why standard 1-hour incubations yield misleading data.

• Specificity Controls: Utilizing the YKL-5-167 (inactive analog) and C312S mutant cells.

• Phenotypic vs. Biochemical Readouts: Distinguishing kinase inhibition from cell viability.

Scientific Mechanism & Pathway

YKL-5-124 functions by irreversibly modifying Cys312, preventing ATP hydrolysis and subsequent phosphorylation of downstream substrates (CDK1, CDK2 T-loops). This induces a G1/S cell cycle arrest.[1][2][3][5]

Mechanism of Action Diagram

Figure 1: YKL-5-124 covalently binds Cys312 on CDK7, blocking ATP access and preventing CAK activity, leading to G1/S arrest.[1][3][6]

Experimental Design Strategy

A. The "Leftward Shift" Phenomenon

For covalent inhibitors, potency is better described by the ratio

rather than a static . However, for cellular screening, is still used but must be defined by time.

• Recommendation: Perform readouts at 24h, 48h, and 72h .

• Expectation: You will observe the

  drop significantly (e.g., from >100 nM at 6h to <20 nM at 72h).

B. Controls (Self-Validating System)

To ensure the observed toxicity is on-target (CDK7) and not general acrylamide toxicity:

• Negative Control Compound: YKL-5-167 . This is the structure-matched analog lacking the electrophilic warhead. It should be inactive (

  ).

• Biological Control: CDK7-C312S mutant cells. These cells possess a Serine instead of Cysteine at the binding site, rendering them resistant to YKL-5-124.

Detailed Protocol: Cellular Viability Assay (CTG)

Objective: Generate a 72-hour dose-response curve for YKL-5-124 in Small Cell Lung Cancer (SCLC) or Jurkat lines.

Reagents & Equipment

• Compound: YKL-5-124 (10 mM stock in 100% DMSO). Store at -80°C. Avoid repeated freeze-thaw.

• Assay Kit: CellTiter-Glo® (Promega) or equivalent ATP-based luminescence assay.

• Plate: 384-well white opaque flat-bottom plates (e.g., Corning 3570).

• Cells: H69, H446 (SCLC) or Jurkat.

Step-by-Step Workflow

Step 1: Cell Seeding (Day 0)

• Harvest cells and determine viability (>95% required).

• Dilute cells to 1,000 - 2,000 cells/well (cell line dependent; ensure linear growth for 72h).

• Dispense 40 µL of cell suspension into wells.

• Spin down plates (1000 rpm, 1 min) and incubate at 37°C overnight to equilibrate.

Step 2: Compound Preparation (Day 1)

Use an acoustic dispenser (Echo) or digital dispenser (D300e) for best results to minimize DMSO carryover.

• DMSO Limit: Final DMSO concentration must be <0.1% and consistent across all wells.

• Serial Dilution: Prepare a 10-point dose curve, 1:3 dilution series.

  • Top Concentration: 10 µM (High ceiling is needed to capture the full curve for the inactive control YKL-5-167).

  • Range: 10 µM down to ~0.5 nM.

Step 3: Treatment[7]

• Add 10 µL of 5x compound solution (or direct dispense) to the assay plates.

• Crucial: Include "No Cell" controls (media only) for background subtraction and "DMSO only" controls for normalization (

  viability).

Step 4: Incubation & Readout (Day 4)

• Incubate plates for 72 hours at 37°C.

• Equilibrate CellTiter-Glo reagent to room temperature.

• Add 25 µL (1:1 ratio to culture volume if using low-volume method, or equal volume) of reagent.

• Shake on orbital shaker for 2 mins; incubate 10 mins in dark.

• Read Luminescence (Integration time: 0.5s - 1.0s).

Experimental Workflow Diagram

Figure 2: 72-hour cytotoxicity workflow including the mandatory negative control arm.

Data Analysis & Interpretation

Quantitative Summary Table

Parameter	YKL-5-124 (Active)	YKL-5-167 (Control)	Interpretation
Biochemical IC50	~10 - 50 nM	> 10,000 nM	Confirms intrinsic potency on enzyme complex.
Cellular IC50 (72h)	15 - 100 nM	> 5,000 nM	Confirms cellular entry and specific toxicity.
E_max (Viability)	< 5%	~100%	YKL-5-124 should kill cells completely; Control should not.
Hill Slope	> 1.0 (Steep)	N/A	Steep slopes are common for covalent inhibitors.

Curve Fitting

Use a 4-Parameter Logistic (4PL) regression model:

• Normalization: Normalize raw luminescence units (RLU) such that DMSO control = 100% and No Cell control = 0%.

• Quality Control: Reject plates with Z-factor < 0.5.

Troubleshooting "Off-Target" Toxicity

If YKL-5-167 (inactive control) shows an

, or if YKL-5-124 kills C312S mutant cells:

• Check Density: Cells may be over-confluent, causing stress-related sensitivity.

• Check Compound Purity: Synthesis byproducts can cause non-specific toxicity.

• Washout Assay: Treat cells for 6 hours, wash 3x with PBS, and replace with drug-free media. If YKL-5-124 still kills cells (due to covalent bonding) but a reversible inhibitor does not, on-target engagement is confirmed.[1][3]

References

• Olson, C. M., et al. (2019). "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype."[3][4] Cell Chemical Biology, 26(6), 792-803. [Link]

• Kwiatkowski, N., et al. (2014). "Targeting transcription regulation in cancer with a covalent CDK7 inhibitor." Nature, 511, 616–620. (Context on THZ1 vs YKL evolution). [Link]

• Dana-Farber Cancer Institute / Gray Lab. "YKL-5-124 Probe Summary." (Technical chemical data). [Link]

Sources

• 1. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. creative-bioarray.com [creative-bioarray.com]

Application Note: Synergistic Targeting of MYC-Driven Cancers via Dual Inhibition of CDK7 and BRD4

Abstract & Rationale

Transcriptional addiction —the dependency of cancer cells on dysregulated gene expression programs driven by super-enhancers (SEs) and oncogenic transcription factors like MYC—remains a "holy grail" target in oncology. While BRD4 inhibitors (BETi) effectively displace SE-associated machinery, resistance emerges rapidly through compensatory cell cycle upregulation and transcriptional rewiring.

This Application Note details a validated protocol for evaluating the combination of YKL-5-124 , a highly selective covalent CDK7 inhibitor, with BRD4 inhibitors (e.g., JQ1). Unlike first-generation pan-CDK inhibitors (e.g., THZ1), YKL-5-124 selectively ablates CDK-Activating Kinase (CAK) activity without off-target inhibition of CDK12/13, providing a wider therapeutic window. This combination creates a synthetic lethal interaction by simultaneously collapsing MYC-driven transcription (BRD4i) and blocking the compensatory cell cycle progression (CDK7i) required for resistance survival.

Mechanism of Action: The "Clamp and Stall" Model

To understand the synergy, one must distinguish the distinct roles of the targets:

• BRD4 (The Reader): Binds acetylated histones at super-enhancers to recruit P-TEFb (CDK9/Cyclin T), driving the elongation of oncogenes like MYC and MYCN.

• CDK7 (The Activator):

  • CAK Function: Phosphorylates the T-loop of CDK1 and CDK2, essential for G1/S and G2/M transitions.

  • TFIIH Function: Phosphorylates RNA Polymerase II (Pol II) CTD at Serine 5/7 to initiate transcription.[1]

Synergy Mechanism: Treatment with BRD4 inhibitors often leads to a "rebound" effect where cells upregulate cell cycle genes to bypass the transcriptional block. YKL-5-124 acts as the "clamp," inhibiting the CAK activity required to activate these compensatory cell cycle kinases (CDK1/2), forcing cells into irreversible apoptosis.

Visualizing the Synergy (Graphviz)

Caption: Dual inhibition strategy. BRD4i suppresses MYC expression but can trigger compensatory cell cycle signaling. YKL-5-124 blocks CDK7-mediated activation of CDK1/2, preventing this resistance and forcing apoptosis.

Experimental Protocols

Protocol A: High-Throughput Synergy Screening (Matrix Assay)

Objective: Determine the Combination Index (CI) to quantify synergy between YKL-5-124 and a BRD4 inhibitor.

Materials:

• Cells: MYC-driven lines (e.g., Neuroblastoma: Kelly, IMR-32; SCLC: H69).

• Reagents: YKL-5-124 (10 mM DMSO stock), JQ1 (10 mM DMSO stock), CellTiter-Glo (Promega).

• Software: CompuSyn or GraphPad Prism (Bliss Independence model).

Workflow:

• Seeding:

  • Seed cells in white-walled 96-well plates (3,000–5,000 cells/well) in 90 µL media.

  • Incubate 24h to allow attachment (or equilibration for suspension cells).

• Drug Matrix Preparation (Checkerboard):

  • Prepare a 6x6 matrix .

  • YKL-5-124: Serial dilution (e.g., 0, 10, 30, 100, 300, 1000 nM). Note: YKL-5-124 is potent; adjust based on cell line sensitivity.

  • JQ1: Serial dilution (e.g., 0, 10, 50, 250, 1250, 5000 nM).

  • Prepare 10x stocks of each combination in media (max DMSO < 0.2%).

• Treatment:

  • Add 5 µL of YKL-5-124 10x stock + 5 µL of JQ1 10x stock to respective wells.

  • Include "DMSO Only" and "Media Only" controls.

• Incubation:

  • Incubate for 72 hours at 37°C, 5% CO2.

• Readout:

  • Add 100 µL CellTiter-Glo reagent. Shake for 2 mins; incubate 10 mins.

  • Measure Luminescence.

Data Analysis (Chou-Talalay Method):

• Calculate Fractional Effect (Fa) = 1 - (Lum_treated / Lum_control).

• Input Fa and Dose data into CompuSyn.

• Interpretation:

  • CI < 0.9: Synergism

  • CI = 0.9–1.1: Additive

  • CI > 1.1: Antagonism

Protocol B: Mechanistic Validation (Western Blotting)

Objective: Confirm that the synergy is driven by the simultaneous loss of MYC and CDK1/2 activation.

Critical Markers:

Target	Expected Change (Combo)	Biological Significance
c-MYC / N-MYC	Strong Decrease	Loss of BRD4-driven transcription.
p-CDK1 (Thr161)	Abolished	Direct readout of YKL-5-124 target engagement (CAK inhibition).
p-CDK2 (Thr160)	Abolished	Secondary CAK target; confirms G1/S block.
Cleaved PARP	Strong Increase	Marker of apoptosis (Synergy output).

| p-Pol II (Ser5/7) | Minimal/Moderate Decrease | Note: YKL-5-124 has weak effects on Pol II compared to THZ1.[2][3][4][5][6] |

Step-by-Step:

• Treatment: Treat cells in 6-well plates with:

  • Vehicle (DMSO)[7]

  • YKL-5-124 (IC50 dose, approx 50-100 nM)[2]

  • JQ1 (IC50 dose, approx 200-500 nM)

  • Combination[1][3][4][5][6][8][9]

  • Timepoint: 24 hours (early signaling) and 48 hours (apoptosis).

• Lysis: Lyse in RIPA buffer + Phosphatase Inhibitors (Na3VO4, NaF). Crucial: CAK phosphorylation is labile; keep cold.

• Blotting: Use 4-12% Bis-Tris gels. Transfer to PVDF.

• Antibody Incubation: Overnight at 4°C.

Visualization of Experimental Workflow

Caption: Integrated workflow for assessing drug synergy. Parallel processing allows for simultaneous phenotypic (viability) and mechanistic (Western blot) validation.

Troubleshooting & Expert Tips

• Solubility Issues: YKL-5-124 is hydrophobic. Ensure DMSO concentration is constant across the matrix (normalize to the highest concentration well).

• Pol II Phosphorylation: Do not expect total ablation of Pol II Ser5/7 phosphorylation with YKL-5-124 alone. Unlike THZ1, YKL-5-124 is highly selective for CDK7 and spares CDK12/13.[2][4][6] If you see massive Pol II Ser2 loss, check if your dose is too high (>1 µM) causing off-target effects.

• Cell Cycle Phasing: If Western blots are ambiguous, perform Flow Cytometry with Propidium Iodide (PI).

  • YKL-5-124 alone: G1 arrest.[2][4][6]

  • JQ1 alone: G1 arrest or G2 accumulation (cell line dependent).

  • Combination: Sub-G1 accumulation (Apoptosis).

References

• Olson, C. M., et al. (2019).[8][10] "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype."[4][8][10] Cell Chemical Biology, 26(6), 792-803.

• Gao, Y., et al. (2022).[5] "Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma."[3][5] Frontiers in Oncology, 11, 773186.

• Zhang, H., et al. (2020).[4] "CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer."[8] Cancer Cell, 37(1), 37-54.

• Chou, T. C. (2010). "Drug combination studies and their synergy quantification using the Chou-Talalay method." Cancer Research, 70(2), 440-446.

Sources

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma [frontiersin.org]
• 6. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exploring the effects of CDK7 inhibition by YKL-5-124 on the molecular mechanisms and the ways it triggers cytokines production in Small Cell Lung Cancer in vitro | E3S Web of Conferences [e3s-conferences.org]
• 10. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for YKL-5-124 in Murine Small Cell Lung Cancer (SCLC) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Therapeutic Avenue for Small Cell Lung Cancer

Small Cell Lung Cancer (SCLC) remains one of the most aggressive and challenging malignancies to treat, characterized by rapid doubling time, early metastatic spread, and the swift development of chemoresistance. The current treatment landscape offers limited durable responses, underscoring the urgent need for novel therapeutic strategies. YKL-5-124, a potent and selective irreversible covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), has emerged as a promising agent in preclinical SCLC models.[1][2] This document serves as a comprehensive technical guide for the application of YKL-5-124 in murine SCLC models, providing in-depth scientific rationale, detailed experimental protocols, and practical insights for researchers in the field.

The Scientific Rationale: Targeting Transcriptional and Cell Cycle Dependencies in SCLC

YKL-5-124 exerts its anti-tumor effects through a dual mechanism of action, targeting both the transcriptional machinery and cell cycle progression of cancer cells.[2]

1. Inhibition of Transcriptional Addiction: SCLC is often characterized by a dependency on key transcriptional programs for its survival and proliferation. CDK7 is a critical component of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II), a key step in transcription initiation and elongation. By inhibiting CDK7, YKL-5-124 disrupts these essential transcriptional programs, leading to the downregulation of oncogenic drivers and survival factors.

2. Induction of Cell Cycle Arrest and DNA Damage: CDK7 also functions as a CDK-activating kinase (CAK), responsible for the activating phosphorylation of cell cycle CDKs, including CDK1 and CDK2.[3] Inhibition of this function by YKL-5-124 leads to a G1/S phase cell cycle arrest, preventing cancer cell proliferation.[2] Furthermore, this disruption of cell cycle progression induces DNA replication stress and genomic instability, ultimately triggering apoptosis in cancer cells.

3. Stimulation of an Anti-Tumor Immune Response: A compelling aspect of YKL-5-124's mechanism is its ability to convert a "cold" tumor microenvironment into an immunologically "hot" one. The genomic instability and cell stress induced by YKL-5-124 lead to the production of pro-inflammatory cytokines and chemokines. This, in turn, promotes the recruitment and activation of T cells, enhancing the body's own anti-tumor immune response. This immunomodulatory effect provides a strong rationale for combining YKL-5-124 with immune checkpoint inhibitors, such as anti-PD-1 antibodies.[4]

Mechanism of Action: A Visualized Pathway

The following diagram illustrates the key signaling pathways affected by YKL-5-124 in SCLC cells.

Caption: YKL-5-124 inhibits CDK7, disrupting both cell cycle progression and oncogenic transcription, leading to apoptosis and an anti-tumor immune response.

Experimental Protocols

Murine SCLC Models

The choice of an appropriate animal model is critical for the successful evaluation of YKL-5-124. Genetically Engineered Mouse Models (GEMMs) that faithfully recapitulate the genetic alterations found in human SCLC are highly recommended.

Model	Genotype	Key Features
RP	Rb1fl/fl; Trp53fl/fl	The foundational model of SCLC, driven by the loss of two key tumor suppressors.
RPP	Rb1fl/fl; Trp53fl/fl; p130fl/fl	A more aggressive model with the additional loss of the p130 tumor suppressor.
RPM	Rb1fl/fl; Trp53fl/fl; MyclLSL/+	Incorporates the amplification of L-Myc, a common feature of a subset of human SCLC.

Note: The use of immunocompetent models is essential for studying the immunomodulatory effects of YKL-5-124 and its combination with immunotherapies.

In Vivo Experimental Workflow

The following diagram outlines a typical workflow for an in vivo efficacy study of YKL-5-124 in a murine SCLC model.

Caption: A generalized workflow for preclinical evaluation of YKL-5-124 in murine SCLC models.

Preparation and Administration of YKL-5-124

Vehicle Formulation: While a specific vehicle formulation for YKL-5-124 in SCLC studies is not consistently reported in the literature, a common vehicle for similar hydrophobic small molecules is a solution of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline .

Important Note: It is imperative that researchers perform their own solubility and in vivo tolerability studies to determine the optimal vehicle and formulation for their specific batch of YKL-5-124.

Dosing and Administration:

• Dose: A dose of 10 mg/kg has been shown to be well-tolerated in mice with no significant changes in body weight or blood counts.[4]

• Route of Administration: Intraperitoneal (IP) injection is a common and effective route for administering YKL-5-124 in murine models.

• Dosing Schedule: A typical dosing schedule is once daily for 5 consecutive days, followed by a 2-day break, for the duration of the study.

Step-by-Step Intraperitoneal Injection Protocol:

• Animal Restraint: Gently restrain the mouse, ensuring a firm but not restrictive grip. The two-person technique is often preferred for safety and accuracy.[5]

• Positioning: Tilt the mouse so that its head is slightly lower than its hindquarters. This allows the abdominal organs to shift cranially, reducing the risk of accidental puncture.

• Injection Site: The recommended injection site is the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.[5]

• Needle Insertion: Use a 25-27 gauge needle. Insert the needle at a 30-40 degree angle with the bevel facing up.

• Aspiration: Gently pull back on the plunger to ensure that no fluid (urine or intestinal contents) or blood is aspirated. If aspiration occurs, withdraw the needle and use a new sterile needle for a subsequent attempt.

• Injection: Slowly and steadily depress the plunger to administer the full volume. The maximum recommended IP injection volume for mice is 10 ml/kg.[5]

• Withdrawal and Observation: Withdraw the needle and return the mouse to its cage. Monitor the animal for any signs of distress or complications.

Tumor Monitoring with Magnetic Resonance Imaging (MRI)

Longitudinal monitoring of tumor growth is crucial for assessing the efficacy of YKL-5-124. MRI provides a non-invasive method for accurate and repeated tumor volume measurements.

Step-by-Step Murine Lung MRI Protocol:

• Anesthesia: Anesthetize the mouse using isoflurane (2-3% for induction, 1.5-2% for maintenance) in oxygen.[6]

• Positioning: Place the mouse in a prone position within the RF coil.[6]

• Physiological Monitoring: Monitor the animal's respiratory rate and body temperature throughout the imaging session. Maintain body temperature at 37°C using a warm air system.[6]

• Image Acquisition:

  • Acquire scout images to confirm proper positioning.

  • Use a T2-weighted fast spin-echo sequence for optimal visualization of lung tumors.

  • Respiratory gating is highly recommended to minimize motion artifacts.

• Image Analysis:

  • Tumor volumes can be calculated by manually or semi-automatically segmenting the tumor in each slice and multiplying the area by the slice thickness.

  • Software packages such as ImageJ or specialized preclinical imaging software can be used for this analysis.

Endpoint Analysis

Tumor Growth Inhibition (TGI): TGI is a key metric for quantifying the anti-tumor activity of YKL-5-124. Several formulas can be used for its calculation:

Formula	Description	When to Use
% TGI = [1 - (Tf / Cf)] x 100	Compares the final tumor volume of the treated group (Tf) to the final tumor volume of the control group (Cf).	Simple, widely used. Best for studies with consistent starting tumor volumes.
% TGI = [1 - (ΔT / ΔC)] x 100	Compares the change in tumor volume from baseline in the treated group (ΔT) to the change in the control group (ΔC).	Accounts for variations in initial tumor size.[7]
Growth Rate Inhibition = [1 - (Growth RateTreated / Growth RateControl)] x 100	Compares the exponential growth rate of tumors in the treated group to the control group.	Provides a more dynamic measure of treatment effect over time.[8]

Overall Survival: Kaplan-Meier survival analysis should be performed to determine the effect of YKL-5-124 on the overall survival of the tumor-bearing mice. A significant increase in median and overall survival is a strong indicator of therapeutic efficacy.

Pharmacodynamic and Immune Profiling: At the study endpoint, tumors and other relevant tissues should be harvested for further analysis:

• Immunohistochemistry (IHC): To assess markers of cell proliferation (e.g., Ki67), apoptosis (e.g., cleaved caspase-3), and immune cell infiltration (e.g., CD3, CD4, CD8).

• Flow Cytometry: To quantify different immune cell populations within the tumor microenvironment and assess their activation status.

Data Presentation: A Framework for Quantifiable Results

Treatment Group	Number of Mice (n)	Median Initial Tumor Volume (mm³)	Median Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Median Survival (days)
Vehicle Control	10	N/A
YKL-5-124 (10 mg/kg)	10
Anti-PD-1	10
YKL-5-124 + Anti-PD-1	10

Conclusion: Advancing SCLC Therapy Through Preclinical Rigor

YKL-5-124 represents a promising therapeutic agent for SCLC, with a unique mechanism of action that targets both the intrinsic vulnerabilities of cancer cells and the host immune system. The successful preclinical evaluation of this compound relies on the rigorous application of well-designed in vivo studies. This guide provides a comprehensive framework for researchers to effectively utilize YKL-5-124 in murine SCLC models, from understanding its scientific basis to implementing detailed experimental protocols. By adhering to these guidelines and employing a robust and multi-faceted approach to data analysis, the scientific community can continue to unlock the full therapeutic potential of YKL-5-124 and bring new hope to patients with this devastating disease.

References

• CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer. (2020). Cancer Cell. [Link]

• CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer. (n.d.). PubMed Central. [Link]

• Exploring the effects of CDK7 inhibition by YKL-5-124 on the molecular mechanisms and the ways it triggers cytokines production. (n.d.). University of California, Davis. [Link]

• Intraperitoneal (IP) Injection in Rats and Mice SOP. (n.d.). UBC Animal Care Services. [Link]

• Quantitative Monitoring of Murine Lung Tumors by Magnetic Resonance Imaging. (2013, December 23). Journal of Visualized Experiments. [Link]

• SOP: Mouse Intraperitoneal Injection. (2017, December 12). Virginia Tech Research and Innovation. [Link]

• Standard Operating Procedure SOP Inperitoneal injection of mice i.p. Injection. (2017, January 17). Animal Study Registry. [Link]

• Standard Operating Procedure SOP MRI in vivo imaging. (2022, November 8). Institute of Laboratory Animal Science (LTK). [Link]

• SOP FOR MR IMAGING PERFORMED WITH THE 9.4T. (2018, August 17). The Ohio State University. [Link]

• Preclinical pharmacodynamic studies of Aurora A inhibition by MLN8054. (n.d.). Journal of Clinical Oncology. [Link]

• How can one calculate tumor growth inhibition?. (2014, October 16). ResearchGate. [Link]

• STATISTICAL INFERENCE FOR TUMOR GROWTH INHIBITION T/C RATIO. (n.d.). PubMed Central. [Link]

• Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies. (n.d.). AACR Publications. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. researchgate.net [researchgate.net]
• 4. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. animalcare.ubc.ca [animalcare.ubc.ca]
• 6. Quantitative Monitoring of Murine Lung Tumors by Magnetic Resonance Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ascopubs.org [ascopubs.org]
• 8. Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Investigating Off-Target Effects of YKL-5-124

Welcome to the technical support resource for researchers utilizing YKL-5-124. This guide is designed to provide in-depth, practical answers to common questions and troubleshooting scenarios encountered when investigating the on- and off-target effects of this potent and selective CDK7 inhibitor. Our goal is to equip you with the scientific rationale and methodological rigor required to confidently interpret your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: I'm starting my experiments. What is the established selectivity profile of YKL-5-124, and how does it differ from other CDK7 inhibitors?

Answer: Understanding the intrinsic selectivity of an inhibitor is the critical first step in designing well-controlled experiments and accurately interpreting their outcomes. YKL-5-124 is a highly selective, irreversible covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] Its mechanism involves forming a covalent bond with a specific cysteine residue (C312) located outside the kinase active site, which contributes to its high specificity and potency.[3][4]

The key differentiator for YKL-5-124 is its superior selectivity against other closely related transcriptional CDKs, particularly CDK12 and CDK13. This is a significant advantage over earlier generation covalent CDK7 inhibitors like THZ1, which exhibit potent off-target activity against CDK12/13, confounding the interpretation of results related to transcription.[4]

Expertise & Causality: The covalent binding mechanism of YKL-5-124 to a non-conserved cysteine provides a structural basis for its selectivity. While it potently inhibits CDK7, its lack of activity against CDK12/13 means that observed transcriptional effects are more likely to be a specific consequence of CDK7 inhibition rather than a compound's polypharmacology.

For a clear comparison, refer to the following selectivity data:

Target Kinase	YKL-5-124 IC₅₀ (nM)	Notes
CDK7	53.5	Primary Target
CDK7/Mat1/CycH Complex	9.7	Primary Target Complex[1]
CDK2	>5,000	>100-fold selective over CDK2[1]
CDK9	>5,000	>100-fold selective over CDK9[1]
CDK12	Inactive	Key selectivity differentiator from THZ1[1]
CDK13	Inactive	Key selectivity differentiator from THZ1[1]

Question 2: I'm observing an unexpected phenotype (e.g., apoptosis, differentiation) that doesn't align with the known cell cycle arrest. How can I validate if this is a true on-target effect of CDK7 inhibition or an off-target hit?

Answer: This is a crucial question in drug development. An unexpected phenotype requires a systematic process of elimination to distinguish a novel on-target function from an unintended off-target effect. We recommend a multi-step validation workflow.

Trustworthiness through Self-Validation: This workflow is designed as a self-validating system. Each step provides an independent line of evidence, and together they build a robust case for or against on-target activity.

Caption: Logical workflow for validating unexpected cellular phenotypes.

Step-by-Step Methodologies:

• Confirm Target Engagement with CETSA: First, confirm that YKL-5-124 is engaging with CDK7 in your specific cellular model at your chosen concentration. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this.[5][6][7] It measures the change in thermal stability of a protein upon ligand binding. Increased thermal stability of CDK7 in the presence of YKL-5-124 is direct proof of target engagement in an intact cell environment.

• On-Target Validation via Genetic Rescue: This is the most definitive experiment. YKL-5-124 requires Cysteine 312 to form its covalent bond. By engineering cells to express a CDK7 mutant where this cysteine is replaced by a non-nucleophilic residue (e.g., C312S), you create a drug-resistant version of the target.

  • Hypothesis: If your unexpected phenotype is due to CDK7 inhibition, it should be significantly diminished or completely absent in cells expressing the CDK7-C312S mutant.[4]

  • Outcome: A successful rescue strongly validates the effect as on-target.

• Use a Structurally Related Inactive Control: Compare the activity of YKL-5-124 with a close structural analog that is chemically unable to form the covalent bond and is therefore inactive against CDK7. YKL-5-167 is a reversible analog described for this purpose.[4]

  • Hypothesis: If the phenotype is on-target, the inactive analog should not elicit the same response.

  • Outcome: If both the active (YKL-5-124) and inactive (YKL-5-167) compounds produce the phenotype, it is likely caused by an off-target effect related to the shared chemical scaffold.

• Perform a Detailed Dose-Response Analysis: Correlate the concentration of YKL-5-124 required to induce the unexpected phenotype with the concentration required to inhibit known downstream markers of CDK7 activity (e.g., phosphorylation of CDK1/2). A significant discrepancy in the EC₅₀ values (e.g., >10-fold difference) may suggest an off-target mechanism.[8]

Question 3: My results suggest a possible off-target effect. How can I perform an unbiased, systematic search for the protein(s) responsible?

Answer: When you need to move from suspicion to identification, unbiased proteomic and kinomic screening methods are essential. These techniques cast a wide net to identify molecular interactions without prior assumptions.

Authoritative Grounding: The choice between a broad kinome screen and a whole-proteome approach depends on the hypothesis of whether the off-target is a kinase. For kinase inhibitors, assessing kinome-wide selectivity is a standard and crucial step in preclinical development.[9]

Caption: Systematic approaches for identifying off-target interactions.

Recommended Methodologies:

• Broad-Spectrum Kinase Profiling (Biochemical): This is the most direct way to identify off-target kinases. Services like Eurofins' KINOMEscan® use a competition binding assay to quantify the interaction of your compound against a panel of over 400 human kinases.[10]

  • Principle: An immobilized ligand for each kinase competes with the test compound (YKL-5-124). A high amount of kinase bound to the solid support indicates weak inhibition by the test compound, and vice versa.

  • Value: This provides a comprehensive, quantitative list of potential kinase off-targets and their relative affinities, guiding further validation experiments.

• Chemical Proteomics (Cell-Based): To identify binders within a more physiological context, chemical proteomics is the method of choice.[11][12]

  • Affinity-Based Pull-Downs: Synthesize a version of YKL-5-124 with a linker and attach it to beads. Incubate these beads with cell lysate. Proteins that bind to the compound will be "pulled down" and can then be identified by mass spectrometry.

  • Thermal Proteome Profiling (TPP): This is a powerful, unbiased extension of CETSA.[12] Cells are treated with YKL-5-124 or a vehicle control, heated to various temperatures, and the remaining soluble proteins at each temperature are quantified by mass spectrometry. Off-targets will show a thermal stabilization shift, similar to the on-target CDK7. This method can identify both kinase and non-kinase off-targets directly in living cells.

Question 4: I see a decrease in the phosphorylation of CDK1 (Thr161) and CDK2 (Thr160) after YKL-5-124 treatment. Is YKL-5-124 directly inhibiting CDK1 and CDK2 as an off-target?

Answer: This is an excellent question that highlights the importance of understanding signaling pathways. The reduction in CDK1 and CDK2 phosphorylation is a well-documented on-target, downstream consequence of CDK7 inhibition, not a direct off-target effect.

Expertise & Causality: CDK7, as part of the CDK-Activating Kinase (CAK) complex, is the enzyme directly responsible for phosphorylating the activation T-loop of other CDKs, including CDK1 at Threonine 161 and CDK2 at Threonine 160.[4] Therefore, when you inhibit CDK7 with YKL-5-124, you are blocking the upstream activator. The inevitable result is a decrease in the active, phosphorylated forms of its downstream substrates, CDK1 and CDK2.

This is confirmed by kinome profiling data showing that YKL-5-124 is highly selective for CDK7 and does not directly inhibit CDK1 or CDK2 at relevant concentrations.[1]

Caption: On-target downstream effect of YKL-5-124 on the cell cycle.

Detailed Experimental Protocols

Protocol 1: On-Target Validation via CDK7-C312S Mutant Rescue

This protocol describes how to use Western blotting to determine if a phenotype is rescued by expressing a drug-resistant CDK7 mutant.

• Cell Line Engineering:

  • Generate two stable cell lines from your parental line: one expressing a control vector (e.g., empty vector or wild-type CDK7) and another expressing CDK7 with the C312S mutation. Ensure expression levels are comparable.

• Experimental Setup:

  • Plate both the control and CDK7-C312S cell lines at equal densities.

  • Allow cells to adhere and grow for 24 hours.

• Treatment:

  • Treat both cell lines with a vehicle control (e.g., 0.1% DMSO) and a relevant concentration of YKL-5-124 (e.g., 100-500 nM).

  • Incubate for the time period determined to be optimal for observing your phenotype of interest (e.g., 24, 48, or 72 hours).

• Lysate Preparation & Western Blotting:

  • Harvest cells and prepare whole-cell lysates in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

  • Perform SDS-PAGE and Western blotting for your protein marker of the unexpected phenotype (e.g., cleaved PARP for apoptosis, a differentiation marker, etc.).

  • Also, probe for p-CDK2 (T160) as a positive control for CDK7 inhibition and a loading control (e.g., GAPDH or β-actin).

• Data Analysis & Interpretation:

  • Expected On-Target Result: In the control cell line, YKL-5-124 will induce the phenotype marker and decrease p-CDK2. In the CDK7-C312S cell line, YKL-5-124 will fail to induce the phenotype marker and will not decrease p-CDK2. This demonstrates that an intact drug-target interaction with CDK7 is required for the phenotype.

  • Expected Off-Target Result: YKL-5-124 will induce the phenotype marker in both cell lines, even though it only reduces p-CDK2 in the control line. This decouples the phenotype from CDK7 inhibition.

References

• Active Bio-Tech. (2020, August 26). YKL-5-124 is a Selective, Irreversible and Covalent CDK7 Inhibitor. Retrieved from [Link]

• MDPI. (n.d.). Strategies to Increase On-Target and Reduce Off-Target Effects of the CRISPR/Cas9 System in Plants. Retrieved from [Link]

• He, Y., & Zhang, S. (2021). Exploring the effects of CDK7 inhibition by YKL-5-124 on the molecular mechanisms and the ways it triggers cytokines production. E3S Web of Conferences, 245, 03027.
• Olson, C. M., Liang, Y., Leggett, N., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chemical Biology, 26(6), 792-803.e10.

• ResearchGate. (n.d.). Selective CDK7 inhibition with YKL-5-124 leads to aberrant cell cycle progression in NB cells. Retrieved from [Link]

• The Institute of Cancer Research. (2020, March 3). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Retrieved from [Link]

• Zhang, X., Wei, H., et al. (2023). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Cell and Developmental Biology, 11, 1143126.
• Klaeger, S., Heinzlmeir, S., Wilhelm, M., et al. (2017). The target landscape of clinical kinase drugs. Science, 358(6367), eaan4368.

• ACS Publications. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. Retrieved from [Link]

• Nature. (n.d.). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. Retrieved from [Link]

• Scendea. (n.d.). Off-Target Challenges for Gene Editing. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Off-target identification by chemical proteomics for the understanding of drug side effects. Retrieved from [Link]

• Eurofins Discovery. (n.d.). KINOMEscan Technology. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. Retrieved from [Link]

• ResearchGate. (n.d.). Major concerns/outcomes of off-target effects. Retrieved from [Link]

• Oxford Academic. (n.d.). Evaluating off-target drug effects seen in RCTs using proteomics and mendelian randomisation. Retrieved from [Link]

• bioRxiv. (n.d.). A real-time cellular thermal shift assay (RT-CETSA) to monitor target engagement. Retrieved from [Link]

• ChemRxiv. (n.d.). KiSSim: Predicting off-targets from structural similarities in the kinome. Retrieved from [Link]

• ResearchGate. (n.d.). A Proteomic Platform to Identify Off-Target Proteins Associated with Therapeutic Modalities that Induce Protein Degradation or Gene Silencing. Retrieved from [Link]

• ResearchGate. (n.d.). Off-target effects in CRISPR/Cas9 gene editing. Retrieved from [Link]

• YouTube. (2023, November 13). Recent Trends in Kinase Drug Discovery. Retrieved from [Link]

• Apollo - University of Cambridge. (n.d.). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]

• YouTube. (2025, September 1). Understanding How Drugs Interact With Anti-Targets: The "Avoid-ome". Retrieved from [Link]

• ResearchGate. (n.d.). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. Retrieved from [Link]

• MDPI. (n.d.). Characterization of a Novel Family of Contilisant + Belinostat Multitarget Small Molecules in Glioblastoma. Retrieved from [Link]

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. apexbt.com [apexbt.com]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. [repository.cam.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. tandfonline.com [tandfonline.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]

Technical Support Center: YKL-5-124 Optimization Guide

This guide serves as a technical support center for optimizing YKL-5-124 in cell culture. It is designed for researchers requiring precise control over CDK7 inhibition without the off-target effects associated with first-generation inhibitors like THZ1.

Current Status: Operational Topic: Optimizing YKL-5-124 Concentration in Cell Culture Scientist Lead: Senior Application Scientist, Kinase Biology Division

Executive Summary: The "Scalpel" vs. The "Hammer"

YKL-5-124 is a selective, covalent CDK7 inhibitor .[1][2][3] Unlike THZ1 (which inhibits CDK7, CDK12, and CDK13), YKL-5-124 spares CDK12/13.[1][2][3] This selectivity is critical: it decouples cell cycle arrest from global transcriptional collapse.

• Key Mechanism: Irreversible covalent binding to Cysteine 312 (C312) of CDK7.

• Primary Phenotype: G1/S cell cycle arrest via inhibition of CDK1/2 T-loop phosphorylation.

• Common Pitfall: Researchers often use RNA Polymerase II (Pol II) phosphorylation as a primary readout. This is incorrect for YKL-5-124. Due to redundancy with CDK12/13, YKL-5-124 often leaves Pol II Ser5/7 phosphorylation intact.

Part 1: Preparation & Solubility (The Pre-Culture Phase)

Q: My YKL-5-124 stock precipitated upon thawing. Is it still usable?

A: Do not use precipitated stock. YKL-5-124 is hydrophobic and requires precise handling.

• The Cause: DMSO is hygroscopic. Moisture absorption reduces the solubility of YKL-5-124, leading to "micro-precipitates" that are invisible to the naked eye but skew IC50 curves.

• The Fix:

  • Always use anhydrous DMSO (freshly opened or stored over molecular sieves).

  • Vortex vigorously for 30 seconds after thawing.

  • If visible precipitate remains, sonicate in a water bath at 37°C for 5 minutes. If it does not dissolve, discard the aliquot.

Q: What is the stability of YKL-5-124 in cell culture media?

A: The covalent "warhead" (acrylamide moiety) is reactive.

• Half-life: Stable in media for >24 hours, but serum proteins can act as a sink.

• Protocol: For treatments >24 hours, replenish media with fresh compound daily to maintain nominal concentration, although the cellular effect is long-lasting due to irreversible target binding.

Part 2: Dose-Response Optimization (The Range Finding Phase)

Q: What concentration range should I use for initial IC50 determination?

A: Do not blindly copy THZ1 concentrations. YKL-5-124 is highly potent against the enzyme but requires specific cellular thresholds.

Parameter	Recommended Starting Range	Rationale
Broad Sweep	0, 10, 50, 100, 500, 1000, 2000 nM	Covers the "selectivity window" (CDK7 IC50 ~53 nM; CDK12/13 > 10 µM).
Fine Tuning	25 nM – 250 nM	The "sweet spot" for specific CDK7 inhibition in most cell lines (e.g., HAP1, SCLC).
Target Engagement	100 nM	typically achieves >90% target occupancy without off-target toxicity.

Q: How do I distinguish between specific CDK7 inhibition and off-target toxicity?

A: You must measure Growth Rate (GR) rather than just cell viability.

• The Metric: Calculate GRmax .

  • Cytostatic (Specific): GRmax ≈ 0.[2] YKL-5-124 typically arrests cells (cytostasis) rather than killing them outright (cytotoxicity) in short-term assays.

  • Cytotoxic (Off-target): GRmax < 0.[2] If you see rapid cell death at <100 nM, verify your cell line isn't uniquely sensitive (e.g., SCLC) or check for compound precipitation.

Part 3: Validation & Readouts (The "Proof of Mechanism" Phase)

Q: I treated cells with 100 nM YKL-5-124 but Pol II Ser5 phosphorylation didn't decrease. Did the drug fail?

A: No. This is a feature, not a bug. This is the most common point of confusion.

• The Mechanism: CDK7, CDK12, and CDK13 act redundantly to phosphorylate the Pol II CTD. YKL-5-124 inhibits only CDK7.[1][2][3][4][5] CDK12/13 compensate, maintaining Ser5/Ser7 levels.

• The Correct Biomarker: Measure CDK1 pThr161 or CDK2 pThr160 .

  • CDK7 is the sole CAK (CDK-Activating Kinase) for CDK1/2.

  • Protocol: Perform Western Blot for pCDK1 (Thr161).[2][6] A drop in this signal at 100 nM confirms CDK7 inhibition.

Q: How do I prove the drug is bound to the target? (Washout Experiment)

A: Since YKL-5-124 is a covalent inhibitor, you can use a "washout" assay to prove target occupancy.

• Pulse: Treat cells with 100 nM YKL-5-124 for 6 hours.

• Wash: Wash cells 3x with PBS and add drug-free media.

• Chase: Incubate for 24 hours.

• Readout: If the effect persists (e.g., G1 arrest or low pCDK1), the drug has covalently modified the target. Reversible inhibitors would lose efficacy after washout.

Part 4: Visualizing the Mechanism

The following diagram illustrates why YKL-5-124 has a different phenotype than pan-CDK inhibitors like THZ1.[2][7]

Caption: Figure 1: Mechanistic Divergence. YKL-5-124 selectively inhibits CDK7, blocking CDK1/2 activation (Cell Cycle Arrest) while sparing CDK12/13, which maintain Pol II phosphorylation (Transcription).[1][2][3][6]

Part 5: Troubleshooting Flowchart

Use this logic to troubleshoot "failed" experiments.

Caption: Figure 2: Troubleshooting Logic. A step-by-step decision tree for resolving lack of efficacy in YKL-5-124 experiments.

References

• Olson, C. M., et al. (2019). "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype." Cell Chemical Biology, 26(6), 792-803.

• Zhang, H., et al. (2020). "CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer." Cancer Cell, 37(1), 37-54.

• Nilson, K. A., et al. (2015). "THZ1 Reveals Roles for Cdk7 in Co-transcriptional Capping and Pausing." Molecular Cell, 59(4), 576-587.

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. The CDK7 inhibitor THZ1 alters RNA polymerase dynamics at the 5′ and 3′ ends of genes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: YKL-5-124 Experimental Variability

Welcome to the technical support center for YKL-5-124, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this compound and to ensure the generation of robust and reproducible data.

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common sources of experimental variability. By understanding the underlying principles of YKL-5-124's mechanism of action and potential pitfalls in experimental design, you can enhance the integrity and reliability of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and application of YKL-5-124.

Q1: What is the mechanism of action for YKL-5-124?

A1: YKL-5-124 is a potent, selective, and irreversible covalent inhibitor of CDK7.[1][2] It functions by binding to CDK7, a key regulator of both the cell cycle and transcription.[4] Specifically, YKL-5-124 inhibits the CDK-activating kinase (CAK) activity of CDK7, which is responsible for phosphorylating and activating other cell cycle CDKs like CDK1 and CDK2.[4] This leads to a strong cell cycle arrest, primarily at the G1/S transition, and inhibition of E2F-driven gene expression.[2][3][4] Unlike some other CDK7 inhibitors, YKL-5-124 has shown little effect on the phosphorylation status of RNA polymerase II.[1][2]

Q2: What are the recommended solvent and storage conditions for YKL-5-124?

A2: Proper handling and storage are critical for maintaining the stability and activity of YKL-5-124.

Parameter	Recommendation	Rationale & Best Practices
Solvent	DMSO is the most common solvent for creating stock solutions.	Ensure the use of anhydrous, high-purity DMSO to prevent compound degradation. Warm the solution gently if needed to ensure complete dissolution.
Stock Solution Storage	Aliquot into single-use volumes and store at -80°C for up to 6 months or -20°C for up to 1 month.[2]	Aliquoting minimizes freeze-thaw cycles, which can lead to compound precipitation and degradation. Always use polypropylene tubes to prevent adsorption to plastic surfaces.
Working Solution	Prepare fresh working solutions from the stock for each experiment.	The stability of YKL-5-124 in aqueous cell culture media is limited. Preparing fresh dilutions ensures consistent and accurate final concentrations.

Q3: At what concentration should I use YKL-5-124 in my cell-based assays?

A3: The optimal concentration of YKL-5-124 is highly dependent on the cell line and the specific experimental endpoint. A dose-response experiment is always recommended to determine the effective concentration range for your system.

• Biochemical IC50: The IC50 for YKL-5-124 against CDK7 is approximately 53.5 nM, and against the CDK7/Mat1/CycH complex, it is around 9.7 nM.[2][5]

• Cellular Assays: In cellular assays, concentrations ranging from 0 to 2000 nM have been used.[1][2] For example, treatment of HAP1 cells with YKL-5-124 showed a dose-dependent increase in G1- and G2/M-phase cells across this range.[1][2] A concentration of around 30 nM has been shown to block the pull-down of CDK7-cyclin H.[1][2]

It is crucial to perform a titration to identify the optimal concentration that yields the desired biological effect without causing excessive toxicity in your specific cell model.

Section 2: Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during experiments with YKL-5-124.

Issue 1: Inconsistent or No Inhibition of Downstream CDK7 Signaling

You've treated your cells with YKL-5-124 but do not observe the expected decrease in phosphorylation of CDK7 targets, such as CDK1 (p-T161) and CDK2 (p-T160), via Western blot.

Potential Causes & Solutions

• Compound Instability or Degradation:

  • Causality: Improper storage or handling can lead to the degradation of YKL-5-124, reducing its effective concentration. Repeated freeze-thaw cycles of stock solutions are a common culprit.

  • Self-Validation Protocol:

    • Prepare a fresh stock solution of YKL-5-124 from a new, unopened vial.

    • Create fresh serial dilutions for your experiment.

    • Run a parallel experiment comparing the new and old stock solutions.

    • Always aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.[6]

• Suboptimal Cell Culture Conditions:

  • Causality: Cell density, passage number, and overall cell health can significantly impact the cellular response to inhibitors.[7] Senescent or overly confluent cells may exhibit altered signaling pathways.

  • Self-Validation Protocol:

    • Ensure cells are in the logarithmic growth phase and are seeded at a consistent density for all experiments.

    • Routinely check for mycoplasma contamination, which can alter cellular responses.

    • Use cells within a consistent and low passage number range to avoid phenotypic drift.

• Incorrect Western Blot Protocol:

  • Causality: The large size of some signaling proteins can make Western blotting challenging.[8] Inefficient protein transfer or suboptimal antibody concentrations can lead to weak or no signal.

  • Troubleshooting Steps:

    • Protein Transfer: Optimize transfer conditions (time, voltage) for your specific gel percentage and protein of interest. Consider using a wet transfer system for large proteins.

    • Antibody Titration: Perform a titration of both primary and secondary antibodies to determine the optimal concentrations.

    • Loading Controls: Always include a reliable loading control to ensure equal protein loading across all lanes.

Experimental Workflow: Validating YKL-5-124 Activity on CDK7 Signaling

Caption: Workflow for validating YKL-5-124 activity.

Issue 2: High Variability in Cell Viability/Proliferation Assays

You are observing significant well-to-well or experiment-to-experiment variability in assays measuring the effect of YKL-5-124 on cell proliferation (e.g., MTT, CellTiter-Glo).

Potential Causes & Solutions

• Inconsistent Seeding Density:

  • Causality: Uneven cell distribution in multi-well plates is a major source of variability in cell-based assays.[9]

  • Self-Validation Protocol:

    • Thoroughly resuspend cells before plating to ensure a homogenous single-cell suspension.

    • After plating, visually inspect the plate under a microscope to confirm even cell distribution.

    • Allow plates to sit at room temperature for 15-20 minutes before placing them in the incubator to minimize edge effects.

• Solvent Toxicity:

  • Causality: The solvent used to dissolve YKL-5-124 (typically DMSO) can be toxic to cells at higher concentrations.[10] The final concentration of DMSO in the culture medium should be kept consistent across all wells, including the vehicle control.

  • Self-Validation Protocol:

    • Determine the maximum tolerated DMSO concentration for your cell line (typically ≤ 0.5%).

    • Ensure that the final DMSO concentration is the same in all experimental and control wells.

    • Run a "vehicle-only" control series to assess the baseline effect of the solvent on cell viability.

• Assay Timing and Kinetics:

  • Causality: The effects of YKL-5-124 on cell cycle arrest are time-dependent.[2] The chosen assay endpoint may not align with the peak biological response.

  • Self-Validation Protocol:

    • Perform a time-course experiment to identify the optimal treatment duration. For example, assess cell cycle changes at 24, 48, and 72 hours post-treatment.[2]

    • Consider the mechanism of your viability assay. For example, assays measuring metabolic activity may show different kinetics than those measuring ATP levels.

Signaling Pathway: YKL-5-124 Induced Cell Cycle Arrest

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. file.selleckchem.com [file.selleckchem.com]
• 7. promegaconnections.com [promegaconnections.com]
• 8. researchgate.net [researchgate.net]
• 9. mt.com [mt.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

YKL-5-124 Technical Support Center: Long-Term Storage and Handling

Welcome to the technical support guide for YKL-5-124, a potent and selective covalent inhibitor of CDK7.[1][2] This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and efficacy of YKL-5-124 in your experiments. As a Senior Application Scientist, I've structured this guide to address common questions and troubleshooting scenarios encountered in the lab, grounding our recommendations in established biochemical principles and supplier data.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized powder of YKL-5-124 upon receipt?

For long-term storage of the solid form of YKL-5-124, it is recommended to store it at -20°C.[3][4] Several suppliers suggest that the powder is stable for up to three years under these conditions.[1] For short-term storage, such as a few days to weeks, 0-4°C is acceptable.[3] It is also crucial to keep the compound in a dry and dark environment to prevent degradation.[3] The product is typically shipped at ambient temperature and is stable for several weeks during transit.[3]

Q2: What is the best solvent for reconstituting YKL-5-124, and are there any precautions?

The recommended solvent for YKL-5-124 is Dimethyl Sulfoxide (DMSO).[3][5] When preparing your stock solution, it is critical to use anhydrous or freshly opened DMSO.[1] YKL-5-124's solubility can be significantly impacted by moisture, so using DMSO that has been exposed to the atmosphere and absorbed water may lead to incomplete dissolution.[1]

Q3: I've prepared a stock solution of YKL-5-124 in DMSO. What are the optimal long-term storage conditions?

For long-term storage of YKL-5-124 stock solutions, -80°C is the preferred temperature, which can preserve the solution's integrity for six months to a year.[1][5] If a -80°C freezer is unavailable, storage at -20°C is a viable alternative for shorter periods, typically up to one month.[1][5]

Q4: Why is it important to aliquot the stock solution?

Aliquotting the stock solution into smaller, single-use volumes is a critical step to prevent degradation.[5] Repeated freeze-thaw cycles can compromise the stability of the compound in solution, leading to a decrease in its effective concentration and experimental variability.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Difficulty Dissolving YKL-5-124 Powder	1. Use of old or wet DMSO. 2. Incorrect solvent.	1. Use a fresh, unopened bottle of anhydrous DMSO.[1] 2. Ensure you are using DMSO as the solvent.[3][5] 3. Gentle warming and vortexing can aid dissolution.
Inconsistent Experimental Results	1. Degradation of YKL-5-124 due to improper storage. 2. Multiple freeze-thaw cycles of the stock solution.	1. Prepare a fresh stock solution from the lyophilized powder. 2. Always aliquot stock solutions to avoid repeated freezing and thawing.[5]
Precipitate Formation in Stock Solution After Thawing	1. The solution may have become supersaturated. 2. The compound is less soluble at lower temperatures.	1. Gently warm the solution to 37°C and vortex to redissolve the precipitate before use. 2. Ensure the stock concentration is not above the recommended solubility limit.

Summary of Storage Conditions

Form	Storage Temperature	Duration	Key Considerations
Solid (Lyophilized Powder)	-20°C	Up to 3 years[1]	Store in a dry, dark place.[3]
0-4°C	Days to weeks[3]	For short-term storage only.
Stock Solution (in DMSO)	-80°C	6 months to 1 year[1][5]	Recommended for long-term storage.
-20°C	Up to 1 month[1][5]	Suitable for short-term storage.

Experimental Protocols

Protocol for Reconstitution and Aliquotting of YKL-5-124

• Preparation: Before opening, allow the vial of lyophilized YKL-5-124 to equilibrate to room temperature for at least 20 minutes. This prevents condensation from forming inside the vial.

• Reconstitution: Using a sterile syringe, add the required volume of anhydrous DMSO to the vial to achieve your desired stock concentration. For example, to prepare a 10 mM stock solution of YKL-5-124 (Molecular Weight: 515.61 g/mol ), you would add 193.94 µL of DMSO to 1 mg of powder.

• Dissolution: Cap the vial tightly and vortex gently until the powder is completely dissolved. Gentle warming to 37°C for a few minutes can assist with dissolution if needed.

• Aliquotting: Dispense the stock solution into smaller, single-use polypropylene tubes. The volume of each aliquot should be appropriate for a single experiment to avoid partial use and re-freezing.

• Storage: Immediately place the aliquots in a -80°C freezer for long-term storage.[1][5]

Visualizing Key Concepts

YKL-5-124 Storage Decision Workflow

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. rndsystems.com [rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: YKL-5-124 &amp; Inactive Control (YKL-5-167)

Current Status: Operational Lead Scientist: Senior Application Specialist Topic: Covalent CDK7 Inhibition System

System Overview: The Covalent Advantage

Welcome to the technical guide for the YKL-5-124 probe system. Unlike first-generation inhibitors (e.g., THZ1) that promiscuously target CDK7, CDK12, and CDK13, YKL-5-124 is a precision tool designed to isolate CDK7's cell-cycle function without confounding transcriptional off-target effects.

To validate your data, you must use the paired inactive control, YKL-5-167 .

The Chemical Logic

• YKL-5-124 (Active Probe): Contains an electrophilic acrylamide "warhead" that forms a permanent covalent bond with Cysteine 312 (C312) located outside the ATP-binding pocket of CDK7.

• YKL-5-167 (Inactive Control): Structurally identical to the active probe but lacks the reactive acrylamide moiety (replaced by a non-reactive amide). It cannot form the covalent bond, rendering it inert against CDK7 at physiological concentrations.

Mechanism of Action Visualization

The following diagram illustrates the binary difference in engagement between the active probe and the inactive control.

Figure 1: Mechanism of Action.[1] YKL-5-124 permanently disables CDK7 via Cys312, while YKL-5-167 fails to engage, serving as a negative control for chemical scaffold toxicity.

Experimental Protocols & Validation

Do not treat YKL-5-124 as a standard reversible inhibitor. Its covalent nature requires specific assay designs to prove target specificity.

Protocol A: The "Washout" Experiment (Proof of Irreversibility)

Objective: Confirm that YKL-5-124 binds irreversibly while validating that any transient effects of the control are reversible or non-existent.

• Seed Cells: Plate cells (e.g., HAP1, Jurkat) at 50% confluence.

• Pulse Treatment: Treat with 100 nM YKL-5-124 or 100 nM YKL-5-167 for 6 hours .

• Washout:

  • Remove media.

  • Wash 3x with warm PBS (critical to remove unbound drug).

  • Replenish with drug-free media.

• Incubation: Incubate for an additional 24–48 hours.

• Readout: Measure viability (CellTiter-Glo) or cell cycle profile (Flow Cytometry/EdU).

Expected Results:

Compound	Post-Washout Phenotype	Interpretation
YKL-5-124	Sustained Arrest	Drug is covalently bound; washing cannot reverse inhibition.
YKL-5-167	Normal Growth	Compound never bound; cells continue cycling.

| THZ1 (Comparator) | Sustained Toxicity | Also covalent, but less specific (hits CDK12/13). |

Protocol B: Target Engagement (Competition Assay)

Objective: Prove YKL-5-124 is physically occupying the CDK7 ATP pocket in your specific cell line.

• Pre-treatment: Treat live cells with YKL-5-124 (various doses) for 4 hours.

• Lysis: Lyse cells (mild lysis buffer).

• Probe Incubation: Add Bio-THZ1 (biotinylated probe) to the lysate.[2]

  • Note: Bio-THZ1 binds to any available CDK7 Cys312.

• Pulldown: Streptavidin bead pulldown followed by Western Blot for CDK7.

• Analysis: Loss of CDK7 signal in the pulldown indicates YKL-5-124 successfully "masked" the site.

Troubleshooting & FAQs

Section 3.1: Unexpected Phenotypes

Q: I treated cells with YKL-5-124 but I do not see a decrease in RNA Pol II phosphorylation (Ser5/Ser7). Is the drug inactive? A: No, the drug is working correctly. This is the most common misconception.

• Explanation: Unlike THZ1 (which inhibits CDK7, 12, and 13 and crushes transcription), YKL-5-124 is highly selective for CDK7.[1][3] In many cell types, CDK7 inhibition alone does not globally suppress Pol II phosphorylation due to redundancy with other kinases.

• Verification: Look for Cell Cycle markers instead. You should see a decrease in CDK1/2 T-loop phosphorylation or a G1/S arrest.

Q: My inactive control (YKL-5-167) is showing toxicity at 5 µM. Why? A: Scaffold Toxicity.

• At high concentrations (>2–5 µM), the pyrazole core structure itself may interact with other kinases reversibly.

• Solution: Determine the "Therapeutic Window." YKL-5-124 typically has an IC50 of ~50 nM. If you are using 5 µM, you are 100x above the necessary dose. Lower your working concentration to 100–500 nM.

Section 3.2: Solubility & Handling

Q: The compound precipitated when added to media. A: YKL-5-124 is hydrophobic.

• Protocol: Dissolve stock in 100% DMSO (up to 10 mM).

• Step-down: Do not add 100% DMSO stock directly to a large volume of cold media. Dilute the stock 1:10 in media first (intermediate dilution), mix, and then add to the final culture. Keep final DMSO < 0.1%.

Diagnostic Decision Tree

Use this flow to diagnose experimental failures.

Figure 2: Troubleshooting logic for common experimental outcomes.

Summary Data Table: Active vs. Control

Feature	YKL-5-124 (Active)	YKL-5-167 (Control)
Reactive Group	Acrylamide (Covalent)	Propanamide (Inert)
Target	CDK7 (Cys312)	None (Does not bind CDK7)
CDK7 IC50	~53.5 nM	> 10 µM (Inactive)
CDK12/13 Activity	Inactive	Inactive
Primary Phenotype	G1/S Arrest	No Effect
Reversibility	Irreversible	Reversible (if weak binding occurs)

References

• Olson, C. M., et al. (2019). "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype."[4] Cell Chemical Biology, 26(6), 792-803.[5] Key Citation: Defines the synthesis, structure, and characterization of YKL-5-124 and the inactive analog YKL-5-167.

• Kwiatkowski, N., et al. (2014). "Targeting transcription regulation in cancer with a covalent CDK7 inhibitor." Nature, 511, 616–620. Key Citation: Describes THZ1, the predecessor molecule, establishing the baseline for why YKL-5-124's selectivity is superior.

• MedChemExpress (MCE). "YKL-5-124 Product Datasheet." Key Citation: Source for solubility data and commercial availability of the probe pair.

Sources

• 1. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

YKL-5-124 Cytotoxicity Assays: A Technical Guide for Researchers

Welcome to the technical support center for YKL-5-124. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into designing, executing, and interpreting cytotoxicity experiments with this potent and selective CDK7 inhibitor. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring your protocols are self-validating and your data is robust and reliable.

Section 1: Foundational FAQs

This section addresses the most common initial questions regarding YKL-5-124 to ensure a solid foundation for your experimental design.

Q1: What is YKL-5-124 and what is its primary mechanism of action?

YKL-5-124 is a potent, selective, and irreversible covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] It functions by forming a covalent bond with a specific cysteine residue (C312) in the ATP-binding site of CDK7.[1] This targeted action gives it high selectivity for CDK7 over other kinases like CDK2, CDK9, CDK12, and CDK13.[3][4]

The primary cytotoxic effect of YKL-5-124 stems from its dual role in regulating both the cell cycle and transcription.[2][4] By inhibiting CDK7, YKL-5-124 disrupts the phosphorylation of key cell cycle proteins, including CDK1 and CDK2, leading to a robust cell cycle arrest, primarily at the G1/S transition.[1][5][6] This prevents cancer cells from progressing through the division cycle, ultimately leading to cell death.[3][4] It also impairs the transcription of specific gene networks, particularly those driven by the E2F transcription factor, which are crucial for proliferation.[1][3]

Q2: Which cell lines are most responsive to YKL-5-124?

Cell line sensitivity to YKL-5-124 is often linked to the cell's reliance on CDK7 activity for proliferation and survival. Cancer cells with dysregulated cell cycles or transcriptional addictions, such as those with misregulation of E2F, may be particularly sensitive.[5] For example, studies have demonstrated its efficacy in neuroblastoma (NB) and pancreatic ductal adenocarcinoma (PDAC) cell lines.[7][8] The cytotoxic effect is achieved by inducing cell cycle arrest and, in some contexts, promoting genomic instability and apoptosis.[3][7]

Q3: What are the recommended solvent and storage conditions for YKL-5-124?

Proper handling and storage are critical for maintaining the compound's activity.

• Solvent: YKL-5-124 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution.[3][6] Some suppliers note that the use of new, hygroscopic DMSO and ultrasonic treatment may be necessary to achieve maximum solubility.[3]

• Storage: For short-term storage (days to weeks), keeping the solid compound or DMSO stock solution at 4°C is recommended.[4] For long-term storage (months), aliquoting the stock solution and storing it at -20°C is the standard practice to prevent degradation from repeated freeze-thaw cycles.[4][9]

Q4: What is a typical starting concentration range for a cytotoxicity assay?

The biochemical IC50 for YKL-5-124 against the CDK7 complex is in the low nanomolar range (around 9.7 nM).[2][3][4] However, the effective concentration in cell-based (cellular) assays will be higher and can vary significantly depending on the cell line, seeding density, and assay duration.

• Starting Range: A sensible starting point for a 72-hour cytotoxicity assay is a dose-response curve ranging from low nanomolar (e.g., 1 nM) to low micromolar (e.g., 1-2 µM).[3][8]

• Reported Effective Doses: Studies have shown significant biological effects, such as inhibition of CDK phosphorylation and cell cycle arrest, at concentrations between 100 nM and 2000 nM (2 µM).[3][8][10]

Section 2: In-Depth Troubleshooting Guide

Even with a well-designed experiment, challenges can arise. This section addresses specific issues you might encounter when interpreting your YKL-5-124 cytotoxicity data.

Issue 1: Inconsistent or No Cytotoxic Effect Observed

Q: My calculated IC50 value is much higher than reported in the literature, or I see minimal cell death. What are the potential causes?

This is a common issue that can often be traced back to three main areas: the cells, the compound, or the assay itself.

Potential Cause	Scientific Rationale & Explanation	Recommended Solution & Validation Step
Cell Line Resistance	YKL-5-124's primary effect is cell cycle arrest via CDK7 inhibition.[5] If your cell line has a mutated CDK7 (e.g., C312S mutation), it will be resistant to the covalent binding of YKL-5-124.[5] Alternatively, the cell line may have redundant pathways or a low dependence on E2F-driven transcription, making it inherently less sensitive.	Solution: Confirm the CDK7 status of your cell line via sequencing if possible. Validation: Test a positive control cell line known to be sensitive to YKL-5-124 (e.g., a neuroblastoma line) in parallel to validate your experimental setup.[8]
Compound Inactivity	YKL-5-124, like many small molecules, can degrade if stored improperly or subjected to multiple freeze-thaw cycles.[11] Poor solubility in the final culture medium can also lead to precipitation, drastically reducing the effective concentration delivered to the cells.	Solution: Prepare fresh dilutions from a properly stored, low-passage stock aliquot for each experiment. Before adding to cells, visually inspect the final diluted medium for any signs of precipitation. Validation: Perform a solubility test. Prepare the highest concentration of YKL-5-124 in your culture medium and check for precipitates under a microscope.
Incorrect Assay Endpoint	YKL-5-124 primarily induces a strong cell cycle arrest.[3] Assays that measure metabolic activity (like MTT or CCK-8) may show a reduction in signal due to cytostatic effects (inhibition of proliferation) rather than direct cytotoxicity (cell death). The timing is also crucial; apoptosis or necrosis may occur much later than the initial cell cycle arrest.	Solution: Extend the treatment duration (e.g., 72 hours or longer). Validation: Use an orthogonal assay that directly measures cell death (e.g., LDH release for necrosis or a Caspase-3/7 assay for apoptosis) to confirm the mechanism of action in your system.[12]

Issue 2: High Variability and Poor Reproducibility

Q: My replicate wells show a high standard deviation, and I can't reproduce my dose-response curve between experiments. Why?

Variability is the enemy of reliable data. The root cause is often subtle inconsistencies in technique or materials.

Potential Cause	Scientific Rationale & Explanation	Recommended Solution & Validation Step
Uneven Cell Seeding	The final readout of most cytotoxicity assays is normalized to the number of cells. If wells do not start with the same number of cells, the results will be inherently variable. Over-confluency can also lead to reagent limitation and artifactual data.[11]	Solution: Ensure you have a single-cell suspension before plating. Mix the cell suspension between pipetting steps to prevent settling. Validation: After seeding, visually inspect the plate under a microscope to confirm even cell distribution. Perform a cell titration experiment to find the optimal seeding density for your cell line.[11]
Edge Effects	The outer wells of a 96-well plate are more prone to evaporation, which concentrates media components and your test compound, leading to artifactual results.[11]	Solution: Avoid using the outermost wells for experimental data. Instead, fill them with sterile PBS or media to create a humidity buffer.[11]
Solvent-Induced Toxicity	DMSO, the common solvent for YKL-5-124, is toxic to cells at higher concentrations.[11] If the final DMSO concentration is too high or varies between dilutions, it can confound your results.	Solution: Maintain a consistent and low final DMSO concentration across all wells, including the vehicle control (typically ≤0.5%).[11] Validation: Run a "vehicle-only" control curve with increasing concentrations of DMSO to determine the toxicity threshold for your specific cell line.

Section 3: Visualizing Mechanisms and Workflows

Understanding the underlying biology and having a logical troubleshooting plan are essential for success.

Mechanism of Action of YKL-5-124

YKL-5-124 exerts its effect by inhibiting CDK7, a kinase with central roles in two distinct cellular processes: cell cycle progression and transcription.

Caption: YKL-5-124 covalently inhibits CDK7, blocking its kinase activity.

Troubleshooting Workflow

When faced with unexpected cytotoxicity data, a structured approach can quickly identify the root cause.

Caption: A logical workflow for troubleshooting cytotoxicity assay results.

Section 4: Validated Experimental Protocol

This protocol provides a robust starting point for measuring the cytotoxic effects of YKL-5-124 using a standard metabolic assay (e.g., MTT or similar tetrazolium-based reagents).

Protocol: Measuring YKL-5-124 Cytotoxicity via MTT Assay

• Cell Seeding:

  • Culture cells to ~80% confluency, ensuring they are in the logarithmic growth phase.

  • Create a single-cell suspension and count using a hemocytometer or automated cell counter.

  • Dilute the cell suspension to the predetermined optimal seeding density (e.g., 5,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into the inner 60 wells of a 96-well flat-bottom plate.

  • Add 100 µL of sterile PBS to the perimeter wells to minimize edge effects.[11]

  • Incubate the plate for 18-24 hours at 37°C, 5% CO2 to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a 2X concentrated serial dilution of YKL-5-124 in culture medium from your DMSO stock. Ensure the DMSO concentration is consistent across all dilutions.

  • Critical Checkpoint: Your highest concentration should not exceed a final DMSO concentration of 0.5%.

  • Remove the medium from the cells and add 100 µL of the 2X compound dilutions to the appropriate wells. Include "vehicle control" (DMSO only) and "no treatment" (media only) wells.

  • Incubate for the desired treatment period (e.g., 72 hours).

• MTT Assay and Readout:

  • Prepare MTT reagent according to the manufacturer's instructions.

  • Add 10-20 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Critical Checkpoint: Visually confirm the formation of purple formazan crystals in the vehicle control wells.

  • Add 100 µL of solubilization solution (e.g., acidified isopropanol or DMSO) to each well and mix thoroughly on a plate shaker to dissolve the crystals.

  • Read the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from media-only wells).

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control wells (% Viability).

  • Plot the % Viability against the log-transformed concentration of YKL-5-124.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.

References

• Yang, A., et al. (2022). Therapeutic efficacy of selective CDK7 inhibition in pancreatic cancer mediated by induction of R-loop formation, DNA replication stress and genomic instability. Cancer Research, 82(22 Suppl), Abstract nr A057. Retrieved from [Link]

• Wang, Y. (2021). Exploring the effects of CDK7 inhibition by YKL-5-124 on the molecular mechanisms and the ways it triggers cytokines production. E3S Web of Conferences, 245, 03027. Retrieved from [Link]

• Olson, C. M., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chemical Biology, 26(6), 792–803.e10. Retrieved from [Link]

• Beltran, F. M. G., et al. (2021). Selective CDK7 inhibition with YKL-5-124 leads to aberrant cell cycle progression in NB cells. ResearchGate. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• BMG Labtech. (n.d.). Cytotoxicity Assays – what your cells don't like. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 6. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. apexbt.com [apexbt.com]
• 10. e3s-conferences.org [e3s-conferences.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. bmglabtech.com [bmglabtech.com]

YKL-5-124 Technical Support Center: Optimizing Treatment Time Course Experiments

Welcome to the technical support center for YKL-5-124, a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for optimizing the treatment time course of YKL-5-124 in your experiments.

Understanding the Importance of Time Course Optimization

YKL-5-124 acts as a covalent inhibitor, forming a stable, irreversible bond with its target, CDK7.[1][2] This mode of action means that the duration of treatment is a critical parameter that can significantly influence experimental outcomes. A well-designed time course experiment is essential to distinguish between early, direct effects of CDK7 inhibition and later, downstream consequences. Optimizing the treatment time will allow you to capture the dynamic cellular responses to YKL-5-124, leading to more accurate and reproducible results.

Frequently Asked Questions (FAQs)

Here we address some of the common questions researchers have when starting to work with YKL-5-124.

Q1: What is the primary mechanism of action for YKL-5-124?

YKL-5-124 is a highly selective, irreversible inhibitor of CDK7.[1][3] It covalently binds to a cysteine residue (C312) in the active site of CDK7.[4] CDK7 is a key regulator of both the cell cycle and transcription.[1][3] By inhibiting CDK7, YKL-5-124 primarily disrupts cell cycle progression, leading to an arrest in the G1 and G2/M phases.[3][5][6] It achieves this by preventing the CDK-activating kinase (CAK) activity of CDK7, which is necessary for the activation of other CDKs like CDK1 and CDK2.[6]

Q2: How quickly can I expect to see an effect after treating my cells with YKL-5-124?

Due to its covalent nature, YKL-5-124 can engage with its target relatively quickly. Studies have shown that target engagement, measured by a reduction in CDK7-cyclin H binding, can be detected in as little as 30 minutes after treatment with 100 nM YKL-5-124.[6] Downstream effects on protein phosphorylation, such as reduced phosphorylation of the Retinoblastoma (Rb) protein, can be observed within a few hours (e.g., 0.5 to 4 hours).[7] More pronounced phenotypic changes like cell cycle arrest are typically evident after 24 hours of treatment.[7][8]

Q3: What is a good starting concentration and treatment duration for my initial experiments?

Based on published data, a concentration of 100 nM is often effective for inducing cell cycle arrest and other cellular effects.[4][6] For an initial time course experiment, we recommend a broad range of time points to capture both early and late events. A suggested starting point would be to collect samples at 0, 2, 6, 12, 24, and 48 hours post-treatment. This range allows for the observation of early signaling events as well as established cellular phenotypes.

Q4: Is YKL-5-124 cytotoxic?

YKL-5-124 primarily has a cytostatic effect, meaning it inhibits cell proliferation by arresting the cell cycle.[8] Cytotoxic effects, leading to cell death, may be observed at longer time points, such as after 7 days of continuous treatment.[8] However, unlike less selective CDK inhibitors, YKL-5-124 does not typically induce widespread apoptosis at earlier time points.[4][6]

Troubleshooting Guide

This section provides solutions to potential issues you might encounter during your YKL-5-124 time course experiments.

Problem	Potential Cause(s)	Suggested Solution(s)
No observable cell cycle arrest after 24 hours.	1. Suboptimal drug concentration: The concentration of YKL-5-124 may be too low for your specific cell line. 2. Cell line resistance: Some cell lines may be inherently less sensitive to CDK7 inhibition. 3. Incorrect cell cycle analysis technique: Issues with fixation, permeabilization, or staining can affect the quality of your flow cytometry data.	1. Perform a dose-response curve: Test a range of YKL-5-124 concentrations (e.g., 10 nM to 1 µM) at a fixed time point (e.g., 24 or 48 hours) to determine the optimal concentration for your cell line. 2. Confirm target engagement: Use a technique like a cellular thermal shift assay (CETSA) or a competitive pull-down assay to verify that YKL-5-124 is binding to CDK7 in your cells. 3. Optimize your flow cytometry protocol: Ensure proper cell handling and use appropriate controls for your cell cycle analysis.
Inconsistent phosphorylation status of downstream targets (e.g., p-CDK1/2, p-Rb) across experiments.	1. Asynchronous cell population: Cells in different phases of the cell cycle will have varying basal levels of protein phosphorylation. 2. Timing of sample collection: Phosphorylation events can be transient. The chosen time points may not be optimal for capturing the peak of the signal. 3. Suboptimal western blot technique: Issues with sample preparation (e.g., lack of phosphatase inhibitors), antibody quality, or transfer efficiency can lead to variability.	1. Synchronize your cells: Use a method like double thymidine block or serum starvation to synchronize your cells before adding YKL-5-124.[9][10][11] This will provide a more uniform starting population. 2. Perform a high-resolution time course: For early signaling events, collect samples at shorter intervals (e.g., 0, 15, 30, 60, 120 minutes) to pinpoint the kinetics of phosphorylation changes. 3. Optimize your western blot protocol: Always include phosphatase inhibitors in your lysis buffer. Use high-quality, validated antibodies and ensure efficient protein transfer.
Unexpected changes in global transcription.	Off-target effects at high concentrations or long incubation times: While YKL-5-124 is highly selective for CDK7, very high concentrations or prolonged exposure could potentially lead to off-target effects.	Verify selectivity: If you observe unexpected transcriptional changes, consider performing RNA-sequencing at your working concentration and comparing the gene expression profile to that of less selective CDK inhibitors. Ensure you are using the lowest effective concentration of YKL-5-124.
Difficulty in detecting apoptosis.	YKL-5-124 is primarily cytostatic: As mentioned, YKL-5-124 does not induce significant apoptosis at early time points in most cell lines.	Extend the treatment duration: If you are specifically investigating apoptosis, consider longer treatment times (e.g., 72 hours or longer).[8] Alternatively, you can use a positive control for apoptosis (e.g., staurosporine) to validate your assay.

Experimental Protocols & Methodologies

Protocol 1: Time Course Analysis of Cell Cycle Progression by Flow Cytometry

This protocol details the steps to assess the effect of YKL-5-124 on cell cycle distribution over time.

Materials:

• Your cell line of interest

• Complete cell culture medium

• YKL-5-124 stock solution (e.g., 10 mM in DMSO)

• 6-well plates

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% ethanol (ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding: Seed your cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase and do not reach confluency by the end of the experiment. Allow the cells to adhere overnight.

• Treatment: The next day, treat the cells with the desired concentration of YKL-5-124 (e.g., 100 nM). Include a vehicle control (DMSO) for each time point.

• Time Point Collection: At each designated time point (e.g., 0, 6, 12, 24, 48 hours), harvest the cells. a. Aspirate the media and wash the cells once with PBS. b. Add trypsin-EDTA to detach the cells. c. Neutralize the trypsin with complete medium and transfer the cell suspension to a 15 mL conical tube. d. Centrifuge the cells at 300 x g for 5 minutes.

• Fixation: a. Discard the supernatant and resuspend the cell pellet in 500 µL of ice-cold PBS. b. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. c. Incubate the cells on ice for at least 30 minutes (or store at -20°C for later analysis).

• Staining: a. Centrifuge the fixed cells at 500 x g for 5 minutes. b. Discard the ethanol and wash the cell pellet once with PBS. c. Resuspend the cells in 500 µL of PI staining solution. d. Incubate at room temperature for 30 minutes in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Use appropriate software to deconvolute the DNA content histograms and quantify the percentage of cells in G1, S, and G2/M phases.

Protocol 2: Western Blot Analysis of Downstream Signaling

This protocol is for detecting changes in the phosphorylation status of CDK7 targets and downstream effectors.

Materials:

• Your cell line of interest

• Complete cell culture medium

• YKL-5-124 stock solution

• 6-well plates

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-p-CDK1(Thr161), anti-p-CDK2(Thr160), anti-p-Rb(Ser807/811), and total protein controls)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1.

• Time Point Collection and Lysis: At each time point (e.g., 0, 2, 6, 12, 24 hours): a. Place the plate on ice and aspirate the medium. b. Wash the cells once with ice-cold PBS. c. Add an appropriate volume of ice-cold lysis buffer to each well and scrape the cells. d. Transfer the lysate to a microcentrifuge tube and incubate on ice for 30 minutes. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. f. Transfer the supernatant to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentrations for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• Western Blotting: a. Run the samples on an SDS-PAGE gel. b. Transfer the proteins to a membrane. c. Block the membrane with blocking buffer for 1 hour at room temperature. d. Incubate with the primary antibody overnight at 4°C. e. Wash the membrane with TBST. f. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane with TBST. h. Add the chemiluminescent substrate and capture the signal using an imaging system.

Data Presentation and Visualization

Table 1: Example Data from a YKL-5-124 Time Course Experiment

This table summarizes hypothetical data from a time course experiment in a cancer cell line treated with 100 nM YKL-5-124.

Time (hours)	% Cells in G1 Phase	% Cells in S Phase	p-Rb (Ser807/811) Relative Intensity
0	45.2 ± 2.1	35.8 ± 1.8	1.00
6	55.1 ± 2.5	28.3 ± 1.5	0.62 ± 0.08
12	68.9 ± 3.0	15.6 ± 1.2	0.35 ± 0.05
24	75.3 ± 3.2	8.1 ± 0.9	0.21 ± 0.04
48	78.1 ± 3.5	5.4 ± 0.7	0.18 ± 0.03

Data are represented as mean ± standard deviation from three independent experiments.

Diagrams

Caption: Signaling pathway affected by YKL-5-124.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. ashpublications.org [ashpublications.org]
• 6. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CDK7 controls E2F- and MYC-driven proliferative and metabolic vulnerabilities in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synchronization of Cultured Cells to G1, S, G2, and M Phases by Double Thymidine Block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. bitesizebio.com [bitesizebio.com]

troubleshooting YKL-5-124 western blot results

Technical Support Center: YKL-5-124 Western Blot Analysis

Senior Application Scientist Note: Welcome. If you are troubleshooting YKL-5-124, you are likely transitioning from first-generation inhibitors like THZ1. The most common "failure" we see is not a lack of drug potency, but a mismatch in biomarker selection. YKL-5-124 is chemically designed for extreme selectivity toward CDK7, sparing CDK12/13. Consequently, the "standard" transcriptional readouts you may be used to will not work. This guide recalibrates your readout strategy to match the specific mechanism of action.

Part 1: The Mechanistic Baseline

Why your THZ1 controls don't apply here.

YKL-5-124 is a covalent inhibitor targeting Cysteine 312 (Cys312) of CDK7.[1] Unlike its predecessor THZ1, which promiscuously hits CDK12 and CDK13, YKL-5-124 is highly selective for the CDK-Activating Kinase (CAK) module of CDK7.

The Critical Distinction:

• THZ1: Inhibits CDK7, CDK12, and CDK13.[1][2][3][4] Result: Global collapse of RNA Polymerase II (Pol II) CTD phosphorylation (Ser5/Ser7).

• YKL-5-124: Inhibits only CDK7.[1][2][5][6] Result: Minimal to no change in global Pol II phosphorylation.[1]

Visualizing the Pathway & Blockade The following diagram illustrates why Pol II is a poor marker for this specific inhibitor and highlights the correct downstream targets (CDK1/2).

Figure 1: Mechanism of Action.[1][5] YKL-5-124 selectively blocks the CAK activity of CDK7 (affecting CDK1/2) while sparing the transcriptional kinase activity of CDK12/13, resulting in sustained Pol II phosphorylation.

Part 2: Troubleshooting Q&A

Diagnosing "Failed" Experiments

Q1: I treated cells with 1 µM YKL-5-124 for 24 hours, but Pol II pSer5 and pSer7 levels are unchanged. Is the drug degraded?

Answer: The drug is likely working perfectly; your marker is incorrect. Because YKL-5-124 spares CDK12 and CDK13, global Pol II phosphorylation remains largely intact.[1] This is the defining feature of YKL-5-124 compared to THZ1.

• Action: Switch your readout to Phospho-CDK1 (Thr161) or Phospho-CDK2 (Thr160) . These T-loop phosphorylations are directly dependent on CDK7's CAK activity and will decrease significantly upon treatment.

Q2: I am blotting for Total CDK7 and see no band shift. Since this is a covalent inhibitor, shouldn't I see a molecular weight change?

Answer: Not necessarily on a standard SDS-PAGE. The molecular weight of YKL-5-124 is ~500 Da. On a standard 10% or 12% gel, this mass addition to a ~40 kDa protein is often too small to resolve as a distinct "upper" band.

• Action: To prove physical target engagement without a band shift, use a Probe Competition Assay .

  • Treat lysate/cells with YKL-5-124.[3][5]

  • Incubate lysate with Bio-THZ1 (a biotinylated probe that binds the same Cys312 site).

  • Pull down with streptavidin.

  • Blot for CDK7.[2][3][7][8][9]

  • Result: If YKL-5-124 engaged the target, it blocks Bio-THZ1 binding, and you will see a loss of CDK7 in the pulldown lane compared to control.

Q3: My pCDK1 (Thr161) signal is weak even in the control (DMSO) lanes.

Answer: This is usually a cell-cycle synchronization or lysis issue. CDK1 is predominantly active in G2/M phase. If your cells are asynchronous or slow-growing, basal pCDK1 levels may be too low to detect robust inhibition.

• Action:

  • Synchronization: Consider a double-thymidine block to synchronize cells, or simply ensure cells are in log-phase growth (60-70% confluency) at the time of lysis.

  • Lysis Buffer: T-loop phosphorylation is extremely labile. You must use a buffer with high concentrations of phosphatase inhibitors (see Protocol below).

Q4: What is the optimal time point? I don't see apoptosis at 6 hours.

Answer: Phosphorylation signaling precedes apoptosis.

• 4–12 Hours: Optimal for detecting loss of pCDK1/pCDK2 (Signaling readout).

• 24–72 Hours: Required to observe PARP cleavage, sub-G1 population, or cell cycle arrest (Phenotypic readout).

• Warning: Measuring signaling at 72 hours is risky; secondary feedback loops or massive cell death may confound the interpretation of kinase activity.

Part 3: Data Reference Table

Expected Results for YKL-5-124 vs. THZ1

Marker	YKL-5-124 (Selective)	THZ1 (Pan-CDK7/12/13)	Biological Rationale
Pol II pSer5	No Change (or minimal)	Strong Decrease	YKL spares CDK12/13; THZ1 hits them.
Pol II pSer7	No Change	Strong Decrease	YKL spares CDK12/13.
pCDK1 (Thr161)	Decrease	Decrease	Both inhibit CDK7 CAK activity.
pCDK2 (Thr160)	Decrease	Decrease	Both inhibit CDK7 CAK activity.
Total CDK7	Unchanged	Unchanged	Inhibitors do not induce degradation (unlike PROTACs).
PARP Cleavage	Increase (Late: >24h)	Increase (Late: >24h)	Apoptosis marker.

Part 4: Validated Experimental Protocols

Protocol A: Phospho-Preservation Lysis for CDK1/2 Detection

Standard RIPA is often insufficient for preserving T-loop phosphorylation.

Reagents:

• Base Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% Triton X-100, 1 mM EDTA.

• Critical Additives (Freshly Added):

  • Protease Inhibitor Cocktail (e.g., cOmplete™).

  • Phosphatase Inhibitor Cocktail 2 & 3 (Sigma) OR:

  • 10 mM Sodium Fluoride (NaF) - Ser/Thr phosphatase inhibitor.

  • 1 mM Sodium Orthovanadate (Na3VO4) - Tyr phosphatase inhibitor (must be activated/depolymerized).

  • 10 mM Beta-glycerophosphate.

Workflow:

• Harvest: Wash cells 2x with ice-cold PBS. Do not let cells dry.

• Lysis: Add ice-cold Lysis Buffer directly to the plate. Scrape immediately on ice.

• Clarification: Collect lysate in pre-chilled tubes. Incubate on ice for 20 min with intermittent vortexing.

• Centrifugation: 14,000 x g for 15 min at 4°C.

• Quantification: Use BCA assay (Bradford is incompatible with detergents).

• Loading: Mix with 4x LDS Sample Buffer + Reducing Agent. Heat at 70°C for 10 min (Boiling at 100°C can sometimes aggregate hydrophobic membrane components or precipitate high MW proteins, though less critical for CDK1).

Protocol B: Bio-THZ1 Competition Assay (Target Engagement)

Use this if you need definitive proof of drug binding.

• Pre-treatment: Treat cells with YKL-5-124 (e.g., 100 nM - 1 µM) for 4 hours.

• Lysis: Lyse cells as per Protocol A.

• Probe Incubation: Add Bio-THZ1 (1 µM) to the lysate. Incubate 1 hour at 4°C with rotation.

  • Logic: If YKL-5-124 has covalently bound Cys312, Bio-THZ1 cannot bind.

• Pulldown: Add Streptavidin-agarose beads. Incubate 1 hour at 4°C.

• Wash: Wash beads 3x with Lysis Buffer.

• Elute: Boil beads in 2x SDS loading buffer.

• Blot: Probe for Total CDK7 .

  • Positive Result: The YKL-5-124 treated lane should show a faint or absent band compared to the DMSO lane (where Bio-THZ1 successfully pulled down CDK7).

Part 5: References

• Olson, C. M., et al. (2019). "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype." Cancer Discovery, 9(12).

  • Key Finding: Defines YKL-5-124 structure, selectivity profile, and the lack of Pol II CTD phosphorylation changes compared to THZ1.

• Kwiatkowski, N., et al. (2014). "Targeting transcription regulation in cancer with a covalent CDK7 inhibitor." Nature, 511, 616–620.

  • Key Finding: Establishes the mechanism of THZ1 and the Bio-THZ1 competition assay methodology used to validate covalent binding.

• Fisher, R. P. (2005). "Secrets of a double agent: CDK7 in cell-cycle control and transcription." Journal of Cell Science, 118, 5171-5180.

  • Key Finding: foundational review explaining the CAK complex (CDK7/Cyclin H/MAT1) and its phosphorylation of CDK1/2 T-loops.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective inhibition of CDK7 reveals high-confidence targets and new models for TFIIH function in transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. aacrjournals.org [aacrjournals.org]

Reference Data & Comparative Studies

Precision vs. Potency: The Definitive Selectivity Guide to YKL-5-124 and THZ1

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Last Updated: February 2026

Executive Summary: The Scalpel and the Sledgehammer

In the study of transcriptional regulation and cell cycle control, THZ1 and YKL-5-124 represent two distinct eras of chemical probe design.[1] While both compounds target Cyclin-Dependent Kinase 7 (CDK7) via covalent modification of a conserved cysteine residue (Cys312), their downstream biological effects are radically different due to their selectivity profiles.[1]

• THZ1 acts as a transcriptional sledgehammer .[1] It is a prototype inhibitor that targets CDK7 but possesses significant off-target activity against CDK12 and CDK13.[1] This polypharmacology results in a "transcriptional catastrophe," collapsing global gene expression and inducing apoptosis via simultaneous blockade of initiation and elongation.

• YKL-5-124 acts as a mechanistic scalpel .[1] It is a highly selective chemical probe that inhibits CDK7 without engaging CDK12 or CDK13.[1][2][3][4] Its use has redefined the biological understanding of CDK7, demonstrating that specific CDK7 inhibition primarily arrests the cell cycle (via CAK function) rather than abolishing global transcription.[1]

Verdict: Use THZ1 if you require broad transcriptional suppression to induce cytotoxicity in cancer models.[1] Use YKL-5-124 if you need to dissect the specific biological function of CDK7 or study cell cycle transitions without confounding transcriptional collapse.[1]

Mechanistic Foundation & Selectivity Architecture[1]

The Covalent Mode of Action

Both inhibitors rely on an acrylamide "warhead" to form an irreversible covalent bond with Cys312 located outside the ATP-binding pocket of CDK7.[1] This covalent tethering allows for high potency and sustained inhibition.[1]

However, the structural scaffold of THZ1 allows it to also access the active sites of CDK12 and CDK13 , which contain accessible cysteine residues (Cys1039 in CDK12) in similar positions.[1] YKL-5-124 was chemically optimized to sterically exclude these off-targets, achieving >100-fold selectivity.[1]

Visualizing the Divergence

The following diagram illustrates the critical selectivity differences and their downstream consequences.

Figure 1: Mechanistic divergence of THZ1 and YKL-5-124.[1] THZ1's polypharmacology drives transcriptional collapse, whereas YKL-5-124 selectively isolates CDK7's cell cycle functions.[1]

Quantitative Selectivity Profile

The following data aggregates biochemical IC50 values and kinase profiling results. Note the stark contrast in CDK12/13 activity.

Target Kinase	YKL-5-124 IC50 (nM)	THZ1 IC50 (nM)	Biological Implication
CDK7 (Complex)	9.7	~3.2	Both are extremely potent on-target.[1]
CDK12	> 10,000 (Inactive)	~250	THZ1 inhibits elongation; YKL-5-124 does not.[1]
CDK13	> 10,000 (Inactive)	~200	THZ1 inhibits elongation; YKL-5-124 does not.[1]
CDK2	1,300	~200	YKL-5-124 spares CDK2, ensuring effects are CDK7-mediated.[1]
CDK9	3,020	~200	YKL-5-124 spares the primary elongation kinase.[1]

Data Sources: Olson et al. (2019), Kwiatkowski et al. (2014).

Experimental Protocols: Validating Selectivity in Your Lab

To confirm you are observing selective CDK7 inhibition (YKL-5-124) versus multi-kinase inhibition (THZ1), you must assess specific biomarkers.[1] Relying solely on cell viability (MTS/CellTiter-Glo) is insufficient as both compounds kill cancer cells, albeit by different mechanisms.[1]

Protocol A: The "Pol II Phosphorylation" Test (Western Blot)

This is the gold-standard assay to distinguish the two compounds.[1]

Objective: Determine if the inhibitor affects global transcription (THZ1) or spares it (YKL-5-124).[1]

• Cell Seeding: Seed HAP1 or Jurkat cells at

  cells/mL.

• Treatment: Treat with 100 nM of YKL-5-124 or THZ1 for 4 hours . Include a DMSO control.[1]

  • Note: 4 hours is sufficient for kinase inhibition but prevents secondary apoptotic cleavage from confounding results.[1]

• Lysis: Lyse cells in RIPA buffer supplemented with Phosphatase Inhibitor Cocktails (critical to preserve Ser2/5/7 signal).

• Western Blot Targets:

  • RNAPII CTD Ser2: Marker of Elongation (CDK12/13/9 target).

  • RNAPII CTD Ser5: Marker of Initiation (CDK7 target).

  • RNAPII Total (Rpb1): Loading control.

  • CDK1 pThr161 / CDK2 pThr160: Markers of CAK activity (CDK7 target).

Expected Results:

• THZ1: Significant loss of both Ser2 and Ser5 phosphorylation.[1]

• YKL-5-124: Minimal to no change in Ser2/Ser5 phosphorylation.[1] Significant loss of CDK1/2 T-loop phosphorylation (pThr161/160).[1]

Protocol B: Cell Cycle vs. Apoptosis FACS Analysis

Objective: Distinguish between G1 arrest (cytostatic) and sub-G1 accumulation (cytotoxic/apoptotic).[1]

• Treatment: Treat cells for 24 hours with dose ranges (10 nM – 1 µM).[1]

• Staining: Fix cells in 70% ethanol. Stain with Propidium Iodide (PI) and RNase A.[1]

• Analysis:

  • YKL-5-124: Expect a sharp increase in G1 phase population and depletion of S-phase.[1][4] Minimal Sub-G1 at 24h.

  • THZ1: Expect a broader distribution with significant Sub-G1 (apoptotic debris) appearing earlier due to transcriptional stress.[1]

Decision Matrix: Which Probe Should You Use?

Research Goal	Recommended Probe	Rationale
Study CDK7 as a CAK	YKL-5-124	Isolates the kinase activating function without transcriptional noise.[1]
Study Super-Enhancers	THZ1 (or THZ531)	THZ1's efficacy against SE-driven cancers (e.g., MYCN-amplified) relies on hitting CDK7+12+13.[1][2][5]
Validate a Drug Target	YKL-5-124	If YKL-5-124 kills your cells, the vulnerability is likely CDK7-specific.[1][2][4] If only THZ1 kills, the vulnerability requires multi-CDK inhibition.[1]
In Vivo Efficacy	Both	Both are active in vivo, but YKL-5-124 is better tolerated; THZ1 has a narrower therapeutic window.[1]

References

• Olson, C. M., et al. (2019). Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype.[1][2][4] Cell Chemical Biology, 26(6), 792–803.[6]

• Kwiatkowski, N., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor.[1][2][6][7] Nature, 511, 616–620. [1]

• Zhang, T., et al. (2016). Covalent targeting of remote cysteine residues to develop CDK12 and CDK13 inhibitors. Nature Chemical Biology, 12, 876–884.[5][8]

• Nilson, K. A., et al. (2015). THZ1 Reveals Roles for Cdk7 in Co-transcriptional Capping and Pausing. Molecular Cell, 59(4), 576–587.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclin-dependent kinase 7 inhibitor THZ1 in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. Covalent CDK7 Inhibitor THZ1 Inhibits Myogenic Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The covalent CDK7 inhibitor THZ1 potently induces apoptosis in multiple myeloma cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

comparing YKL-5-124 and other CDK7 inhibitors

Technical Comparison Guide: YKL-5-124 vs. Broad-Spectrum CDK7 Inhibitors

Executive Summary: The Precision Shift

In the evolution of Cyclin-Dependent Kinase 7 (CDK7) targeting, the field has bifurcated into two distinct classes: first-generation "pan-CDK" covalent inhibitors (e.g., THZ1) and second-generation "highly selective" chemical probes (e.g., YKL-5-124).[1]

While THZ1 served as the prototype for validating CDK7 as a therapeutic target, its "polypharmacology"—simultaneously inhibiting CDK7, CDK12, and CDK13—confounded the specific biological attribution of CDK7. YKL-5-124 represents a critical refinement: it is a covalent inhibitor that targets Cysteine 312 (C312) with high specificity, sparing CDK12/13.[2] This guide dissects the functional and mechanistic differences between these tools, providing verified protocols to distinguish their effects in your research.

Compound Profiles & Mechanistic Distinction

YKL-5-124: The Selective Chemical Probe

• Mechanism: Irreversible covalent modification of Cys312 located outside the canonical ATP-binding pocket.

• Selectivity: >100-fold selective for CDK7 over CDK9 and CDK2.[2][3][4] Crucially, it is inactive against CDK12 and CDK13.[3]

• Primary Phenotype: Induces predominantly G1/S cell cycle arrest with minimal apoptosis in most cell lines (e.g., Jurkat).

• Transcriptional Impact: Surprisingly minimal effect on global RNA Polymerase II (Pol II) CTD phosphorylation (Ser5/7) or global transcription rates, challenging the dogma that CDK7 is the sole kinase responsible for Pol II initiation.

THZ1: The Broad-Spectrum Prototype

• Mechanism: Covalent targeting of Cys312 (CDK7), but also engages conserved cysteines in CDK12 (Cys1039) and CDK13 (Cys1017).

• Selectivity: "Pan-transcriptional" CDK inhibitor (CDK7/12/13).

• Primary Phenotype: Potent induction of apoptosis and "transcriptional addiction" collapse.

• Transcriptional Impact: Drastic reduction in Pol II phosphorylation and super-enhancer-driven transcription, largely driven by the combined inhibition of CDK7 and CDK12/13.

Clinical & Alternative Candidates

• SY-1365: A clinical-stage covalent CDK7 inhibitor with a selectivity profile closer to YKL-5-124 than THZ1, designed for solid tumors.

• Samuraciclib (CT7001): A non-covalent (reversible), oral CDK7 inhibitor currently in clinical trials, distinct from the covalent mechanism of YKL and THZ series.

Comparative Data Dashboard

The following data aggregates biochemical potencies and functional outcomes.

Feature	YKL-5-124	THZ1	Samuraciclib (CT7001)
Binding Mode	Covalent (Irreversible)	Covalent (Irreversible)	Reversible (ATP-competitive)
Target Residue	CDK7-Cys312	CDK7-C312 / CDK12-C1039	ATP Pocket (Non-covalent)
CDK7 IC50 (nM)	9.7 (Complex)* / 53.5 (Free)	~3.2	~40 - 50
CDK12 IC50 (nM)	> 10,000 (Inactive)	~250 (Potent)	> 1,000
CDK13 IC50 (nM)	> 10,000 (Inactive)	~200 (Potent)	> 1,000
Kinetic ( )	103 µs⁻¹nM⁻¹ (Fast)	9 µs⁻¹nM⁻¹ (Slow)	N/A
Primary Cell Effect	Cytostatic (G1 Arrest)	Cytotoxic (Apoptosis)	Cytostatic/Cytotoxic
Pol II P-Ser5/7	Minimal/No Change	Strong Inhibition	Inhibition

*Note: IC50 values often vary by assay conditions. YKL-5-124 shows significantly higher potency against the trimeric CDK7/CycH/MAT1 complex than the monomer.

Mechanistic Visualization

The diagram below illustrates the divergent signaling outcomes resulting from the selectivity differences between YKL-5-124 and THZ1.

Figure 1: Divergent functional outcomes driven by the selectivity profiles of YKL-5-124 (CDK7 specific) versus THZ1 (Polypharmacology).[2]

Experimental Protocols

To validate these inhibitors in your own system, use the following self-validating workflows.

Protocol A: Covalent Target Engagement (Competition Assay)

Purpose: To confirm YKL-5-124 is physically binding to CDK7 without engaging CDK12 in your specific cell line. Principle: Pre-treatment with YKL-5-124 blocks the reactive cysteine. Subsequent lysate treatment with Biotin-THZ1 (Bio-THZ1) will fail to pull down CDK7 but will still pull down CDK12/13 (since YKL didn't bind them).

Reagents:

• YKL-5-124 (Test Compound)[1][2][4][5][6]

• Biotin-THZ1 (Probe, 1 µM final)[5][7]

• Streptavidin-Agarose or Magnetic Beads

• Lysis Buffer: RIPA or 1% Triton X-100 with protease/phosphatase inhibitors.

Workflow:

• Treatment: Treat cells (e.g., Jurkat or HAP1) with YKL-5-124 (dose range: 10 nM – 1 µM) or DMSO for 4–6 hours .

• Lysis: Harvest cells, wash with PBS, and lyse on ice. Clarify lysate by centrifugation (15,000 x g, 10 min).

• Probe Labeling: Incubate clarified lysate (1 mg protein) with 1 µM Bio-THZ1 for 4 hours or overnight at 4°C with rotation.

  • Note: Bio-THZ1 acts as the "catcher." If YKL-5-124 has already bound the target, Bio-THZ1 cannot bind.

• Pull-Down: Add Streptavidin beads (30 µL slurry) and incubate for 1 hour at 4°C.

• Wash: Wash beads 3x with Lysis Buffer (high stringency to remove non-covalent binders).

• Elution & Blot: Boil beads in 2x SDS Sample Buffer. Perform Western Blot.

  • Blot for CDK7: Signal should decrease as YKL-5-124 concentration increases (Competition).

  • Blot for CDK12: Signal should remain constant (No Competition), proving YKL-5-124 selectivity.

Protocol B: Differential Kinase Selectivity (ADP-Glo)

Purpose: To quantify IC50 differences between CDK7 and CDK9/2.

Workflow:

• Enzyme Prep: Prepare Recombinant CDK7/CycH/MAT1 complex (0.5 nM final) and CDK2/CycA (0.5 nM final) in Kinase Buffer (20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM DTT).

• Inhibitor Incubation: Add YKL-5-124 (serial dilution) to the enzyme.

  • Critical Step: Because YKL-5-124 is covalent, incubate for 30–60 minutes at Room Temp before adding ATP/Substrate to allow equilibrium binding (k_inact driven).

• Reaction Start: Add ATP (at Km, typically 10–50 µM) and Peptide Substrate. Incubate 60 min at Room Temp.[8]

• Detection: Add ADP-Glo Reagent (Promega) to deplete ATP (40 min). Add Kinase Detection Reagent to convert ADP to Light (30 min).

• Analysis: Plot Luminescence vs. Log[Inhibitor].

  • Success Criteria: CDK7 IC50 should be <20 nM; CDK2 IC50 should be >1 µM.

Visualizing the Target Engagement Workflow

Figure 2: Competition assay workflow to validate covalent target engagement and selectivity.

References

• Olson, C. M., et al. (2019). "Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype."[2] Cell Chemical Biology.

  • Key Finding: Defines YKL-5-124 characterization, lack of CDK12/13 activity, and G1/S arrest phenotype.[2][3][9]

• Zhang, T., et al. (2020). "Covalent targeting of remote cysteine residues to develop CDK12 and CDK13 inhibitors." Nature Chemical Biology.

  • Key Finding: Structural basis for THZ1's polypharmacology vs. selective inhibitors.

• Kwiatkowski, N., et al. (2014).[2] "Targeting transcription regulation in cancer with a covalent CDK7 inhibitor."[10] Nature.

  • Key Finding: Discovery of THZ1 and the concept of transcriptional addiction.

• Sava, G. P., et al. (2020). "CDK7 inhibitors as anticancer drugs."[3][6][11][12][13] Cancer Metastasis Reviews.

  • Key Finding: Review of clinical candidates including Samuraciclib (CT7001) and SY-1365.

• BenchChem. (2025).[8] "Application Notes and Protocols for Cdk7-IN-7 Kinase Assay."

  • Key Finding: Detailed kinetic assay parameters for covalent CDK7 inhibitors.

Sources

• 1. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. A Probe-Based Target Engagement Assay for Kinases in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. cancer-research-network.com [cancer-research-network.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - Zhang - Translational Cancer Research [tcr.amegroups.org]
• 13. tandfonline.com [tandfonline.com]

Definitive Guide to YKL-5-124 Target Engagement: Protocols and Comparative Validation

Executive Summary

YKL-5-124 represents a paradigm shift in Cyclin-dependent kinase 7 (CDK7) inhibition.[1][2] Unlike its predecessor THZ1 , which promiscuously targets CDK7, CDK12, and CDK13, YKL-5-124 is a highly selective, covalent inhibitor that exclusively targets the Cys312 residue of CDK7.

For researchers, the validation challenge is twofold: verifying target occupancy (engagement) and proving selectivity (lack of off-target binding). This guide details the industry-standard Competitive Biotin-Probe Pull-down Assay and the live-cell NanoBRET™ TE Assay , providing a rigorous framework to validate YKL-5-124 performance against alternative inhibitors.

Mechanism of Action & The Selectivity Challenge

To design a valid assay, one must understand the structural mechanics. YKL-5-124 achieves selectivity by exploiting a specific geometry in the ATP-binding pocket of CDK7, forming an irreversible covalent bond with Cysteine 312 .

• THZ1 (The Alternative): Targets Cys312 (CDK7), but also Cys1039 (CDK12) and Cys1017 (CDK13). This leads to "transcriptional catastrophe" and cytotoxicity.

• YKL-5-124 (The Product): Exclusively targets Cys312. It induces G1/S cell cycle arrest without the global loss of RNA Polymerase II phosphorylation seen with THZ1.[1][2]

Pathway Visualization: CDK7 Engagement Logic

Caption: Comparative mechanism of YKL-5-124 vs. THZ1. YKL-5-124 avoids CDK12/13 engagement, resulting in a distinct phenotype.[1][2][3][4]

Primary Validation Protocol: Competitive Biotin-Probe Pull-down

This is the "Gold Standard" assay for covalent kinase inhibitors (Olson et al., 2019).

The Strategy: Use a broad-spectrum probe (Bio-THZ1) as the "bait."

• If you treat cells with YKL-5-124 , it should block the bait from binding CDK7 (competition).[1][3]

• Crucially, YKL-5-124 should fail to block the bait from binding CDK12/13. This differential competition proves selectivity in a single gel.

Materials Required[1][2][3][5][6][7][8][9][10][11]

• Cell Line: Jurkat, HAP1, or relevant cancer line.

• Inhibitor: YKL-5-124 (10 mM DMSO stock).

• Probe: Biotin-THZ1 (Bio-THZ1) at 1 µM.

• Beads: Streptavidin-conjugated magnetic beads (e.g., Dynabeads MyOne C1).

• Lysis Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 1% Triton X-100, 1 mM EDTA, protease/phosphatase inhibitors.

Step-by-Step Protocol

Step 1: In-Cell Target Engagement[5]

• Seed Cells: Plate cells to reach 80% confluency.

• Treatment: Treat cells with YKL-5-124 (dose-response: 0, 10, 100, 1000 nM) for 4–6 hours .

  • Control: Treat separate wells with THZ1 (positive control for broad blocking).

• Harvest: Wash cells 2x with ice-cold PBS.

Step 2: Lysis and Probe Labeling

• Lysis: Resuspend pellet in Lysis Buffer. Incubate on ice for 20 min.

• Clarify: Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

• Probe Addition: Add Bio-THZ1 (final conc. 1 µM) to the lysate.

• Incubation: Rotate overnight at 4°C.

  • Note: The Bio-THZ1 will covalently bind to any CDK7, CDK12, or CDK13 molecules that were not already bound by the drug during Step 1.

Step 3: Streptavidin Pull-down[6]

• Bead Prep: Wash 30 µL of Streptavidin beads per sample with Lysis Buffer.

• Capture: Add lysate-probe mixture to beads. Rotate for 2 hours at room temperature (or 4°C).

• Wash: Place on magnetic rack. Discard supernatant. Wash beads 3x with Lysis Buffer + 0.1% SDS (to reduce non-specific binding).

Step 4: Elution and Western Blot

• Elute: Add 30 µL 2x Laemmli Sample Buffer. Boil at 95°C for 5-10 min.

• Immunoblot: Run SDS-PAGE. Transfer to membrane.

• Detection: Probe with antibodies for:

  • Anti-CDK7: Signal should decrease as YKL-5-124 conc. increases.

  • Anti-CDK12/13: Signal should remain constant (proving YKL-5-124 did not hit these targets).

Alternative Assay: NanoBRET™ TE Intracellular Kinase Assay

For researchers requiring quantitative, live-cell kinetic data without lysis, the NanoBRET assay (Promega) is the superior alternative.

Principle: Energy transfer occurs between a NanoLuc-CDK7 fusion protein and a cell-permeable fluorescent tracer. YKL-5-124 binding displaces the tracer, reducing the BRET signal.

Protocol Overview

• Transfection: Transfect cells (HEK293) with NanoLuc-CDK7 plasmid.

• Tracer Equilibration: Add Tracer K-10 (optimized for CDKs).

• Competition: Add serial dilutions of YKL-5-124.

• Measurement: Read donor (460 nm) and acceptor (618 nm) emission.

• Analysis: Calculate mBRET ratio. Plot dose-response to determine cellular IC50.

Workflow Logic Diagram

Caption: Comparison of the Lysis-based Pull-down workflow vs. the Live-cell NanoBRET workflow.

Comparative Performance Data

When validating YKL-5-124, your data should reflect the following profile compared to alternatives.

Table 1: Selectivity & Potency Profile

Feature	YKL-5-124	THZ1 (Alternative)	CDK7-IN-8
Primary Target	CDK7 (Cys312)	CDK7, CDK12, CDK13	CDK7
Binding Mode	Covalent (Irreversible)	Covalent (Irreversible)	Covalent
Biochemical IC50	9.7 nM (CDK7/Mat1/CycH)	3.2 nM	~54 nM
CDK12/13 Activity	Inactive (>10 µM)	Potent (< 50 nM)	Unknown/Variable
Cell Cycle Effect	G1/S Arrest Only	G1/S + G2/M Collapse	G1/S Arrest
Apoptosis Induction	Minimal (Cytostatic)	High (Cytotoxic)	Moderate
Pol II CTD Phos	Minimal Change	Global Loss	Minimal Change

Data Interpretation Guide

• Successful Validation: In the pull-down assay, YKL-5-124 treatment results in the disappearance of the CDK7 band but preservation of the CDK12 band.

• Failed Validation: If the CDK12 band disappears, the compound has degraded or is being used at supraphysiological concentrations (>5 µM), losing selectivity.

References

• Olson, C. M., et al. (2019). Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype.[3] Cell Chemical Biology, 26(6), 792-803.[3]

• Kwiatkowski, N., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature, 511, 616–620.

• Promega Corporation. NanoBRET™ TE Intracellular Kinase Assay Protocols.

• MedChemExpress. YKL-5-124 Product Datasheet and Biological Activity.

Sources

• 1. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Publish Comparison Guide: YKL-5-124 Selectivity Profile

Executive Summary: The Selectivity Breakthrough

For years, the study of Cyclin-Dependent Kinase 7 (CDK7) was obscured by the polypharmacology of first-generation inhibitors like THZ1. While THZ1 is a potent covalent inhibitor, it is equipotent against CDK12 and CDK13, making it impossible to disentangle the specific biological role of CDK7 (transcription initiation) from CDK12/13 (elongation and termination).

YKL-5-124 represents a definitive structural evolution. It is a highly selective, covalent CDK7 inhibitor that spares CDK12 and CDK13.[1][2][3][4] This guide analyzes the biochemical and cellular data proving this selectivity, providing you with the protocols and logic necessary to validate these findings in your own drug discovery pipelines.

Mechanism of Action: Structural Exclusion

The selectivity of YKL-5-124 is not merely kinetic; it is structural. Both THZ1 and YKL-5-124 rely on a covalent "warhead" (acrylamide) to irreversibly bind a cysteine residue outside the ATP-binding pocket.

• CDK7 Target: Cysteine 312 (C312).[4][5]

• The Differentiator: While CDK12 and CDK13 possess analogous cysteines, the scaffold of YKL-5-124 is optimized to position its acrylamide specifically for the geometry of CDK7's C312, sterically preventing engagement with CDK12/13.

Diagram 1: The Covalent Selectivity Logic

The following diagram illustrates the "Selectivity Filter" mechanism where YKL-5-124 engages CDK7 but is structurally rejected by the active sites of CDK12 and CDK13.

Caption: YKL-5-124 achieves selectivity through precise scaffold geometry that aligns its acrylamide warhead with CDK7-C312 while preventing engagement with CDK12/13.

Comparative Performance Data

The following data aggregates key findings from Olson et al. (2019) and subsequent validation studies. Note the stark contrast in IC50 values between the "Pan-CDK" inhibitor THZ1 and the selective YKL-5-124.

Table 1: Biochemical Selectivity Profile (IC50)

Target Kinase	YKL-5-124 (Selective)	THZ1 (Pan-CDK7/12/13)	Biological Consequence
CDK7 / CycH / MAT1	9.7 nM	3.2 nM	Inhibition of Transcription Initiation (CAK activity)
CDK12 / CycK	> 10,000 nM (Inactive)	~5 nM	Sparing of Elongation / DNA Repair genes
CDK13 / CycK	> 10,000 nM (Inactive)	~5 nM	Sparing of RNA Processing regulation
CDK2 / CycA	1,300 nM	> 1,000 nM	Minimal off-target cell cycle effects
CDK9 / CycT1	3,020 nM	> 1,000 nM	Minimal effect on pause release

Analyst Insight: The >1000-fold window between CDK7 and CDK12/13 is the critical feature. If your study observes a loss of Ser2 phosphorylation (elongation mark) at low doses (<100 nM), you are likely seeing off-target effects, not CDK7 inhibition.

Experimental Validation Protocols

To validate YKL-5-124 in your specific cell models, you cannot rely solely on proliferation assays (as both CDK7 and CDK12 inhibition stop growth). You must use mechanism-based biomarkers .

Protocol A: The "Functional Fingerprint" (Western Blot)

This protocol distinguishes CDK7 inhibition from CDK12/13 inhibition by analyzing the phosphorylation status of the RNA Polymerase II C-Terminal Domain (CTD).

Rationale:

• CDK7 phosphorylates Ser5 and Ser7 (Initiation).

• CDK12/13 phosphorylates Ser2 (Elongation).[6]

• YKL-5-124 should not cause global loss of Ser2, whereas THZ1 does.

Workflow:

• Cell Seeding: Seed HAP1 or Jurkat cells at 70% confluence.

• Treatment: Treat with YKL-5-124 (100 nM) vs. THZ1 (100 nM) vs. DMSO for 6 hours .

  • Note: 6 hours is sufficient for kinase inhibition effects without inducing secondary apoptosis artifacts.

• Lysis: Lyse in RIPA buffer supplemented with Phosphatase Inhibitor Cocktails (Roche PhosSTOP is recommended).

• Western Blot Targets:

  • Primary Ab: Anti-Pol II Ser2-P (Chromatin associated).

  • Primary Ab: Anti-Pol II Ser5-P.

  • Control: Total Pol II (Rpb1).

• Expected Result:

  • THZ1: Loss of BOTH Ser2 and Ser5 signals.

  • YKL-5-124: Minimal change in global Ser2 or Ser5 levels (due to redundancy with other kinases like CDK9, but distinct from the total loss seen with THZ1).

Protocol B: Target Engagement (Competitive Pull-Down)

This is the gold standard for verifying covalent occupancy.

Rationale: Bio-THZ1 (biotinylated THZ1) acts as a broad-spectrum probe that binds free CDK7, CDK12, and CDK13. Pre-treatment with YKL-5-124 should block Bio-THZ1 binding only to CDK7.

Workflow:

• Treatment: Treat cells with YKL-5-124 (dose range: 10 nM – 1 µM) for 4 hours.

• Lysis: Prepare mild detergent lysates.

• Probe Incubation: Add Bio-THZ1 (1 µM) to lysates; incubate overnight at 4°C.

• Capture: Add Streptavidin-agarose beads for 2 hours.

• Wash & Elute: Wash beads 3x with lysis buffer; boil in SDS sample buffer.

• Immunoblot: Probe for CDK7, CDK12, and CDK13.[2]

• Validation Criteria:

  • CDK7 Band: Disappears with increasing YKL-5-124 dose (indicating occupancy).

  • CDK12/13 Bands: Remain constant (indicating NO occupancy).

Pathway Impact Analysis

Understanding where YKL-5-124 acts in the transcription cycle is crucial for interpreting RNA-seq or ChIP-seq data.

Diagram 2: The Transcriptional Cycle Blockade

This diagram maps the specific arrest point of YKL-5-124 compared to Pan-CDK inhibitors.

Caption: YKL-5-124 specifically targets the Initiation phase via CDK7, leaving the CDK12-driven Elongation machinery intact, unlike the broad blockade of THZ1.

References

• Olson, C. M., et al. (2019). Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype.[7] Cell Chemical Biology.[4][7]

• Kwiatkowski, N., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor (THZ1). Nature.

• Zhang, T., et al. (2016). Covalent targeting of remote cysteine residues to develop CDK12 and CDK13 inhibitors. Nature Chemical Biology.

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. YKL-5-124 | CDK7 inhibitor | Probechem Biochemicals [probechem.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. Selective inhibition of CDK7 reveals high-confidence targets and new models for TFIIH function in transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - Zhang - Translational Cancer Research [tcr.amegroups.org]

Comparative Technical Guide: YKL-5-124 vs. Non-Covalent Inhibitor YKL-5-124R

Executive Summary

This guide provides a technical comparison between YKL-5-124 , a highly selective covalent CDK7 inhibitor, and YKL-5-124R , its non-covalent (reversible) analog.

The Core Distinction:

• YKL-5-124 utilizes an acrylamide "warhead" to form an irreversible covalent bond with Cysteine 312 (Cys312) on CDK7. This unique mechanism confers exceptional selectivity (>100-fold) over structurally related kinases CDK12 and CDK13, driving a predominant cell-cycle phenotype (G1/S arrest) without the global transcriptional shutdown associated with dual CDK7/12/13 inhibition.[1]

• YKL-5-124R (often chemically defined as the saturated propanamide analog) functions as a reversible competitor. It lacks the electrophilic reactivity required to lock onto Cys312. It serves as a critical negative control to validate that phenotypic effects are driven by covalent target engagement rather than transient binding or off-target pharmacology.

Part 1: Chemical Biology & Mechanism of Action

Structural Divergence

The functional difference lies in the electrophilic moiety attached to the pyrazole-based scaffold:

• YKL-5-124 (Covalent): Contains an acrylamide group.[2] This Michael acceptor undergoes a nucleophilic attack by the thiol group of CDK7 Cys312, forming a permanent covalent adduct.

• YKL-5-124R (Non-Covalent): Contains a propanamide (saturated) group. It occupies the ATP-binding pocket via hydrogen bonding and van der Waals forces but cannot form the covalent bond. Consequently, its residence time is dictated purely by dissociation kinetics (

  ), whereas YKL-5-124 is effectively infinite.

Mechanistic Pathway Diagram

The following diagram illustrates the divergent binding kinetics and downstream signaling consequences.

Caption: Comparative mechanism showing the irreversible locking of YKL-5-124 vs. the transient equilibrium of YKL-5-124R.

Part 2: Comparative Performance Data

The following data summarizes the biochemical profiling of YKL-5-124 compared to non-covalent controls and related inhibitors.

Kinase Selectivity & Potency

YKL-5-124 achieves selectivity through the "Cysteine-Covalent" filter. While reversible inhibitors often cross-react with CDK12/13 (which share high structural homology), YKL-5-124 is virtually inactive against them.

Parameter	YKL-5-124 (Covalent)	YKL-5-124R (Non-Covalent)	Significance
CDK7 IC50	53.5 nM	> 500 nM (Est.)*	Covalency drives potency.
CDK7/Mat1/CycH	9.7 nM	Higher	Complex formation enhances covalent docking.
CDK12 IC50	> 10,000 nM (Inactive)	Variable	YKL-5-124 spares CDK12/13.[1]
CDK13 IC50	> 10,000 nM (Inactive)	Variable	Prevents transcriptional "shutdown" toxicity.
Residence Time	Infinite (Irreversible)	Short (Minutes)	Critical for "Washout" experiments.

*Note: Non-covalent analogs (like YKL-5-167) often show significantly reduced potency (IC50 > 1 µM) because the scaffold relies on the covalent bond for high-affinity retention.

Phenotypic Outcomes[1][3][4][5][6][7]

• YKL-5-124: Induces robust G1 cell cycle arrest and inhibits CDK1/2 T-loop phosphorylation.[1] It does not significantly inhibit RNA Pol II CTD phosphorylation (Ser2/5/7) alone, proving that CDK7 inhibition alone is insufficient to kill global transcription.

• YKL-5-124R: Typically shows minimal to no effect in cellular assays at equipotent doses to the covalent parent, confirming that the biological phenotype is strictly dependent on covalent target engagement.

Part 3: Experimental Protocols (Self-Validating)

To scientifically validate the use of YKL-5-124 over its non-covalent counterpart, two key experiments are required: Biochemical Washout (to prove irreversibility) and Competition Pull-Down (to prove target engagement).

Protocol A: The "Washout" Assay (Irreversibility Test)

Objective: To distinguish between the sustained target occupancy of YKL-5-124 and the transient binding of YKL-5-124R.

Workflow Diagram:

Caption: Workflow to validate covalent engagement. YKL-5-124 treated cells will NOT recover kinase activity after washing.

Step-by-Step Methodology:

• Seeding: Seed HAP1 or Jurkat cells at

  cells/mL.

• Treatment:

  • Arm A: DMSO Control.

  • Arm B: YKL-5-124 (100 nM).[3]

  • Arm C: YKL-5-124R (100 nM - 1 µM).

• Incubation: Incubate for 6 hours to allow target engagement.

• The Wash (Critical Step):

  • Centrifuge cells. Remove supernatant containing free drug.

  • Resuspend in warm, drug-free media. Repeat 3 times (total dilution factor

    ).

• Recovery: Re-plate cells in fresh media and incubate for 2–4 hours.

• Readout: Lyse cells and immunoblot for p-CDK1 (Thr161) .

  • Expected Result: YKL-5-124 samples will show sustained suppression of p-CDK1 (band absent). YKL-5-124R samples will show recovery of p-CDK1 signal (band reappears) as the drug dissociates.

Protocol B: Target Engagement (Competition Pull-Down)

Objective: To prove YKL-5-124 physically blocks the ATP pocket of CDK7.

• Lysate Prep: Prepare cell lysates (e.g., HAP1).

• Probe: Use Bio-THZ1 (a biotinylated broad-spectrum CDK7 inhibitor) as the affinity bait.

• Competition:

  • Pre-incubate lysates with YKL-5-124 or YKL-5-124R (various concentrations) for 1 hour.

  • Add Bio-THZ1 (1 µM) and Streptavidin beads; rotate overnight at 4°C.

• Analysis: Wash beads, elute, and Western Blot for CDK7.

• Validation: YKL-5-124 should dose-dependently prevent CDK7 from binding to the beads (disappearance of Western blot band).

Part 4: Application Context

Use Case	Recommended Compound	Rationale
Cell Cycle Studies	YKL-5-124	Specifically arrests G1/S without confounding transcriptional toxicity.
Transcriptional Control	YKL-5-124 + THZ531	YKL-5-124 alone is insufficient to block Pol II CTD phosphorylation.[4][5] Must be combined with CDK12/13 inhibitors (e.g., THZ531) to mimic the THZ1 phenotype.[5]
Target Validation	YKL-5-124R	Use as a negative control. If a phenotype persists with YKL-5-124R, the effect of the parent compound is likely off-target or not driven by covalent CDK7 inhibition.

References

• Olson, C. M., et al. (2019). "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype."[6] Cell Chemical Biology, 26(6), 792-803.[6]

• Zhang, H., et al. (2020). "CDK7 Inhibition Potentiates Genome Instability Triggering Anti-tumor Immunity in Small Cell Lung Cancer." Cancer Cell, 37(1), 37-54.[6]

• Kwiatkowski, N., et al. (2014). "Targeting transcription regulation in cancer with a covalent CDK7 inhibitor."[6] Nature, 511, 616–620. (Context for THZ1 vs YKL evolution).

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. graylab.stanford.edu [graylab.stanford.edu]
• 3. researchgate.net [researchgate.net]
• 4. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. e3s-conferences.org [e3s-conferences.org]

Technical Guide: Validating YKL-5-124 Specificity via CDK7 C312S Rescue

Executive Summary: The Chemical-Genetic Gold Standard

For drug development professionals and kinase biologists, the validation of small molecule specificity is often plagued by off-target ambiguities. YKL-5-124 represents a paradigm shift in Cyclin-Dependent Kinase 7 (CDK7) targeting. Unlike its predecessor THZ1 , which exhibits promiscuous activity against CDK12 and CDK13, YKL-5-124 is a highly selective, covalent inhibitor.[1][2]

The definitive proof of this selectivity lies in the C312S Rescue Experiment . Because YKL-5-124 relies on an irreversible covalent bond with Cysteine 312 (C312) of CDK7 for potency, mutating this residue to a nucleophilically inert Serine (C312S) renders the kinase resistant to the drug.

This guide details the experimental framework to utilize the C312S mutant to distinguish on-target CDK7 inhibition from off-target toxicity, providing a rigorous protocol for validating novel CDK7-dependent phenotypes.

Mechanism of Action & Resistance Logic[2]

The Covalent Advantage

YKL-5-124 achieves superior selectivity through a "two-step" recognition mechanism:

• Reversible Binding: The scaffold fits into the ATP-binding pocket.

• Irreversible Locking: An acrylamide warhead is positioned in proximity to Cysteine 312 , forming a covalent thioether bond.

The C312S Evasion

The C312S mutation replaces the reactive thiol (-SH) of cysteine with a hydroxyl (-OH) of serine.[2][3] The hydroxyl group is significantly less nucleophilic and cannot attack the acrylamide warhead of YKL-5-124. Consequently, the drug loses its nanomolar potency, shifting to a reversible binding mode with significantly higher

, effectively "rescuing" the kinase activity in the presence of the drug.

Figure 1: Mechanistic basis of C312S resistance. The mutation prevents the obligatory covalent bond formation, preserving kinase function.

Comparative Performance: YKL-5-124 vs. Alternatives

The rescue experiment reveals the critical flaw in first-generation inhibitors like THZ1. While THZ1 is potent, its toxicity is not rescued by CDK7-C312S, indicating that THZ1 kills cells via off-targets (CDK12/13). Conversely, YKL-5-124 toxicity is completely rescued.

Feature	YKL-5-124	THZ1	YKL-5-167 (Reversible Analog)
Primary Target	CDK7 (Covalent)	CDK7, CDK12, CDK13 (Covalent)	CDK7 (Reversible)
Binding Site	Cys312	Cys312 (CDK7), Cys1039 (CDK12)	ATP Pocket (Non-covalent)
Selectivity	>100x vs CDK9/2	Poor (Hits CDK12/13)	Moderate
C312S Rescue?	YES (Complete)	NO (Fails)	Partial/No (Does not rely on Cys)
Primary Phenotype	G1/S Arrest (CAK Inhibition)	Apoptosis (Txn collapse)	Transient Arrest
Pol II CTD Effect	Minimal / None	Strong (Ser2/5/7 loss)	Minimal

Key Insight: If your phenotype is rescued by C312S, it is CDK7-driven. If it persists in C312S cells treated with YKL-5-124, it is an off-target effect.

Experimental Protocol: The Rescue Assay

Phase 1: Cell Engineering (The System)

Objective: Create an isogenic pair of cell lines (WT vs. C312S).

• Vector Selection: Use a Lentiviral vector driving expression of CDK7-C312S (e.g., pLenti-PGK or pLX304).

  • Note: Ensure the construct is cDNA-based (resistant to siRNA targeting 3'UTR if using knockdown-rescue) or use CRISPR-Cas9 HDR to knock-in the mutation endogenously (cleanest system).

• Transduction: Transduce target cells (e.g., HAP1, HeLa, or Jurkat).

• Selection: Select with Puromycin (1-2 µg/mL) for 3-5 days.

• Validation: Western blot is insufficient to distinguish WT from C312S (same MW). Sanger sequencing of genomic DNA or cDNA is mandatory to confirm the mutation.

Phase 2: Viability Rescue (The Phenotype)

Objective: Quantify the shift in IC50.

• Seeding: Seed WT and C312S-expressing cells in 96-well plates (3,000–5,000 cells/well).

• Treatment:

  • Prepare a 10-point dilution series of YKL-5-124 (Range: 1 nM to 10 µM).

  • Include THZ1 as a negative control (toxicity should remain in C312S cells).

• Incubation: 72 hours at 37°C.

• Readout: CellTiter-Glo (ATP quantification) or Crystal Violet.

• Data Analysis:

  • WT Cells: Expect IC50 ~10–50 nM.

  • C312S Cells: Expect IC50 > 1–2 µM (Right-shift of >2 orders of magnitude).

Phase 3: Biochemical Rescue (The Mechanism)

Objective: Prove restoration of downstream signaling. Critical Note: YKL-5-124 primarily inhibits CDK7's CAK activity (phosphorylating other CDKs), not its TFIIH transcription activity. Therefore, do not look for Pol II Ser5 dephosphorylation; look for CDK1/2 T-loop dephosphorylation .

• Treatment: Treat WT and C312S cells with YKL-5-124 (100 nM and 500 nM) for 12–24 hours .

• Lysis: Lyse in RIPA buffer with phosphatase inhibitors.

• Western Blot Targets:

  • pCDK1 (Thr161): The specific substrate of CDK7. Expect loss in WT, maintenance in C312S.

  • pCDK2 (Thr160): Secondary substrate. Expect loss in WT, maintenance in C312S.

  • Total CDK1 / CDK2: Loading controls.

  • RNAPII pSer5: Expect minimal change in BOTH lines (YKL-5-124 does not robustly inhibit transcription).

Workflow Visualization

Figure 2: Step-by-step experimental workflow for validating YKL-5-124 on-target specificity.

Interpretation of Results

The "Golden" Result (Validated Specificity)

• Viability: WT cells show a sharp dose-response curve (IC50 < 100 nM). C312S cells show a flat line or minimal inhibition up to 2-5 µM.

• Biochemistry: pCDK1(T161) levels disappear in WT cells at 100 nM but remain robust in C312S cells at the same concentration.

The "Dirty" Result (Off-Target Effects)

• Viability: Both WT and C312S cells die at similar concentrations (e.g., both IC50 ~ 50 nM).

References

• Olson, C. M., et al. (2019).[4] "Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype."[1] Cell Chemical Biology, 26(6), 792-803.[4]

• Kwiatkowski, N., et al. (2014). "Targeting transcription regulation in cancer with a covalent CDK7 inhibitor."[1][2] Nature, 511, 616–620. (Reference for THZ1 comparison).

• Zhang, H., et al. (2020).[5][6] "CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer." Cancer Cell, 37(1), 37-54.

Sources

• 1. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CDK7 controls E2F- and MYC-driven proliferative and metabolic vulnerabilities in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. researchgate.net [researchgate.net]

Navigating Resistance to Transcriptional Inhibition: A Comparative Guide to YKL-5-124 in THZ1-Resistant Cancers

For Researchers, Scientists, and Drug Development Professionals

The emergence of acquired resistance is a formidable challenge in targeted cancer therapy, often limiting the long-term efficacy of promising treatments. THZ1, a potent covalent inhibitor of cyclin-dependent kinases (CDKs) 7, 12, and 13, has shown significant promise in preclinical models of various cancers by suppressing oncogenic transcription. However, as with many targeted agents, cancer cells can develop mechanisms to evade its cytotoxic effects. This guide provides an in-depth comparison of the highly selective CDK7 inhibitor, YKL-5-124, and its activity in the context of THZ1 resistance, offering insights for researchers navigating the complexities of drug development in oncology.

The Challenge of THZ1 Resistance: A Tale of Two Kinases

THZ1 exerts its potent anti-cancer effects through a dual mechanism of action, inhibiting both CDK7-mediated transcriptional initiation and CDK12/13-dependent transcriptional elongation.[1] This polypharmacology is central to its ability to induce global transcriptional shutdown and subsequent cancer cell death.[2] However, the very mechanisms that make THZ1 effective also provide avenues for cancer cells to develop resistance.

One of the primary mechanisms of acquired resistance to THZ1 is the upregulation of ATP-binding cassette (ABC) transporters, particularly ABCB1 (also known as multidrug resistance protein 1 or P-glycoprotein) and ABCG2.[3] These membrane-bound proteins function as drug efflux pumps, actively removing THZ1 from the cancer cell and thereby reducing its intracellular concentration to sub-therapeutic levels.

Another potential, though less explored in the context of covalent inhibitors like THZ1, is the acquisition of mutations in the drug's target. For non-covalent CDK7 inhibitors, a mutation in a conserved residue (Asp97 to Asn) has been shown to confer resistance by reducing drug affinity.[4] While covalent inhibitors are generally less susceptible to this type of resistance, it remains a theoretical possibility.

YKL-5-124: A Sharper Tool for a Specific Target

In contrast to the broader activity of THZ1, YKL-5-124 is a highly selective, covalent inhibitor of CDK7.[2][5] This selectivity provides a unique opportunity to dissect the specific roles of CDK7 in both normal and cancer biology and to potentially overcome certain resistance mechanisms. YKL-5-124 primarily induces a strong cell cycle arrest at the G1/S transition by inhibiting the CDK-activating kinase (CAK) activity of CDK7, which is essential for the activation of other cell cycle CDKs like CDK1 and CDK2.[2][5] Unlike THZ1, selective inhibition of CDK7 by YKL-5-124 does not lead to a global shutdown of transcription, highlighting the critical contribution of CDK12/13 inhibition to the profound transcriptional repressive effects of THZ1.[2]

Comparative Analysis in THZ1-Resistant Models: A Focus on Drug Efflux

The central question for researchers is whether the sharpened selectivity of YKL-5-124 can overcome the resistance mechanisms developed against the broader-acting THZ1. The key determinant in the context of ABC transporter-mediated resistance is whether YKL-5-124 is also a substrate for these efflux pumps.

While direct comparative studies of YKL-5-124 in well-characterized THZ1-resistant models with ABCB1/ABCG2 upregulation are not yet extensively published, the distinct chemical structures of YKL-5-124 and THZ1 suggest that their interaction with drug transporters may differ. The development of next-generation CDK inhibitors often involves screening for compounds that are not substrates for common efflux pumps.[3]

Table 1: Comparative Profile of THZ1 and YKL-5-124

Feature	THZ1	YKL-5-124
Primary Targets	CDK7, CDK12, CDK13[1]	CDK7[2][5]
Mechanism of Action	Covalent inhibitor, suppresses transcriptional initiation and elongation[1]	Covalent inhibitor, primarily inhibits CDK-activating kinase (CAK) activity of CDK7[2][5]
Primary Cellular Effect	Global transcriptional repression, cell cycle arrest, apoptosis[2][6]	Strong G1/S cell cycle arrest[2][5]
Known Resistance Mechanism	Upregulation of ABCB1 and ABCG2 drug efflux pumps[3]	Susceptibility to ABC transporters not definitively established in comparative studies.

Experimental Insights: Investigating YKL-5-124 Activity in a Resistant Setting

To objectively assess the potential of YKL-5-124 to overcome THZ1 resistance, a series of well-controlled experiments are necessary. Below are detailed protocols for key assays that form the foundation of such a comparative study.

Experimental Workflow

Caption: Workflow for evaluating YKL-5-124 in THZ1-resistant models.

Detailed Experimental Protocols

1. Generation of THZ1-Resistant Cell Lines

• Objective: To develop cancer cell lines with acquired resistance to THZ1.

• Methodology:

  • Culture the parental cancer cell line (e.g., a neuroblastoma or small cell lung cancer line known to be sensitive to THZ1) in standard growth medium.

  • Determine the initial IC50 (half-maximal inhibitory concentration) of THZ1 for the parental cell line using a cell viability assay (see Protocol 2).

  • Begin continuous exposure of the cells to THZ1 at a concentration below the IC50 (e.g., IC20).

  • Once the cells resume a normal growth rate, gradually increase the concentration of THZ1 in the culture medium. This dose escalation should be performed in a stepwise manner, allowing the cells to adapt at each concentration.

  • Continue this process until the cells are able to proliferate in the presence of a significantly higher concentration of THZ1 (e.g., 5-10 times the initial IC50).

  • Isolate and expand single-cell clones to ensure a homogenous resistant population.

  • Characterize the resistant clones by determining their IC50 for THZ1 and comparing it to the parental line.[7][8]

2. Cell Viability Assay (MTT Assay)

• Objective: To quantify the cytotoxic effects of THZ1 and YKL-5-124.

• Methodology:

  • Seed cells in a 96-well plate at a predetermined optimal density.

  • Allow cells to adhere overnight.

  • Treat the cells with a serial dilution of the test compound (THZ1 or YKL-5-124) for a specified period (e.g., 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and plot dose-response curves to determine the IC50 values.

3. Western Blotting for ABC Transporters and CDK Signaling

• Objective: To assess the protein levels of ABCB1, ABCG2, and key components of the CDK7 signaling pathway.

• Methodology:

  • Lyse parental and THZ1-resistant cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against ABCB1, ABCG2, CDK7, CDK12, phospho-CDK1 (Thr161), phospho-CDK2 (Thr160), and a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.[1]

Interpreting the Data: Potential Scenarios and Their Implications

The results of these experiments will provide critical insights into the potential of YKL-5-124 in the context of THZ1 resistance.

Scenario 1: YKL-5-124 Retains Activity in THZ1-Resistant Cells with ABC Transporter Upregulation.

• Implication: This would strongly suggest that YKL-5-124 is not a substrate for the efflux pumps mediating THZ1 resistance. In this case, YKL-5-124 could be a viable therapeutic strategy for patients who have relapsed on THZ1-based therapies due to this resistance mechanism.

Scenario 2: YKL-5-124 Shows Reduced Activity in THZ1-Resistant Cells with ABC Transporter Upregulation.

• Implication: This would indicate that YKL-5-124 is also a substrate for the same efflux pumps. In this scenario, alternative strategies would be needed, such as co-administration with an ABC transporter inhibitor or the development of CDK7 inhibitors with chemical scaffolds that evade efflux.

Signaling Pathway Comparison

Caption: Differential signaling of THZ1 and YKL-5-124 and a key resistance mechanism.

Conclusion and Future Directions

The development of selective CDK inhibitors like YKL-5-124 represents a critical step forward in precision oncology. While THZ1 has demonstrated potent preclinical activity, the emergence of resistance through mechanisms such as drug efflux pump upregulation necessitates the exploration of alternative therapeutic strategies. A thorough investigation into the activity of YKL-5-124 in well-characterized THZ1-resistant models is paramount. The experimental framework outlined in this guide provides a roadmap for researchers to objectively assess the potential of selective CDK7 inhibition as a means to overcome acquired resistance to broader-spectrum transcriptional inhibitors. The findings from such studies will be instrumental in guiding the clinical development of the next generation of CDK-targeted therapies.

References

• Olson, C. M., et al. (2019). Development of a selective CDK7 covalent inhibitor reveals predominant cell-cycle phenotype. Cell Chemical Biology, 26(6), 792-803.e10. [Link]

• Kwiatkowski, N., et al. (2014). Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature, 511(7511), 616–620. [Link]

• Gao, Y., et al. (2018). Overcoming Resistance to the THZ Series of Covalent Transcriptional CDK Inhibitors. Cell Chemical Biology, 25(2), 135-142.e5. [Link]

• Chipumuro, E., et al. (2014). CDK7 inhibition suppresses super-enhancer-linked oncogenic transcription in MYCN-driven cancer. Cell, 159(5), 1126–1139. [Link]

• Lai, C. F., et al. (2025). Resistance to CDK7 inhibitors directed by acquired mutation of a conserved residue in cancer cells. The EMBO Journal, 44(20), 5860-5889. [Link]

• Patel, H., et al. (2019). ABC-transporter upregulation mediates resistance to the CDK7 inhibitors THZ1 and ICEC0942. Oncogene, 38(50), 7447–7457. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Creative Bioarray. (n.d.). Establishment of Drug-resistant Cell Lines. Retrieved from [Link]

• Riss, T. L., et al. (2016). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Bio-Rad. (n.d.). Western Blotting Protocol. Retrieved from [Link]

• Gao, Y., et al. (2018). Overcoming Resistance to the THZ Series of Covalent Transcriptional CDK Inhibitors. Cell Chemical Biology, 25(2), 135-142.e5. [Link]

• Lai, C. F., et al. (2025). Resistance to CDK7 inhibitors directed by acquired mutation of a conserved residue in cancer cells. The EMBO Journal, 44(20), 5860-5889. [Link]

• Gao, Y., et al. (2018). Overcoming Resistance to the THZ Series of Covalent Transcriptional CDK Inhibitors. Cell Chemical Biology, 25(2), 135-142.e5. [Link]

• McDermott, M., et al. (2014). In vitro development of chemotherapy and targeted therapy drug-resistant cancer cell lines: a practical guide with case studies. Frontiers in Oncology, 4, 40. [Link]

Sources

• 1. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 3. Overcoming Resistance to the THZ Series of Covalent Transcriptional CDK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ABC-transporter upregulation mediates resistance to the CDK7 inhibitors THZ1 and ICEC0942 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. graylab.stanford.edu [graylab.stanford.edu]
• 8. Genetics of ABCB1 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

comparing the anti-tumor effects of YKL-5-124 and SY-1395

Technical Comparison Guide: Anti-Tumor Effects of YKL-5-124 vs. SY-1365 (CDK7 Inhibitors)

Note on Nomenclature: Based on extensive pharmacological databases and clinical literature, "SY-1395" appears to be a typographic error for SY-1365 , the first-generation clinical CDK7 inhibitor developed by Syros Pharmaceuticals. This guide proceeds with a rigorous comparison between YKL-5-124 and SY-1365 , while referencing the second-generation oral successor, SY-5609, where relevant for context.

Executive Summary

YKL-5-124 and SY-1365 are both potent, covalent inhibitors of Cyclin-Dependent Kinase 7 (CDK7), a master regulator of both the cell cycle (via CDK1/2 activation) and transcription (via RNA Polymerase II phosphorylation).

• YKL-5-124 is widely regarded as the superior chemical probe for dissecting CDK7 biology due to its exquisite selectivity against CDK12/13, which were significant off-targets of earlier inhibitors like THZ1. It primarily induces a cytostatic G1/S arrest phenotype in solid tumors.

• SY-1365 was the first clinical candidate (IV formulation) to enter trials. It exhibits potent anti-tumor activity, particularly in acute leukemias (AML) and ovarian cancer, driving apoptosis. However, it was discontinued in favor of the oral inhibitor SY-5609.

Quick Verdict: Use YKL-5-124 for mechanism-of-action studies requiring absolute target specificity. Use SY-1365 (or SY-5609) for translational efficacy studies where pharmacological properties (PK/PD) and apoptosis induction are the endpoints.

Chemical & Mechanistic Profile

Both compounds function by forming a covalent bond with a specific cysteine residue (Cys312 ) located outside the ATP-binding pocket of CDK7. This irreversible binding ensures sustained inhibition despite high intracellular ATP concentrations.

Feature	YKL-5-124	SY-1365
Primary Target	CDK7 (Covalent)	CDK7 (Covalent)
Binding Site	Cys312 (Remote Cysteine)	Cys312 (Remote Cysteine)
IC50 (Potency)	9.7 nM (CDK7/Mat1/CycH complex)	~20–84 nM (CDK7 complex)
Selectivity	>100-fold vs. CDK12/13 (Highly Selective)	Selective over CDK12/13, but less "clean" than YKL in some panels.
Reversibility	Irreversible	Irreversible
Key Off-Targets	Minimal (Cleanest profile vs. THZ1)	CDK12/13 (Weak), CDK2 (High conc.)
Formulation	Research Grade (DMSO/Solvent based)	Clinical Grade (IV Formulation)

Mechanism of Action (MoA) Diagram

The following diagram illustrates the dual pathway inhibition common to both, but highlights the distinct downstream consequences (Cytostasis vs. Apoptosis) often observed in different contexts.

Caption: Dual-arm inhibition mechanism. YKL-5-124 preferentially reveals cell cycle dependency, while SY-1365 often triggers apoptotic collapse via transcriptional suppression in sensitive lines.

Anti-Tumor Efficacy Comparison

In Vitro Sensitivity

• YKL-5-124:

  • Response: Induces a robust G1 cell cycle arrest and DNA synthesis block (loss of EdU incorporation).

  • Apoptosis: Surprisingly low apoptosis in many solid tumor lines (e.g., HAP1, Jurkat) compared to THZ1. This proved that CDK7 inhibition alone is often cytostatic, whereas the cytotoxicity of earlier compounds (THZ1) was driven by off-target CDK12/13 inhibition.

  • Best Use: Validating if a tumor is dependent specifically on CDK7 cell-cycle functions.

• SY-1365:

  • Response: Potent growth inhibition across a broad panel of solid tumors and hematologic malignancies.[1][2]

  • Apoptosis: Induces rapid apoptosis in AML (Acute Myeloid Leukemia) and TNBC (Triple-Negative Breast Cancer) .[3]

  • Mechanism of Death: Downregulation of short-half-life survival proteins like Mcl-1 and Myc .

In Vivo (Xenograft Models)

Metric	YKL-5-124	SY-1365
Model System	Small Cell Lung Cancer (SCLC), Neuroblastoma	AML, Ovarian, TNBC
Dosing Route	Intraperitoneal (IP) typically	Intravenous (IV)
Efficacy	Significant tumor growth inhibition (TGI); often requires combination (e.g., + anti-PD1) for regression.	Tumor regression in AML models; robust TGI in solid tumors.
Toxicity	Well-tolerated at effective doses (e.g., 10-20 mg/kg).	Dose-limiting toxicities observed in clinical trials (led to discontinuation).

Experimental Protocols

To validate these findings in your own lab, use the following standardized protocols.

A. Target Engagement Assay (Pull-Down)

Purpose: To verify the compound is covalently binding CDK7 in your cells.

• Treatment: Treat cells with YKL-5-124 or SY-1365 (10–500 nM) for 4–6 hours.

• Lysis: Lyse cells in mild detergent buffer (1% Triton X-100) with protease/phosphatase inhibitors.

• Probe Incubation: Incubate lysate with Biotin-THZ1 (1 µM) overnight at 4°C. (Bio-THZ1 binds any available CDK7 active sites).

• Capture: Add Streptavidin-agarose beads for 1 hour.

• Blot: Wash beads, boil in SDS, and Western Blot for CDK7.

  • Result: Effective drug treatment prevents Bio-THZ1 binding, resulting in a loss of band compared to DMSO control.

B. Differential Signaling Analysis (Western Blot)

Purpose: Distinguish between Cell Cycle (CDK1/2) and Transcriptional (Pol II) effects.

Target	Antibody	Expected Change (Inhibition)
p-CDK1 (Thr161)	Cell Cycle	Decrease (Direct CAK substrate)
p-CDK2 (Thr160)	Cell Cycle	Decrease (Direct CAK substrate)
RNAPII (Ser5)	Transcription	Minimal Change (YKL-5-124) / Decrease (SY-1365/THZ1)
RNAPII (Ser2)	Elongation	No Change (Specific to CDK9/12/13)
Mcl-1	Survival	Decrease (Transcriptional suppression)

Experimental Workflow Diagram

Caption: Standard validation workflow. Short-term treatment (6h) is critical for capturing primary signaling effects before secondary apoptosis occurs.

Conclusion & Recommendation

• Select YKL-5-124 if: You are conducting basic research to define the specific role of CDK7 in a biological process. Its high selectivity ensures that observed phenotypes (e.g., G1 arrest) are due to CDK7 inhibition and not off-target CDK12/13 blockade.

• Select SY-1365 (or SY-5609) if: You are focused on translational oncology, specifically looking for compounds that induce apoptosis in "transcriptionally addicted" cancers (like MYC-driven tumors). Note that for in vivo work, SY-5609 is now the preferred oral agent, but SY-1365 remains a valid IV comparator in literature.

References

• Olson, C. M., et al. (2019).[4] "Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype." Cell Chemical Biology.

  • Key paper defining YKL-5-124's selectivity and mechanism.

• Hu, S., et al. (2019).[4] "Discovery and Characterization of SY-1365, a Selective, Covalent Inhibitor of CDK7." Cancer Research.

  • Primary characteriz

• Syros Pharmaceuticals. (2019). "Syros Announces Update on Selective CDK7 Inhibitor Portfolio."

  • Details the transition

• Zhang, H., et al. (2020). "CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer." Cancer Cell.

  • Demonstrates YKL-5-124 efficacy in SCLC and immune modul

Sources

• 1. researchgate.net [researchgate.net]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. Targeting CDK7 with SY-1365: Unveiling a Novel Therapeutic Approach for Aggressive Solid Tumors [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Operational Guide: Handling YKL-5-124

Executive Summary: The Science of Safety

YKL-5-124 is not a standard biochemical reagent; it is a potent, selective, and irreversible covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1] Unlike reversible inhibitors that wash out, YKL-5-124 forms a permanent covalent bond with the Cys312 residue of CDK7.

Why this matters for safety: The same chemical mechanism that makes YKL-5-124 a powerful tool for studying transcriptional addiction and cell cycle arrest—its electrophilic acrylamide "warhead"—makes it a potential sensitizer and long-acting toxicant. Once it binds to a protein target in your body, it does not dissociate. Therefore, our safety protocols are designed not just to prevent acute exposure, but to eliminate the risk of cumulative, irreversible biological modification.

This guide synthesizes field-proven handling logistics with rigorous safety engineering to ensure experimental integrity and researcher protection.

Risk Assessment & Hazard Identification

Treat as a High Potency Active Pharmaceutical Ingredient (HPAPI) until full toxicological data proves otherwise.

Hazard Category	Classification (Precautionary)	Mechanism of Risk
Acute Toxicity	Category 3 (Oral/Dermal)	Potent inhibition of CDK7/Mat1/CycH complex (IC50 = 9.7 nM).[1]
Reproductive Toxicity	Category 1B	CDK7 is essential for cell cycle progression (G1/S transition); inhibition is teratogenic.
Skin Sensitization	Category 1	Acrylamide warhead can form hapten-protein adducts, leading to immune sensitization.
Target Organ Toxicity	STOT-RE (Liver/Kidney)	Reactive metabolites from the acrylamide moiety may accumulate in filtration organs.

Personal Protective Equipment (PPE) Matrix

This protocol uses a "Double-Barrier" system to prevent permeation, specifically addressing the solubility of YKL-5-124 in DMSO, a solvent known for carrying solutes through the skin.

PPE Component	Specification	Rationale
Primary Gloves	Nitrile (4 mil)	Inner layer. Provides tactile sensitivity and basic chemical resistance.
Secondary Gloves	Nitrile (Extended Cuff, 8 mil) or Silver Shield™	Outer layer. The "Sacrificial Barrier." Immediately remove if splashed. Note: Latex is permeable to DMSO and strictly prohibited.
Respiratory	Fume Hood (Class II)	Primary containment. N95/P100 respirators are insufficient for volatile solvent vapors carrying potent solids.
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient due to the risk of aerosolized DMSO droplets during pipetting.
Body Protection	Tyvek® Lab Coat (or equivalent)	Non-woven material prevents saturation. Cotton coats absorb spills and hold toxins against the skin.

Operational Protocol: Preparation & Handling

This workflow is designed to maintain the anhydrous integrity of the compound (preventing hydrolysis of the acrylamide warhead) while maximizing safety.

Step 1: Retrieval & Thawing[2]

• Protocol: Retrieve YKL-5-124 from -80°C storage.

• Critical Step: Place the vial in a desiccator and allow it to warm to Room Temperature (RT) for at least 30 minutes before opening.

• Why? Opening a cold vial introduces atmospheric moisture, which condenses and hydrolyzes the acrylamide warhead, reducing potency and altering the IC50 data.

Step 2: Weighing & Solubilization

• Solvent: Use Anhydrous DMSO (Dimethyl Sulfoxide), Grade ≥99.9%.

• Solubility Limit: ~100 mg/mL (193.94 mM).[2]

• Procedure:

  • Work inside a certified chemical fume hood.

  • Weigh solid powder using an anti-static gun to prevent aerosolization.

  • Add DMSO slowly down the side of the vial.

  • Vortex briefly (5-10 seconds) until clear. Do not sonicate unless necessary, as heat degrades the covalent warhead.

Step 3: Aliquoting & Storage

• Never store the bulk stock at 4°C. Repeated freeze-thaw cycles fracture the covalent reactivity.

• Action: Aliquot immediately into single-use volumes (e.g., 10 µL or 50 µL).

• Storage: Store aliquots at -80°C (stable for 6 months). -20°C is acceptable for only 1 month.[3]

Visualization: Handling Workflow

Caption: Operational workflow emphasizing moisture control and exposure prevention points.

Mechanism of Action & Safety Implications

To understand the handling requirements, one must visualize the molecular behavior of YKL-5-124. The diagram below illustrates the "Covalent Commitment," where the drug permanently modifies the target. This permanence is why skin contact is non-negotiable—the drug does not "wash out" of your proteins easily.

Caption: The irreversible binding mechanism (Michael Addition) underscores the need for strict barrier protection.

Waste Disposal & Decontamination

Liquid Waste (Stock Solutions)

• Do not pour down the drain.[4]

• Collect in a dedicated "Cytotoxic/High Potency" waste stream container (usually yellow or specifically labeled).

• Deactivation: While no specific chemical "quencher" is standard for acrylamides in this context, treating waste with 10% Bleach (Sodium Hypochlorite) for 24 hours can help degrade biological activity before incineration, though incineration is the only guaranteed disposal method.

Solid Waste (Tips, Tubes, Vials)

• Dispose of all pipette tips, gloves, and empty vials in a double-bagged biohazard/chemical burn box .

• Label clearly: "Contains Covalent Kinase Inhibitor - Toxic."

Spill Response

• Evacuate the immediate area if the spill is >5 mL of stock solution.

• Don PPE: Double gloves, goggles, lab coat.

• Absorb: Use absorbent pads or vermiculite. Do not use paper towels alone (they promote evaporation).

• Clean: Wipe the area with 100% Ethanol or Isopropanol (to solubilize the lipophilic drug), followed by a soap and water wash.

• Dispose: All cleanup materials go into the hazardous waste bin.

References

• Olson, C. M., et al. (2019). "Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype." Cell Chemical Biology, 26(6), 792-803.

• MedChemExpress. (2023). "YKL-5-124 Product Information & Safety." MCE Product Datasheet.

• Baillie, T. A. (2021). "Approaches to mitigate the risk of serious adverse reactions in covalent drug design." Expert Opinion on Drug Discovery, 16(3), 275-287.

• Selleck Chemicals. (2023). "YKL-5-124 Safety Data Sheet and Handling." SelleckChem.

• Tocris Bioscience. (2023). "YKL 5-124: Potent and selective CDK7 inhibitor."[1][2][3][5] Tocris Product Guide.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]